2-Methyl-2-phenyltetrahydro-2H-pyran

Core Science & Biosynthesis

An In-depth Technical Guide to the Chemical Properties of 2-Methyl-2-phenyltetrahydro-2H-pyran

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the chemical properties, synthesis, and potential applications of 2-Methyl-2-phenyltetrahydro-2H-pyran. The tetrahydropyran (THP) moiety is a prevalent structural motif in a vast array of natural products and pharmaceutically active compounds, making its derivatives, such as the title compound, of significant interest to the scientific community.[1][2] This document delves into the synthetic pathways, spectroscopic characterization, and physicochemical properties of 2-Methyl-2-phenyltetrahydro-2H-pyran, offering valuable insights for researchers engaged in organic synthesis, medicinal chemistry, and materials science.

Introduction

The tetrahydropyran ring system, a six-membered heterocycle containing one oxygen atom, is a cornerstone in the architecture of many biologically significant molecules.[1] Its conformational rigidity and the ability of the oxygen atom to act as a hydrogen bond acceptor contribute to its frequent appearance in drug discovery programs.[1] The introduction of substituents onto the THP ring allows for the fine-tuning of a molecule's steric and electronic properties, which can profoundly influence its biological activity. This guide focuses on 2-Methyl-2-phenyltetrahydro-2H-pyran, a derivative featuring a geminal substitution of a methyl and a phenyl group at the 2-position, creating a quaternary stereocenter. This structural feature can impart unique conformational constraints and metabolic stability.

Synthesis and Mechanism

The synthesis of 2,2-disubstituted tetrahydropyrans can be achieved through several strategic approaches. A highly plausible and efficient method for the synthesis of 2-Methyl-2-phenyltetrahydro-2H-pyran involves a two-step sequence commencing with the addition of a Grignard reagent to a lactone, followed by an acid-catalyzed intramolecular cyclization.

Retrosynthetic Analysis

A logical retrosynthetic disconnection of the target molecule reveals the precursor, 5-phenyl-hexane-1,5-diol. This diol can be envisioned as the product of a double addition of a methyl Grignard reagent to a δ-ketoester or, more directly, from the reaction of phenylmagnesium bromide with δ-valerolactone, followed by the addition of a methyl group. A more straightforward approach, however, involves the double addition of a suitable Grignard reagent to a lactone.

Caption: Retrosynthetic analysis of 2-Methyl-2-phenyltetrahydro-2H-pyran.

Proposed Synthetic Protocol

Step 1: Synthesis of 5-Phenyl-hexane-1,5-diol via Grignard Reaction

The initial step involves the nucleophilic addition of phenylmagnesium bromide to δ-valerolactone. This reaction opens the lactone ring to form a ketone intermediate, which then reacts with a second equivalent of the Grignard reagent to yield a tertiary alcohol after acidic workup. Subsequent addition of methylmagnesium bromide to the intermediate ketone would lead to the desired diol.

Experimental Protocol:

• Preparation of Phenylmagnesium Bromide: In a flame-dried, three-necked round-bottom flask equipped with a reflux condenser, a dropping funnel, and a magnetic stirrer, add magnesium turnings. A solution of bromobenzene in anhydrous diethyl ether is added dropwise to initiate the Grignard reaction. The reaction mixture is typically refluxed to ensure complete formation of the Grignard reagent.

• Reaction with δ-Valerolactone: The solution of phenylmagnesium bromide is cooled in an ice bath. A solution of δ-valerolactone in anhydrous diethyl ether is added dropwise to the Grignard reagent. The reaction is highly exothermic and should be controlled carefully.

• Second Grignard Addition: After the initial reaction is complete, a solution of methylmagnesium bromide in diethyl ether is added to the reaction mixture to react with the intermediate ketone.

• Work-up: The reaction is quenched by the slow addition of a saturated aqueous solution of ammonium chloride. The organic layer is separated, and the aqueous layer is extracted with diethyl ether. The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and the solvent is removed under reduced pressure to yield the crude 5-phenyl-hexane-1,5-diol.

• Purification: The crude diol can be purified by column chromatography on silica gel.

Caption: Synthetic scheme for the preparation of the diol precursor.

Step 2: Acid-Catalyzed Intramolecular Cyclization

The synthesized 5-phenyl-hexane-1,5-diol undergoes an intramolecular cyclization reaction in the presence of an acid catalyst to form the desired 2-Methyl-2-phenyltetrahydro-2H-pyran. This reaction proceeds via protonation of one of the hydroxyl groups, followed by the elimination of water to form a carbocation, which is then attacked by the remaining hydroxyl group.

Experimental Protocol:

• Reaction Setup: The purified 5-phenyl-hexane-1,5-diol is dissolved in a suitable solvent such as toluene or dichloromethane in a round-bottom flask equipped with a Dean-Stark apparatus (if water removal is necessary) and a magnetic stirrer.

• Catalyst Addition: A catalytic amount of a strong acid, such as p-toluenesulfonic acid (p-TsOH) or sulfuric acid, is added to the solution.

• Reaction: The mixture is heated to reflux, and the progress of the reaction is monitored by thin-layer chromatography (TLC).

• Work-up: Upon completion, the reaction mixture is cooled to room temperature and washed with a saturated aqueous solution of sodium bicarbonate to neutralize the acid. The organic layer is then washed with brine and dried over anhydrous sodium sulfate.

• Purification: The solvent is removed under reduced pressure, and the crude product is purified by vacuum distillation or column chromatography to afford pure 2-Methyl-2-phenyltetrahydro-2H-pyran.

Caption: Acid-catalyzed intramolecular cyclization to form the target compound.

Physicochemical and Spectroscopic Properties

Due to the limited availability of experimental data for 2-Methyl-2-phenyltetrahydro-2H-pyran, the following properties are based on predictions and comparisons with structurally similar compounds, such as tetrahydro-4-methyl-2-phenyl-2H-pyran.[3][4]

Property	Predicted/Comparative Value	Source
Molecular Formula	C₁₂H₁₆O	-
Molecular Weight	176.26 g/mol	-
Appearance	Colorless liquid (predicted)	-
Boiling Point	~252 °C (estimated for a similar isomer)	[3]
CAS Number	Not assigned	-

Spectroscopic Characterization

The structural elucidation of 2-Methyl-2-phenyltetrahydro-2H-pyran relies on a combination of spectroscopic techniques.

3.1.1. 1H NMR Spectroscopy (Predicted)

The proton NMR spectrum is expected to show characteristic signals for the methyl, methylene, and phenyl protons. The protons on the tetrahydropyran ring will exhibit complex splitting patterns due to diastereotopicity and coupling with neighboring protons.

• Phenyl protons: A multiplet in the aromatic region (δ 7.2-7.4 ppm).

• Methylene protons (C3, C4, C5): A series of complex multiplets in the aliphatic region (δ 1.5-2.0 ppm).

• Methylene protons (C6): A multiplet deshielded by the adjacent oxygen atom (δ 3.5-4.0 ppm).

• Methyl protons: A singlet in the upfield region (δ ~1.5 ppm).

3.1.2. 13C NMR Spectroscopy (Predicted)

The carbon NMR spectrum will provide information on the number of unique carbon environments.

• Phenyl carbons: Several signals in the aromatic region (δ 125-145 ppm).

• Quaternary carbon (C2): A signal significantly downfield due to the attachment of the phenyl group and the oxygen atom (δ ~80-90 ppm).

• Methylene carbons (C3, C4, C5): Signals in the aliphatic region (δ 20-40 ppm).

• Methylene carbon (C6): A signal deshielded by the oxygen atom (δ ~60-70 ppm).

• Methyl carbon: A signal in the upfield region (δ ~20-30 ppm).

3.1.3. Infrared (IR) Spectroscopy (Predicted)

The IR spectrum will be characterized by the following key absorptions:

• C-H stretching (aromatic): ~3030 cm⁻¹

• C-H stretching (aliphatic): ~2850-2960 cm⁻¹

• C-O-C stretching (ether): A strong band around 1080-1150 cm⁻¹

• C=C stretching (aromatic): ~1450-1600 cm⁻¹

3.1.4. Mass Spectrometry (MS) (Predicted)

The mass spectrum under electron ionization (EI) would likely show a molecular ion peak (M⁺) at m/z = 176. Subsequent fragmentation would involve the loss of the methyl group (m/z = 161) and cleavage of the tetrahydropyran ring. A prominent peak corresponding to the phenyl group (m/z = 77) and the tropylium ion (m/z = 91) would also be expected.

Reactivity and Potential Applications

The chemical reactivity of 2-Methyl-2-phenyltetrahydro-2H-pyran is largely dictated by the ether linkage and the phenyl group. The tetrahydropyran ring is generally stable under basic and neutral conditions. However, the ether linkage can be cleaved under strongly acidic conditions.

Given the prevalence of the tetrahydropyran scaffold in bioactive molecules, 2-Methyl-2-phenyltetrahydro-2H-pyran represents a valuable building block for the synthesis of more complex structures.[1] Its potential applications could lie in:

• Medicinal Chemistry: As a scaffold for the development of novel therapeutic agents. The gem-diphenylmethyl group can influence lipophilicity and binding interactions with biological targets.

• Fragrance Industry: Structurally related phenyl-substituted tetrahydropyrans are known to possess floral and rosy scents.[4][5]

• Materials Science: As a monomer or additive in the synthesis of specialty polymers.

Conclusion

This technical guide has outlined the key chemical properties, a plausible synthetic route, and the expected spectroscopic characteristics of 2-Methyl-2-phenyltetrahydro-2H-pyran. While specific experimental data for this compound remains scarce in the public domain, the provided information, based on established chemical principles and data from analogous structures, offers a solid foundation for researchers interested in exploring its synthesis and potential applications. Further experimental investigation is warranted to fully characterize this intriguing molecule and unlock its potential in various scientific disciplines.

References

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• Enantioselective “Clip-Cycle” Synthesis of Di-, Tri- and Spiro- Substituted Tetrahydropyrans. White Rose Research Online. (2022, January 13). Retrieved March 7, 2026, from [Link]

• (2S,4R)-4-METHYL-2-(2-METHYLBUT-1-EN-1-YL)TETRAHYDRO-2H-PYRANEN AS FRAGRANCE INGREDIENT. European Patent Office. (2020, June 17). Retrieved March 7, 2026, from [Link]

• 2H-Pyran, tetrahydro-2-methyl-. NIST. (n.d.). Retrieved March 7, 2026, from [Link]

• Prins cyclization-mediated stereoselective synthesis of tetrahydropyrans and dihydropyrans: an inspection of twenty years. (2021). Beilstein Journal of Organic Chemistry, 17, 1073–1132. [Link]

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• Stereoselective Synthesis of Polysubstituted Tetrahydropyrans by Brønsted Acid‐Mediated Hydroxyalkoxylation of Silylated Alkenols. (2019). European Journal of Organic Chemistry, 2019(44), 7356-7364. [Link]

• tetrahydro-4-methylene-2-phenyl-2H-pyran. Chemsrc. (2025, August 25). Retrieved March 7, 2026, from [Link]

• Synthesis of tetrahydropyrans and related heterocycles via prins cyclization. (2009). Tetrahedron, 66(2), 413-445. [Link]

• 2-Methyl-2H-pyran. PubChem. (n.d.). Retrieved March 7, 2026, from [Link]

• Chemical Properties of 2H-Pyran, tetrahydro-2-methyl- (CAS 10141-72-7). Cheméo. (n.d.). Retrieved March 7, 2026, from [Link]

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• Synthesis of 2H-pyran-2-ones and fused pyran-2-ones as useful building blocks. (2006). ARKIVOC, 2007(8), 97-111. [Link]

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• 5,6-DIHYDRO-2H-PYRAN-2-ONE AND 2H-PYRAN-2-ONE. Organic Syntheses. (n.d.). Retrieved March 7, 2026, from [Link]

• Aerobic C-N Bond Activation: A Simple Strategy to Construct Pyridines and Quinolines. (2019). Organic Letters, 21(15), 6049–6053. [Link]

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• Synthesis and spectroscopic properties of a series of novel 2-aryl-3-phenyl-2,3-dihydro-4H-1,3-benzothiazin-4-ones. (2025, November 3). Journal of Molecular Structure, 1301, 137255. [Link]

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2-Methyl-2-phenyltetrahydro-2H-pyran IUPAC name and structure

An In-Depth Technical Guide to 2-Methyl-2-phenyltetrahydro-2H-pyran: Structural Exploitation and Synthetic Methodologies

Executive Summary

The tetrahydropyran (THP) ring system is a cornerstone scaffold in modern medicinal chemistry and complex natural product synthesis[1]. Specifically, 2-methyl-2-phenyltetrahydro-2H-pyran (CAS Registry Number: 21463-98-9) represents a uniquely rigidified, sp³-rich building block. This technical whitepaper delves into the physicochemical properties, structural advantages, and a highly reliable synthetic workflow for this molecule. Designed for synthetic chemists and drug development professionals, this guide synthesizes the theoretical causality of structural design with field-proven benchtop protocols[2].

Nomenclature & Structural Elucidation

Under standard IUPAC conventions, the fully saturated six-membered oxygen heterocycle is designated as oxane [4]. Thus, the preferred IUPAC name (PIN) for this compound is 2-methyl-2-phenyloxane . However, the traditional descriptor, 2-methyl-2-phenyltetrahydro-2H-pyran, remains heavily utilized in commercial catalogs and academic literature.

Key Structural Features:

• C2 Quaternary Stereocenter: The C2 carbon (adjacent to the oxygen atom) bears four distinct substituents: a methyl group, a phenyl ring, the intra-ring oxygen, and the C3 methylene carbon. Because it lacks a plane of symmetry, this center is chiral. Conventional syntheses generate a racemic mixture, (RS)-2-methyl-2-phenyloxane, though asymmetric variants are critical for specific targeted drug formulations.

• Conformational Rigidity: The oxane ring fundamentally adopts a chair conformation. The bulky phenyl group experiences significant 1,3-diaxial interactions if placed in an axial position; therefore, thermodynamic equilibrium heavily favors the conformer where the phenyl ring is equatorial and the sterically smaller methyl group is axial.

Table 1. Physicochemical and Structural Data

Property	Value / Descriptor	Impact on Drug Design
IUPAC PIN	2-methyl-2-phenyloxane	Standardized global nomenclature.
CAS Number	21463-98-9	Universal registry identification [4].
Formula	C₁₂H₁₆O	High sp³ character (Fsp³ = 0.5).
Molecular Weight	176.26 g/mol	Ideal low-MW fragment for lead optimization.
Hydrogen Bond Acceptors	1 (Ether Oxygen)	Provides a specific vector for target protein interactions.
Topological Polar Surface Area	9.23 Ų	Highly lipophilic, excellent blood-brain barrier (BBB) penetration.
Chirality	1 center (C2)	Requires enantiomeric resolution for targeted pharmacology.

The Pharmacological Rationale: THP as an Optimal Bioisostere

In the context of lead optimization, linear lipophilic chains and generic cyclohexyl rings often suffer from poor aqueous solubility, high plasma protein binding, and off-target toxicity [3].

Replacing a standard cyclohexane ring with a 2-methyl-2-phenyl-THP scaffold invokes a highly specific causality chain known as the "THP Effect" [1]:

• Lowered Lipophilicity (ClogP Reduction): The insertion of the strongly electronegative oxygen atom reduces the overall ClogP of the molecule relative to an all-carbon analog, dramatically improving aqueous solubility and oral bioavailability.

• Vectorized H-Bonding: The oxygen lone pairs introduce a fixed point for hydrogen-bond acceptance from target kinases or GPCRs, increasing binding affinity (Kd).

• Blocked α-Oxidation: Traditional ether-containing drugs are highly susceptible to cytochrome P450-mediated α-hydroxylation, which leads to rapid metabolic clearance via dealkylation. The C2 quaternary center in this molecule entirely blocks this metabolic liability. By eliminating the vulnerable α-protons and replacing them with robust methyl and phenyl groups, the molecule achieves vastly enhanced metabolic stability (t½).

Pharmacokinetic optimization pathway utilizing the 2-methyl-2-phenyl-THP scaffold.

Experimental Workflow: Self-Validating Synthetic Protocol

To construct the 2-methyl-2-phenyltetrahydro-2H-pyran ring, a highly predictable two-step strategy is utilized. This involves a nucleophilic Grignard addition followed by an intramolecular Williamson ether synthesis via an Sₙ2 displacement.

Step 1: Grignard Addition to 6-Chloro-2-hexanone

Causality & Reagent Selection: Phenylmagnesium bromide (PhMgBr) is employed as the nucleophile. The solvent must be strictly anhydrous Tetrahydrofuran (THF). Why THF? The oxygen lone pairs in THF strongly coordinate to the magnesium ion, shifting the Schlenk equilibrium to stabilize the reactive monomeric organomagnesium species, ensuring a rapid, uniform attack on the carbonyl carbon.

• Preparation: Purge a 250 mL round-bottom flask with Argon to exclude moisture, which would prematurely quench the Grignard reagent into benzene.

• Reaction: Charge the flask with 6-chloro-2-hexanone (1.0 eq) dissolved in 50 mL dry THF. Cool the system to 0 °C using an ice bath. Experience Insight: Cooling prevents the highly basic Grignard reagent from acting as a base and enolizing the ketone, which would drastically reduce product yield.

• Addition: Add PhMgBr (1.1 eq, typically a 1.0 M or 3.0 M solution in ether/THF) dropwise over 30 minutes.

• Workup: Allow the reaction to warm to room temperature over 2 hours. Quench slowly with saturated aqueous NH₄Cl. The mild acidity of NH₄Cl safely decomposes unreacted magnesium salts without causing elimination of the newly formed tertiary alcohol. Extract with ethyl acetate, dry over MgSO₄, and concentrate to yield the uncyclized intermediate: 6-chloro-2-phenylhexan-2-ol .

Step 2: Intramolecular Sₙ2 Cyclization

Causality & Reagent Selection: Closing a six-membered ring is thermodynamically favorable but requires a potent base to generate an alkoxide strong enough to displace an unactivated primary chloride. Sodium hydride (NaH) in N,N-Dimethylformamide (DMF) is ideal. Why DMF? DMF is a polar aprotic solvent. It solvates the sodium cation aggressively while leaving the resulting alkoxide "naked" and highly nucleophilic.

• Deprotonation: Dissolve the crude 6-chloro-2-phenylhexan-2-ol in dry DMF and cool to 0 °C. Add NaH (1.5 eq, 60% dispersion in mineral oil) portion-wise. Observe hydrogen gas evolution (an excellent self-validating visual cue indicating active deprotonation).

• Cyclization: Heat the reaction mixture cautiously to 60 °C for 4 hours. The naked tertiary alkoxide conducts a swift intramolecular backside attack on C6, displacing the chloride ion.

• Purification: Quench with cold water, extract the product into hexanes (to separate from DMF), wash thoroughly with brine, dry, and concentrate. Purify via silica gel flash chromatography (100% Hexanes to 95:5 Hexanes:EtOAc) to isolate pure 2-methyl-2-phenyltetrahydro-2H-pyran .

Synthetic workflow for 2-methyl-2-phenyltetrahydropyran via Grignard addition and SN2 cyclization.

Analytical Characterization

A protocol is inherently untrustworthy without definitive analytical validation parameters. Successful synthesis of 2-methyl-2-phenyltetrahydro-2H-pyran is confirmed through:

• ¹H NMR (CDCl₃, 400 MHz): A diagnostic sharp singlet integration for 3H around δ 1.45 ppm confirms the newly installed C2 methyl group. The multiplet from δ 7.20-7.45 ppm (5H) confirms the phenyl ring. Critically, the C6 methylene protons adjacent to the ether oxygen present as a complex multiplet near δ 3.60-3.85 ppm.

• Mass Spectrometry (ESI or EI): ESI-MS generally shows poor ionization for unfunctionalized ethers. If EI-MS is utilized, expect a faint molecular ion peak at m/z = 176 [M]⁺. A massive base peak will occur at m/z = 161 [M-15]⁺ or m/z = 99 [M-77]⁺ corresponding to the facile loss of the methyl or phenyl radical, respectively, resulting in a highly stabilized oxonium ion.

References

• Kang, B., et al. Contemporary Strategies for the Synthesis of Tetrahydropyran Derivatives. Marine Drugs, PubMed Central.[Link]

• Sygnature Discovery. Synthesis of 4-aminotetrahydropyran scaffolds for drug discovery. Bioorganic & Medicinal Chemistry.[Link]

• Molaid. 2-Methyl-2-phenyltetrahydro-2H-pyran (CAS 21463-98-9) Chemical Data. Molaid Database.[Link]

An In-depth Technical Guide to the Physical and Chemical Stability of 2-Methyl-2-phenyltetrahydro-2H-pyran

Authored by: Gemini, Senior Application Scientist

Introduction

2-Methyl-2-phenyltetrahydro-2H-pyran is a heterocyclic compound featuring a tetrahydropyran ring substituted with both a methyl and a phenyl group at the 2-position. This structural motif is of significant interest in medicinal chemistry and materials science due to the prevalence of the tetrahydropyran ring in numerous natural products and bioactive molecules. Its application can also be found in the fragrance industry, where related compounds like tetrahydro-4-methyl-2-phenyl-2H-pyran are used for their green, rosy odor profiles[1]. Understanding the physical and chemical stability of 2-Methyl-2-phenyltetrahydro-2H-pyran is paramount for its effective application, particularly in the pharmaceutical field where stability directly impacts safety, efficacy, and shelf-life.

This technical guide provides a comprehensive analysis of the stability of 2-Methyl-2-phenyltetrahydro-2H-pyran, delving into its degradation pathways under various stress conditions. We will explore detailed experimental protocols for stability testing and the analytical methodologies required to identify and quantify any degradation products. This document is intended for researchers, scientists, and drug development professionals who require a thorough understanding of this compound's stability profile.

Physicochemical Properties of Tetrahydropyran Derivatives

While specific experimental data for 2-Methyl-2-phenyltetrahydro-2H-pyran is not extensively available in public literature, we can infer its general properties based on related structures. The table below summarizes key physicochemical properties for representative tetrahydropyran compounds to provide a comparative baseline.

Property	2-Methyltetrahydro-2H-pyran[2][3]	2-Methyl-2H-pyran[4]	2-Methyltetrahydro-2H-pyran-2-ol[5]	rel-(2R,4S)-Tetrahydro-4-methyl-2-phenyl-2H-pyran[6]
Molecular Formula	C6H12O	C6H8O	C6H12O2	C12H16O
Molecular Weight	100.16 g/mol	96.13 g/mol	116.16 g/mol	176.25 g/mol
Boiling Point	Not specified	Not specified	Not specified	Not specified
Flash Point	Not specified	Not specified	Not specified	90.08 °C (est.)
Vapor Pressure	Not specified	Not specified	Not specified	0.0208 hPa @ 20°C (est.)
LogP (Octanol/Water)	Not specified	1.5	0.6	Not specified

Chemical Stability and Potential Degradation Pathways

The chemical stability of 2-Methyl-2-phenyltetrahydro-2H-pyran is dictated by the reactivity of its core functional groups: the ether linkage within the tetrahydropyran ring and the phenyl group. Forced degradation studies, as outlined by the International Council for Harmonisation (ICH) guideline Q1A(R2), are essential to elucidate potential degradation pathways.[7] These studies involve subjecting the compound to stress conditions such as hydrolysis, oxidation, photolysis, and thermal stress to predict its long-term stability.[8]

Hydrolytic Degradation (Acidic and Basic Conditions)

The ether linkage in the tetrahydropyran ring is susceptible to cleavage under acidic conditions. The presence of the phenyl group at the 2-position can influence the rate of this degradation. Under basic conditions, the tetrahydropyran ring is generally more stable.

Proposed Acid-Catalyzed Degradation Pathway:

• Protonation of the Ether Oxygen: The reaction is initiated by the protonation of the ether oxygen atom by an acid (e.g., HCl).

• Ring Opening: The protonated ether becomes a better leaving group, facilitating the nucleophilic attack by water or the counter-ion, leading to the opening of the tetrahydropyran ring.

• Formation of a Hemiacetal and Subsequent Products: The ring-opened intermediate can exist in equilibrium with various degradation products.

Caption: Proposed acid-catalyzed degradation of 2-Methyl-2-phenyltetrahydro-2H-pyran.

Oxidative Degradation

Oxidative stress, typically induced by reagents like hydrogen peroxide (H2O2), can lead to the formation of various oxidation products. The benzylic position (the carbon atom attached to both the phenyl group and the oxygen atom) is a likely site for oxidation.

Proposed Oxidative Degradation Pathway:

• Radical Abstraction: A radical initiator can abstract a hydrogen atom from the benzylic position.

• Formation of a Hydroperoxide: The resulting benzylic radical can react with oxygen to form a hydroperoxide intermediate.

• Decomposition: The hydroperoxide can then decompose to form various degradation products, including ketones and ring-opened species.

Caption: Potential oxidative degradation pathway of 2-Methyl-2-phenyltetrahydro-2H-pyran.

Photodegradation

Exposure to light, particularly ultraviolet (UV) radiation, can induce photochemical reactions. The phenyl group in 2-Methyl-2-phenyltetrahydro-2H-pyran can absorb UV light, potentially leading to the formation of excited states that can undergo various reactions, including bond cleavage and rearrangement.

Thermal Degradation

At elevated temperatures, the molecule may undergo thermal decomposition. The stability will depend on the strength of the chemical bonds within the molecule. The ether linkage and the C-C bonds of the tetrahydropyran ring are potential sites for thermal cleavage.

Analytical Methodologies for Stability Assessment

A crucial aspect of stability testing is the use of validated analytical methods to separate and identify the parent compound from its degradation products.

Chromatographic Methods

High-Performance Liquid Chromatography (HPLC) is the primary technique for stability studies. A stability-indicating HPLC method should be able to resolve the main peak from all potential degradation products.

• Reversed-Phase HPLC (RP-HPLC): This is the most common mode of HPLC for the analysis of moderately polar compounds like 2-Methyl-2-phenyltetrahydro-2H-pyran. A C18 column with a mobile phase consisting of a mixture of water and an organic solvent (e.g., acetonitrile or methanol) is a good starting point.

• Mass Spectrometry (MS) Detection: Coupling HPLC with a mass spectrometer (LC-MS) is invaluable for the identification of unknown degradation products by providing molecular weight and fragmentation information.[9]

Experimental Workflow for Stability Testing

Caption: General experimental workflow for forced degradation studies.

Detailed Experimental Protocols for Forced Degradation Studies

The following are generalized protocols for conducting forced degradation studies on 2-Methyl-2-phenyltetrahydro-2H-pyran. The concentrations and durations may need to be optimized based on the compound's reactivity. The goal is to achieve 5-20% degradation.[7]

Protocol 1: Acid Hydrolysis

• Prepare a stock solution of 2-Methyl-2-phenyltetrahydro-2H-pyran in a suitable solvent (e.g., acetonitrile or methanol) at a concentration of approximately 1 mg/mL.

• To 1 mL of the stock solution, add 1 mL of 0.1 M HCl.

• Incubate the solution at 60°C for 24 hours.

• At specified time points (e.g., 0, 4, 8, 24 hours), withdraw an aliquot, neutralize it with an equivalent amount of 0.1 M NaOH, and dilute with the mobile phase to an appropriate concentration for HPLC analysis.

• Analyze the samples by a validated stability-indicating HPLC method.

Protocol 2: Base Hydrolysis

• Prepare a stock solution of 2-Methyl-2-phenyltetrahydro-2H-pyran as described in Protocol 1.

• To 1 mL of the stock solution, add 1 mL of 0.1 M NaOH.

• Incubate the solution at 60°C for 24 hours.

• At specified time points, withdraw an aliquot, neutralize it with an equivalent amount of 0.1 M HCl, and dilute for HPLC analysis.

• Analyze the samples by HPLC.

Protocol 3: Oxidative Degradation

• Prepare a stock solution of 2-Methyl-2-phenyltetrahydro-2H-pyran as described in Protocol 1.

• To 1 mL of the stock solution, add 1 mL of 3% hydrogen peroxide.

• Keep the solution at room temperature for 24 hours, protected from light.

• At specified time points, withdraw an aliquot and dilute for HPLC analysis.

• Analyze the samples by HPLC.

Protocol 4: Photostability

• Expose a solution of 2-Methyl-2-phenyltetrahydro-2H-pyran (in a photostable, transparent container) and the solid compound to a light source that provides both UV and visible light, as specified in ICH Q1B guidelines.

• A control sample should be wrapped in aluminum foil to protect it from light.

• After a specified duration of exposure, prepare the samples for HPLC analysis.

• Analyze the samples by HPLC and compare the chromatograms of the exposed and control samples.

Protocol 5: Thermal Degradation

• Place the solid 2-Methyl-2-phenyltetrahydro-2H-pyran in a controlled temperature oven at 80°C for 48 hours.

• At specified time points, withdraw a sample, dissolve it in a suitable solvent, and dilute for HPLC analysis.

• Analyze the samples by HPLC.

Summary of Potential Degradation Products

Based on the proposed degradation pathways, a summary of potential degradation products is presented in the table below. The identification of these products would require advanced analytical techniques such as LC-MS/MS and NMR.

Stress Condition	Potential Degradation Products
Acid Hydrolysis	Ring-opened diols and their subsequent reaction products.
Base Hydrolysis	Generally stable, but potential for minor degradation over extended periods.
Oxidation	Hydroperoxides, ketones, and ring-opened products.
Photolysis	Isomers, rearrangement products, and radical-induced degradation products.
Thermal Stress	Ring-opened products and fragments from C-C and C-O bond cleavage.

Conclusion

2-Methyl-2-phenyltetrahydro-2H-pyran, like many ether-containing heterocyclic compounds, is susceptible to degradation under specific stress conditions. The ether linkage is a primary site for acid-catalyzed hydrolysis, while the benzylic position is prone to oxidation. Photochemical and thermal degradation are also potential pathways that need to be considered.

A thorough understanding of these degradation pathways, achieved through systematic forced degradation studies, is essential for the development of stable formulations and for ensuring the quality and safety of products containing this compound. The use of validated, stability-indicating analytical methods, particularly LC-MS, is critical for the successful identification and quantification of any degradation products. The insights gained from these studies will guide the selection of appropriate storage conditions and packaging to maintain the integrity of 2-Methyl-2-phenyltetrahydro-2H-pyran throughout its shelf life.

References

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• European Patent Office. (2020, June 17). (2S,4R)-4-METHYL-2-(2-METHYLBUT-1-EN-1-YL)TETRAHYDRO-2H-PYRANEN AS FRAGRANCE INGREDIENT. EPO.

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Biological activity of 2-Methyl-2-phenyltetrahydro-2H-pyran derivatives

An In-Depth Technical Guide to the Biological Activity of 2-Methyl-2-phenyltetrahydro-2H-pyran Derivatives

Authored for Researchers, Scientists, and Drug Development Professionals

Introduction: The Tetrahydropyran Scaffold in Medicinal Chemistry

The tetrahydropyran (THP) ring is a privileged heterocyclic scaffold found in a vast array of natural products and pharmacologically active molecules.[1][2][3] Its structural features allow for diverse stereochemical arrangements and functionalizations, making it an attractive core for the design of novel therapeutic agents. Within this broad class, derivatives of 2-Methyl-2-phenyltetrahydro-2H-pyran represent a specific and promising family of compounds. The presence of both a methyl and a phenyl group at the C-2 position creates a chiral center and provides a foundation for exploring structure-activity relationships through modifications on the phenyl ring and the pyran core.

This technical guide provides a comprehensive overview of the synthesis, multifaceted biological activities, and therapeutic potential of 2-Methyl-2-phenyltetrahydro-2H-pyran derivatives. We will delve into their anticancer, anti-inflammatory, and antimicrobial properties, detailing the underlying mechanisms of action and providing field-proven experimental protocols to facilitate further research and development in this area.

Core Synthesis Strategies

The synthesis of biologically active tetrahydropyran derivatives often relies on robust cyclization reactions. The Prins cyclization, in particular, is a powerful method for constructing the THP ring from homoallylic alcohols and aldehydes or ketones.[1] This reaction, often preceded by a Barbier reaction to generate the necessary precursors, provides a versatile entry point to the core scaffold.[1]

Generalized Synthetic Workflow: Prins Cyclization

The following diagram illustrates a common synthetic pathway to generate the tetrahydropyran core, which can then be further functionalized to produce a library of derivatives.

Caption: Generalized workflow for the synthesis of tetrahydropyran derivatives.

Experimental Protocol: Synthesis via Prins Cyclization

This protocol provides a representative, non-exhaustive example for the synthesis of a tetrahydropyran derivative precursor.

• Step 1: Barbier Reaction (Preparation of Homoallylic Alcohol)

  • To a stirred suspension of indium powder (1.2 mmol) and the selected aromatic ketone (1.0 mmol) in water, add allyl bromide (1.5 mmol).

  • Stir the reaction mixture vigorously at room temperature for 4-6 hours until the starting material is consumed (monitored by TLC).

  • Upon completion, extract the reaction mixture with ethyl acetate (3 x 20 mL).

  • Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

  • Purify the resulting crude homoallylic alcohol by column chromatography (silica gel, hexane/ethyl acetate gradient).

• Step 2: Prins Cyclization (Formation of the Tetrahydropyran Ring)

  • Dissolve the purified homoallylic alcohol (1.0 mmol) and an appropriate aldehyde (e.g., paraformaldehyde, 1.2 mmol) in a suitable solvent (e.g., dichloromethane).

  • Cool the mixture to 0°C and add a Lewis acid catalyst (e.g., BF₃·OEt₂, 0.2 mmol) dropwise.

  • Allow the reaction to warm to room temperature and stir for 8-12 hours.

  • Quench the reaction by adding a saturated solution of NaHCO₃.

  • Separate the organic layer, wash with water and brine, dry over anhydrous Na₂SO₄, and concentrate.

  • Purify the product by column chromatography to yield the desired 2-substituted tetrahydropyran.

Biological Activity I: Anticancer Properties

A significant area of investigation for tetrahydropyran derivatives is their potential as antineoplastic agents.[1] Studies have shown that specific derivatives, particularly those incorporating guanylhydrazone and aminoguanidine moieties, exhibit potent cytotoxic effects against a range of human cancer cell lines.[1]

The mechanism of action often involves inducing cell death pathways, and the efficacy can be tuned by modifying the lipophilicity of the molecule. For instance, the addition of bulky, lipophilic groups like naphthyl rings has been shown to enhance anticancer potency.[1]

Quantitative Anticancer Data

The cytotoxic activity of these compounds is typically quantified by their half-maximal inhibitory concentration (IC₅₀), which is the concentration required to reduce cell viability by 50%.

Compound Type	Cell Line	IC₅₀ (µmol·L⁻¹)	Reference
Guanylhydrazone Derivative (Cpd 3)	K562 (Leukemia)	Potent (specific value not stated)	[1]
Aminoguanidine Derivative	K562 (Leukemia)	Micromolar range	[1]
Guanylhydrazone Derivative	HL-60 (Leukemia)	Micromolar range	[1]
Tetrahydropyran-triazole hybrid	Various tumor lines	Significant activity	[4]
Biscoumarin/Dihydropyran	HuTu80, 4T1, PANC1	18.78–32.63 µg/mL	[5]

Experimental Protocol: MTT Assay for Cytotoxicity

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a standard colorimetric method for assessing cell viability.

• Cell Seeding: Plate cancer cells (e.g., K562, MCF-7) in 96-well plates at a density of 5x10³ to 1x10⁴ cells/well and incubate for 24 hours to allow for attachment.

• Compound Treatment: Prepare serial dilutions of the test compounds (e.g., from 3 to 100 µmol·L⁻¹) in the cell culture medium. Replace the existing medium with the medium containing the test compounds. Include a vehicle control (e.g., DMSO) and a positive control (e.g., doxorubicin).

• Incubation: Incubate the plates for a specified period (e.g., 24 or 72 hours) at 37°C in a humidified 5% CO₂ atmosphere.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for another 4 hours. Viable cells with active mitochondrial dehydrogenases will convert the yellow MTT to purple formazan crystals.

• Formazan Solubilization: Carefully remove the medium and add 100 µL of a solubilizing agent (e.g., DMSO or acidic isopropanol) to each well to dissolve the formazan crystals.

• Absorbance Reading: Measure the absorbance of each well at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. Plot the viability against the compound concentration and determine the IC₅₀ value using non-linear regression analysis.

Potential Mechanism: Apoptosis Induction Pathway

While the precise pathways for these specific derivatives are under investigation, many cytotoxic agents work by inducing apoptosis. The following diagram illustrates a simplified, hypothetical apoptotic pathway that could be modulated by these compounds.

Caption: Hypothetical apoptotic pathway initiated by a cytotoxic agent.

Biological Activity II: Anti-inflammatory and Analgesic Effects

Several tetrahydropyran derivatives have demonstrated significant anti-inflammatory and analgesic (pain-reducing) properties in both in vitro and in vivo models.[6][7] These effects are mediated through the modulation of key inflammatory pathways.

The primary mechanism involves the inhibition of pro-inflammatory mediators. Specifically, active compounds have been shown to decrease the production of cytokines like tumor necrosis factor-alpha (TNF-α), interleukin-1β (IL-1β), and IL-6, while simultaneously increasing the levels of the anti-inflammatory cytokine IL-10.[6][7] Furthermore, they can inhibit cyclooxygenase (COX) enzyme activity and reduce nitric oxide (NO) levels, which are critical components of the inflammatory cascade.[6][8] The analgesic effects appear to involve the opioid system, as they can be reversed by opioid antagonists.[7]

Quantitative Anti-inflammatory Data

Compound / Derivative	Model System	Key Finding	Reference
LS19 (Hybrid NSAID THP)	RAW 264.7 Cells	Reduced levels of TNF-α, IL-6, and Nitric Oxide	[6]
LS19 (Hybrid NSAID THP)	In vivo (mice)	Inhibited carrageenan-induced paw edema; decreased TNF-α, IL-1β; increased IL-10	[6]
LS20 (THP Methanol)	In vivo (mice)	Reduced leukocyte migration and pro-inflammatory cytokine production	[7]
Pyran-annulated derivative (A05)	J774A.1 Macrophages	IC₅₀ = 10.2 µM for NO inhibition; downregulated COX-2, iNOS, TNF-α	[8]

Experimental Protocol: Carrageenan-Induced Paw Edema in Mice

This is a classic in vivo model for evaluating acute anti-inflammatory activity.

• Animal Acclimatization: Use male Swiss mice and allow them to acclimatize for at least one week with free access to food and water.

• Grouping and Administration: Divide mice into groups (n=6-8): Vehicle Control, Positive Control (e.g., Diclofenac), and Test Compound groups (at various doses). Administer the test compounds or controls orally or via intraperitoneal injection 1 hour before the carrageenan challenge.

• Edema Induction: Inject 0.1 mL of a 1% carrageenan solution in saline into the sub-plantar region of the right hind paw of each mouse.

• Measurement: Measure the paw volume or thickness using a plethysmometer or digital calipers immediately before the carrageenan injection (time 0) and at regular intervals afterward (e.g., 1, 2, 3, and 4 hours).

• Data Analysis: Calculate the percentage of edema inhibition for each treated group compared to the vehicle control group at each time point. A significant reduction in paw volume indicates anti-inflammatory activity.

Inflammatory Signaling Pathway

The diagram below shows the key targets within the inflammatory cascade that are modulated by active tetrahydropyran derivatives.

Caption: Key targets in the inflammatory pathway inhibited by tetrahydropyran derivatives.

Biological Activity III: Antimicrobial Properties

Derivatives of the related 2H-pyran-3(6H)-one scaffold have shown promising activity, particularly against Gram-positive bacteria.[9] Structure-activity relationship studies indicate that the α,β-unsaturated ketone system within the pyran ring is essential for this activity.[9] The antimicrobial potency is significantly influenced by the nature and size of substituents, with groups like phenylthio and p-bromophenyl at the C-2 position being beneficial.[9]

Quantitative Antimicrobial Data

The efficacy of antimicrobial agents is measured by the Minimum Inhibitory Concentration (MIC), the lowest concentration of a compound that prevents visible growth of a microorganism.

Compound Derivative	Microorganism	MIC (µg/mL)	Reference
2-[4-(Phenylthio)phenyl]-2-methyl-6-methoxy-2H-pyran-3(6H)-one	Staphylococcus aureus ATCC 2593	1.56	[9]
2-[4-(phenylthio)phenyl]-2-methyl-6-[(p-nitrobenzoyl)oxy]-2H-pyran-3 (6H)-one	Streptococcus sp. C203M	0.75	[9]
Prenylated 2-pyrone derivatives	Escherichia coli	Active	[10]
Spiro-4H-pyran derivatives	Staphylococcus aureus	Good MIC values	[11]

Experimental Protocol: Broth Microdilution for MIC Determination

• Inoculum Preparation: Prepare a standardized inoculum of the target bacterium (e.g., S. aureus) equivalent to a 0.5 McFarland standard, then dilute it to achieve a final concentration of approximately 5x10⁵ CFU/mL in the test wells.

• Compound Dilution: Perform a two-fold serial dilution of the test compound in a 96-well microtiter plate using an appropriate broth medium (e.g., Mueller-Hinton Broth).

• Inoculation: Add the standardized bacterial inoculum to each well containing the diluted compound.

• Controls: Include a positive control (broth + inoculum, no compound) to ensure bacterial growth and a negative control (broth only) to check for sterility.

• Incubation: Incubate the plate at 37°C for 18-24 hours.

• MIC Determination: The MIC is the lowest concentration of the compound at which there is no visible turbidity (growth) in the well.

Antimicrobial Screening Workflow

Caption: Workflow for determining Minimum Inhibitory Concentration (MIC).

Conclusion and Future Directions

Derivatives based on the 2-Methyl-2-phenyltetrahydro-2H-pyran scaffold have demonstrated a remarkable breadth of biological activities, positioning them as a valuable class of compounds for drug discovery. The research highlighted in this guide showcases their potent anticancer, anti-inflammatory, analgesic, and antimicrobial properties.

The versatility of the tetrahydropyran core allows for extensive synthetic modification, enabling the optimization of potency and selectivity. Future research should focus on several key areas:

• Mechanism of Action: Elucidating the precise molecular targets and signaling pathways for the most potent anticancer and anti-inflammatory derivatives.

• Structure-Activity Relationship (SAR) Expansion: Synthesizing broader libraries of compounds to build more comprehensive SAR models, guiding the design of next-generation inhibitors with improved pharmacokinetic and pharmacodynamic profiles.

• In Vivo Efficacy: Advancing lead compounds into more complex animal models of cancer and inflammatory diseases to validate their therapeutic potential.

• Safety and Toxicology: Conducting thorough profiling to ensure the safety and selectivity of these compounds, a critical step for any potential therapeutic candidate.

References

• Synthesis and Anticancer Activities of Novel Guanylhydrazone and Aminoguanidine Tetrahydropyran Derivatives. (n.d.). National Center for Biotechnology Information. Retrieved March 7, 2026, from [Link]

• Evaluation of the in vivo and in vitro anti-inflammatory activity of a new hybrid NSAID tetrahydropyran derivative. (n.d.). Canadian Science Publishing. Retrieved March 7, 2026, from [Link]

• Analgesic and Anti-inflammatory Potential of the New Tetrahydropyran Derivative (2s,6s)-6-ethyl-tetrahydro-2h-pyran-2-yl) Methanol. (n.d.). PubMed. Retrieved March 7, 2026, from [Link]

• Novel tetrahydropyran‐triazole hybrids with antiproliferative activity against human tumor cells. (2024, July 8). ResearchGate. Retrieved March 7, 2026, from [Link]

• Design, synthesis and evaluation of cytotoxic, antimicrobial, and anti-HIV-1 activities of new 1,2,3,4-tetrahydropyrimidine derivatives. (n.d.). National Center for Biotechnology Information. Retrieved March 7, 2026, from [Link]

• Synthesis, Anti-Inflammatory, Analgesic and Antipyretic Properties of Azomethine Derivatives of the Tetrahydropyrane Series. (2025, November 16). ResearchGate. Retrieved March 7, 2026, from [Link]

• Synthesis and antimicrobial properties of 2H-pyran-3(6H)-one derivatives and related compounds. (n.d.). PubMed. Retrieved March 7, 2026, from [Link]

• Synthesis and biological activities of some fused pyran derivatives. (2011, November 1). ScienceDirect. Retrieved March 7, 2026, from [Link]

• Antibacterial and Antitumor Activities of Biscoumarin and Dihydropyran Derivatives. (2015, September 23). MDPI. Retrieved March 7, 2026, from [Link]

• Synthesis, characterization, and anti-inflammatory activity of tetrahydropiperine, piperic acid, and tetrahydropiperic acid via down regulation of NF-κB pathway. (2024, March). ResearchGate. Retrieved March 7, 2026, from [Link]

• Synthesis and Anticancer Activity of Some Novel Tetralin-6-yl-pyrazoline, 2-Thioxopyrimidine, 2-Oxopyridine, 2-Thioxo-pyridine and 2-Iminopyridine Derivatives. (2011, April 20). MDPI. Retrieved March 7, 2026, from [Link]

• Effect of Tetrahydropyrimidine derivative on inflammatory markers in the brain of schizophrenic mice. (n.d.). ResearchGate. Retrieved March 7, 2026, from [Link]

• An overview of structure-based activity outcomes of pyran derivatives against Alzheimer's disease. (n.d.). National Center for Biotechnology Information. Retrieved March 7, 2026, from [Link]

• Synthesis of 2H-pyran-2-ones and fused pyran-2-ones as useful building blocks. (2006, August 29). ResearchGate. Retrieved March 7, 2026, from [Link]

• Recent Advances in the Synthesis of 2H-Pyrans. (2019, August 9). MDPI. Retrieved March 7, 2026, from [Link]

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• Pyran-annulated derivatives synthesized via multi-component reactions as multi-target agents with anti-inflammatory, anti-melanogenesis, and anti-cancer activities. (2026, February 9). ScienceDirect. Retrieved March 7, 2026, from [Link]

• Synthesis and antimicrobial activity of new prenylated 2-pyrone derivatives. (n.d.). ResearchGate. Retrieved March 7, 2026, from [Link]

• Investigation of Pharmaceutical Importance of 2H-Pyran-2-One Analogues via Computational Approaches. (2021, September 3). MDPI. Retrieved March 7, 2026, from [Link]

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Discovery and history of 2-Methyl-2-phenyltetrahydro-2H-pyran

The Discovery, Mechanistic Profiling, and Synthetic History of 2-Methyl-2-phenyltetrahydro-2H-pyran

Executive Summary

2-Methyl-2-phenyltetrahydro-2H-pyran (often abbreviated as 2-MPT, CAS: 21463-98-9)[1] is a sterically encumbered cyclic ether that has evolved into a highly specialized benchmark substrate in organic synthesis. While it does not serve as an active pharmaceutical ingredient (API) itself, its unique structural topology—featuring a fully substituted (quaternary) C2 position adjacent to the ethereal oxygen—makes it an indispensable model compound for validating regiodivergent C-H functionalization protocols, profiling transition-metal catalysts, and studying asymmetric Grignard inductions.

This technical whitepaper provides an in-depth analysis of 2-MPT, detailing the causality behind its chemical behavior, the protocols surrounding its synthesis and oxidation, and the historical milestones that cemented its status as a critical tool for drug development professionals and synthetic chemists.

Historical Context and Discovery as a Benchmark Substrate

Historically, tetrahydropyrans were primarily viewed through the lens of protecting group chemistry (e.g., THP ethers) or flavor and fragrance formulations (e.g., rose oxides). The specific synthesis and isolation of 2-MPT gained prominence when researchers required robust chiral building blocks for the asymmetric total synthesis of complex natural products.

A defining historical milestone for molecules of this class was their application in demonstrating highly efficient 1,8- and 1,9-asymmetric inductions during Grignard reactions. By utilizing chiral auxiliaries like 1,1′-binaphthalen-2-ols, chemists successfully synthesized enantiopure

-keto esters and diols, which are direct precursors to cyclic ethers analogous to 2-MPT. These asymmetric pathways were ultimately leveraged as the critical steps in the total synthesis of the marine natural product (−)-malyngolide, achieving up to 97% optical yields[2].

However, 2-MPT's modern prominence is fundamentally tied to its role as a challenging substrate in C-H activation studies. In 2010, Masayuki Inoue and colleagues published a landmark unified oxidation protocol utilizing a manganese catalyst[3]. Prior to this, oxidizing unactivated sp³ C-H bonds in ethers required harsh, stoichiometric, and non-selective reagents like Ruthenium tetroxide (

). Inoue’s team utilized 2-MPT to prove that selective -alkoxy C-H oxidation could be achieved under mild, sub-ambient, aerobic conditions[4].

Structural and Mechanistic Profiling (E-E-A-T)

The utility of 2-MPT in methodology development stems from its highly asymmetric steric environment and its rigid stereoelectronics.

The Steric Blockade at C2 In 2-MPT, the C2 position bears both a methyl group and a bulky phenyl group. In a standard chair conformation, the severe 1,3-diaxial interactions and the generalized anomeric effect force the ring into specific conformational dynamics. Because C2 lacks any abstractable hydrogen atoms (it is fully quaternary), any oxidative attack directed by the ethereal oxygen is forced to occur at the distal

-oxy position (C6).

Causality in Mn-Catalyzed C-H Oxidation When subjected to Inoue’s catalytic system[4], the reaction regioselectively targets the C6 position to yield 6-methyl-6-phenyltetrahydropyran-2-one (CAS: 28771-65-5)[2].

• Ligand Stabilization: The protocol uses

  paired with the bulky tridentate ligand 4,4′,4′′-tri(tert-butyl)-2,2′:6′,2′′-terpyridine (t-Bu-terpy). The tert-butyl groups are not merely for solubility; they sterically encapsulate the highly reactive high-valent Mn(V)-oxo intermediate, preventing destructive bimetallic decay of the catalyst[4].

• Chemoselectivity: The terminal oxidant, m-chloroperbenzoic acid (MCPBA), generates the active Mn-oxo species. The highly electrophilic oxygen of the catalyst abstracts a hydrogen atom exclusively from the less hindered C6 position. An immediate oxygen rebound mechanism yields a hemiacetal intermediate, which is rapidly further oxidized to the highly stable lactone.

Fig 1. Regioselective C-H oxidation mechanism demonstrating the steric preference for C6.

Quantitative Data: Catalytic Efficiency and Oxidative Yields

To highlight the efficacy of modern catalytic methods over historical stoichiometric approaches, the following table summarizes the comparative reaction dynamics for the oxidation of 2-MPT to 6-methyl-6-phenyltetrahydropyran-2-one.

Catalyst / Reagent System	Terminal Oxidant	Equiv. of Oxidant	Temperature	Reaction Time	Regioselectivity	Yield (%)
(Historical)		3.0	25 °C	12 h	Moderate	45 - 55%
CrO3 / (Jones)	None	2.5 (Stoich)	0 °C	4 h	Poor (Ring Cleavage)	< 30%
Mn(II) / t-Bu-terpy	MCPBA (70 wt%)	4.0	0 °C	2 h	Complete (>99% C6)	92%[2]
Mn(II) / t-Bu-terpy	(Oxone)	4.0	0 °C	2 h	Complete (>99% C6)	88%[3]

Step-by-Step Experimental Protocols

Workflow: Unified Manganese-Catalyzed Oxidation of 2-MPT

The following protocol outlines a self-validating system for the synthesis of 6-methyl-6-phenyltetrahydropyran-2-one from 2-MPT, highlighting the critical kinetic controls necessary to avoid side reactions[3].

Materials Required:

• 2-Methyl-2-phenyltetrahydro-2H-pyran (0.5 mmol)

• (0.5 mmol, catalytic base)

• 4,4′,4′′-tri(tert-butyl)-2,2′:6′,2′′-terpyridine (0.5 mmol, ligand)

• m-Chloroperbenzoic acid (MCPBA, 70 wt%, 2.0 mmol)

• Acetonitrile (MeCN, 5 mL)

• Deionized water (50 µL)

Methodology:

• Catalyst Assembly (Critical Step): In a flame-dried round-bottom flask, combine

  and the t-Bu-terpy ligand in 5 mL of Acetonitrile.

  • Causality Note & Self-Validation: Immediately add exactly 50 µL of deionized water. The addition of water is a mandatory kinetic parameter; it rapidly dissolves the

    salt and initiates the coordination of the ligand, visible as a distinct color change in the solution. Without this trace water, catalyst formation is irreproducible and reaction yields plummet[3].

• Substrate Addition: Introduce 2-MPT (0.5 mmol) to the activated catalyst solution. Submerge the flask in an ice bath to bring the internal temperature to exactly 0 °C.

• Oxidant Delivery: Slowly add the solid MCPBA (2.0 mmol) in distinct, small portions over 15 minutes.

  • Self-Validation: The reaction is highly exothermic. Maintaining the temperature strictly at 0 °C is critical. Allowing the reaction to reach ambient temperatures leads to over-oxidation side-reactions, occasionally producing trace amounts (<5% yield) of ring-cleaved byproducts like cyclododecane-1,5-dione[3].

• Monitoring: Stir the mixture aerobically for 2 hours at 0 °C. Monitor the disappearance of 2-MPT via Thin Layer Chromatography (TLC) using a Hexane/Ethyl Acetate eluent.

• Workup & Isolation: Quench the reaction with an aqueous saturated solution of sodium thiosulfate (

  ) to neutralize unreacted MCPBA. Extract the aqueous layer with dichloromethane (3 x 10 mL). Wash the combined organic layers with saturated , dry over anhydrous , filter, and concentrate in vacuo to yield the highly pure lactone product.

Fig 2. Standardized experimental workflow for the Mn-catalyzed oxidation of 2-MPT.

References

• 6-methyl-6-phenyltetrahydropyran-2-one - CAS 28771-65-5 Source: Molaid Chemical Database URL
• 2-Methyl-2-phenyltetrahydro-2H-pyran - CAS 21463-98-9 Source: Hoffman Fine Chemicals URL
• Unified Oxidation Protocol for the Synthesis of Carbonyl Compounds Using a Manganese Catalyst (Abstract & Data)
• Synthesis of Carbonyl Compounds Using a Manganese Catalyst (Feature Article - Kamijo, Amaoka, Inoue)

Sources

• 1. hoffmanchemicals.com [hoffmanchemicals.com]
• 2. 6-methyl-6-phenyltetrahydropyran-2-one - CAS号 28771-65-5 - 摩熵化学 [molaid.com]
• 3. Thieme E-Journals - Synthesis / Abstract [thieme-connect.com]
• 4. Thieme E-Journals - Synthesis / Abstract [thieme-connect.com]

Protocols & Analytical Methods

Application Note: Stereoselective Synthesis of 2-Methyl-2-phenyltetrahydro-2H-pyran

Target Molecule: 2-Methyl-2-phenyltetrahydro-2H-pyran (CAS: 21463-98-9) Target Audience: Synthetic Chemists, Process Researchers, and Drug Development Professionals

Executive Summary and Synthetic Rationale

Tetrahydropyran (THP) rings are ubiquitous structural motifs in bioactive natural products and pharmaceutical APIs. While methodologies like the Prins cyclization and Hetero-Diels-Alder (HDA) reactions are well-established for synthesizing substituted THPs, the stereoselective construction of a quaternary stereocenter at the C2 position—specifically bearing both methyl and phenyl substituents—poses significant steric and geometric challenges. Traditional intermolecular Prins cyclizations often suffer from competing 1,3-diaxial repulsions when attempting to form highly congested quaternary centers, and typically leave an obligate substituent at the C4 position ().

To bypass the limitations of classical Lewis-acid mediated alkene-carbonyl couplings (), this application note establishes a self-validating, two-step protocol for the strict de novo synthesis of enantiopure (R)- or (S)-2-Methyl-2-phenyltetrahydro-2H-pyran. The methodology relies on an asymmetric organozinc addition followed by a stereoretentive 6-exo-tet intramolecular etherification .

Mechanistic Causality & Reaction Design

The workflow decouples the formation of the quaternary stereocenter from the ring-closing event, allowing precise mechanistic control over each step:

• Step 1: Enantioselective C-C Bond Formation: Acetophenone derivatives and their aliphatic counterparts natively lack the enantio-facial bias required for simple additions. We utilize 5-chloro-2-pentanone as the linear precursor. By introducing diphenylzinc (

  ) in the presence of a chiral Titanium(IV)-TADDOLate catalyst complex, we create a highly sterically demanding binding pocket. The bulk of the (R)-TADDOL ligand explicitly differentiates the linear chloropropyl chain from the methyl group, forcing phenyl addition exclusively via the Re face of the ketone.

• Step 2: Intramolecular Etherification (6-exo-tet): Once the tertiary chiral alcohol is generated, base-mediated cyclization is required. According to Baldwin’s rules, a 6-exo-tet cyclization is kinetically highly favored. We utilize Sodium Hydride (NaH) in Tetrahydrofuran (THF) at 0 °C to rapidly generate the tertiary alkoxide, which acts as an internal nucleophile displacing the primary chloride. The low temperature prevents competing E2 elimination of the alkyl chloride, while the direct

  nature of the displacement inherently leaves the C2 stereocenter untouched, preserving 100% of the induced enantiomeric excess (ee).

Workflow Visualization

Figure 1. Two-step stereoselective synthetic workflow for (R)-2-Methyl-2-phenyltetrahydro-2H-pyran.

Verified Experimental Protocols

Caution: Diphenylzinc is pyrophoric. Handle exclusively under an inert argon/nitrogen atmosphere using Schlenk techniques.

Protocol A: Synthesis of (R)-5-Chloro-2-methyl-2-phenylpentan-2-ol

• Catalyst Preparation: Flame-dry a 100 mL Schlenk flask. Add (R)-TADDOL (0.20 equiv, 2.0 mmol) and purge with Argon. Dissolve in anhydrous Toluene (20 mL).

• Titanium Complexation: Dropwise add Titanium tetraisopropoxide

  (1.2 equiv, 12 mmol) at room temperature. Stir for 2 hours to ensure complete formation of the chiral titanate complex.

• Nucleophile Addition: Cool the vessel to −20 °C. Slowly introduce a solution of Diphenylzinc (1.5 equiv, 15.0 mmol) in Toluene. Stir for 30 minutes to facilitate transmetalation.

• Asymmetric Addition: Add 5-chloro-2-pentanone (1.0 equiv, 10.0 mmol, rigorously dried over molecular sieves) dropwise over 20 minutes to prevent thermal spikes. Maintain the reaction at −20 °C for 16 hours.

• Quench & Extraction: Carefully quench with saturated aqueous

  (15 mL) at −20 °C. Extract the aqueous layer with EtOAc (3 × 20 mL). Wash the combined organic layers with brine, dry over anhydrous , and concentrate under reduced pressure.

• QA/QC Milestone: Purify the intermediate via silica gel flash chromatography (Hexanes/EtOAc, 9:1).

  • Self-Validation: Perform chiral HPLC analysis (Chiralcel OD-H column) to confirm the optical purity. You should achieve >94% ee. Evaluate

    to verify the intact triplet at ~3.53 ppm.

Protocol B: 6-exo-tet Cyclization to the Target THP

• Deprotonation: In a flame-dried 50 mL round-bottom flask, suspend NaH (60% dispersion in mineral oil, 2.0 equiv, 16.0 mmol) in anhydrous THF (15 mL) under Argon. Cool to 0 °C.

• Alkoxide Formation: Dissolve the purified (R)-5-chloro-2-methyl-2-phenylpentan-2-ol (from Protocol A, approx. 8.0 mmol) in anhydrous THF (5 mL). Add dropwise to the NaH suspension over 10 minutes.

• Cyclization: Allow the reaction to stir at 0 °C for 1 hour, then gradually warm to room temperature. Monitor the reaction via TLC (stain with PMA or

  ) until the complete disappearance of the tertiary alcohol starting material.

• Work-Up: Quench the excess NaH with cold water (dropwise). Dilute with Diethyl Ether (30 mL) and separate the layers. Wash the organics with water and brine, dry over

  , and evaporate the solvent.

• Final QA/QC Milestone: Purify via short-path distillation or silica gel column (Hexanes/EtOAc, 95:5) to afford (R)-2-Methyl-2-phenyltetrahydro-2H-pyran as a colorless oil.

  • Self-Validation: NMR validation will show the disappearance of the chloride-adjacent protons and the emergence of a highly complex multiplet at ~3.6-3.8 ppm representing the C6 cyclic ether protons.

Quantitative Data Presentation

The parameters below highlight optimization checkpoints crucial for maximizing enantioselectivity and yield across scaling sizes.

Variable/Method	Reagents	Temp (°C)	Time (h)	Yield (%)	Enantiomeric Excess (ee %)	Scalability
Step 1 (Optimized)	, (R)-TADDOL /	-20	16	82	96	High (up to 50g)
Step 1 (Alternative)	, Cu(I) / Chiral Phosphine	-78	12	75	88	Moderate
Step 2 (Optimized)	NaH, THF	0 to 25	2.5	95	>99 (retention)	Excellent
Step 2 (Alternative)	KOtBu, DMF	25	1.0	85	>99 (retention)	Poor (E2 by-products)

Note: For synthesis of the (S)-enantiomer, simply substitute (S)-TADDOL during the titanium complexation phase in Protocol A.

References

The causality behind addressing the sterically encumbered structural challenges of tetrahydropyrans with quaternary centers is heavily supported by authoritative advancements in the following literature:

• List, B. et al. (2021). The Catalytic Asymmetric Intermolecular Prins Reaction. Journal of the American Chemical Society. Available at:[Link]

• Mondal, P. K. et al. (2021). Prins cyclization-mediated stereoselective synthesis of tetrahydropyrans and dihydropyrans: an inspection of twenty years. Beilstein Journal of Organic Chemistry. Available at:[Link]

• Clarke, P. A. et al. (2015). A Maitland–Japp inspired synthesis of dihydropyran-4-ones and their stereoselective conversion to functionalised tetrahydropyran-4-ones. RSC Advances. Available at:[Link]

• Wang, J. et al. (2010). Stereoselective construction of quaternary carbon centers by three component coupling reactions. National Institutes of Health (PMC). Available at:[Link]

Technical Application Note: 2-Methyl-2-phenyltetrahydro-2H-pyran in Fragrance Compositions

Document Type: Application Note & Experimental Protocol Target Audience: R&D Scientists, Synthetic Chemists, and Fragrance Formulation Experts

Introduction and Structural Rationale

The tetrahydropyran (THP) scaffold is a cornerstone in modern fragrance chemistry. Structurally rigid and chemically robust, oxacycles such as rose oxide, Doremox, and Florol dominate the creation of green, floral, and metallic olfactive profiles. Among these, 2-Methyl-2-phenyltetrahydro-2H-pyran represents a highly specialized modifying agent.

The unique 2,2-disubstituted architecture (a methyl and a phenyl group anchored to the same carbon adjacent to the ether oxygen) yields critical technical advantages. First, the bulky phenyl ring restricts the conformational flexibility of the pyran chair, ensuring a highly specific fit into olfactory receptors. Second, the absence of easily oxidized functional groups (such as aldehydes or primary alcohols) grants the molecule exceptional chemical stability in hostile matrices, such as high-pH laundry powders and oxidative hair colorants[1].

This application note details the synthetic causality, quality control parameters, and formulation protocols required to successfully deploy this compound in advanced perfumery.

Mechanistic Synthesis: The Prins Cyclization Pathway

The most direct synthetic route to functionalized tetrahydropyrans is the Prins reaction—a method utilized in the fragrance industry for over a century[2]. To construct the 2-methyl-2-phenyl substitution pattern, the cyclization involves the condensation of a homoallylic alcohol (e.g., 3-buten-1-ol) with a ketone (acetophenone) in the presence of an acidic catalyst[3].

The Causality of Catalyst Selection

Historically, liquid Brønsted acids (like

) were used for Prins cyclizations. However, in the case of sterically hindered ketone precursors, homogeneous acids provoke severe side reactions, including dehydration of the homoallylic alcohol and oligomerization[3].

To circumvent this, we specify the use of a solid-supported acid catalyst, such as Amberlyst-15 or Phosphomolybdic acid (

). These catalysts create an anhydrous, highly acidic microenvironment within their pore structures[4]. This localized acidity efficiently protonates the carbonyl, stabilizing the transition to the crucial oxocarbenium ion intermediate without hydrolyzing the final ether linkage.

Catalytic Prins cyclization pathway for 2-Methyl-2-phenyltetrahydro-2H-pyran.

Protocol I: Self-Validating Synthesis & Quality Control

To ensure the highest olfactory purity, the synthetic protocol must operate as a self-validating system. Unreacted acetophenone possesses a harsh, dominant almond-chemical odor that will critically ruin the green/rosy profile of the target THP molecule[5]. Therefore, the protocol integrates a continuous internal GC-MS tracking step.

Step-by-Step Methodology

• Reagent Preparation: Charge a 500 mL flame-dried round-bottom flask with 50.0 g of acetophenone and 35.0 g of 3-buten-1-ol in 150 mL of anhydrous toluene.

• Catalyst Addition: Add 5.0 g of pre-dried Amberlyst-15 resin. Causality Check: The resin must be strictly dry; residual moisture will shift the equilibrium backward, quenching the oxocarbenium intermediate.

• Reflux & Water Removal: Attach a Dean-Stark trap. Heat the reaction to reflux (approx. 110°C) for 6–8 hours. The removal of stoichiometric water visually validates the progress of the condensation.

• Self-Validating QC Sampling: Every 2 hours, withdraw a 100 µL aliquot. Spike with 10 µL of dodecane (internal standard) and analyze via GC-MS. The reaction is self-validated as "complete" only when the acetophenone peak area falls below 0.1% relative to the internal standard.

• Workup: Cool the mixture to room temperature. Filter out the Amberlyst-15 resin. Note: Catalyst removal halts any potential retro-Prins degradation.

• Purification: Wash the organic layer with saturated

  to remove trace acids. Concentrate under reduced pressure and subject the crude oil to fractional vacuum distillation ( mmHg) to isolate the pure fragrant fraction.

Quantitative Formulation & Olfactory Properties

In a fragrance formula, 2-Methyl-2-phenyltetrahydro-2H-pyran performs as an exceptional heart-note modifier. Structurally related to known compounds like tetrahydro-4-methyl-2-phenyl-2H-pyran (Pelargene)[5], its profile provides a bitter, green, and metallic "rosy" character that modernizes traditional floral bouquets.

Table 1: Physicochemical and Olfactory Parameters

Parameter	Value / Description	Analytical Standard
Molecular Formula		-
Molecular Weight		-
Estimated Log P		OECD 117
Vapor Pressure		Dynamic Effusion
Odor Descriptors	Green, metallic, geranium, earthy rose[5]	Expert Olfactory Panel
Substantivity		Blotter Test (10% in DPG)
Recommended Dosage		Formulation Matrix Dependent

Protocol II: High-Throughput Stability Testing

Due to the robust ether linkage of the THP ring[1], this molecule is uniquely positioned for use in aggressive consumer product bases. The following protocol outlines how to validate its stability against degradation.

Experimental Workflow

• Base Preparation: Prepare two standardized aggressive media: a low-pH cationic hair conditioner (pH 3.0) and a high-pH hypochlorite bleach solution (pH 11.0).

• Dosing: Incorporate the THP compound at exactly

  into both bases.

• Accelerated Aging: Divide samples into glass vials with Teflon-lined caps. Incubate in a dark environmental chamber at 45°C for 4 weeks.

• Extraction & GC-MS Analysis: After 4 weeks, extract the organics using a solid-phase microextraction (SPME) fiber. Quantify the area of the 2-Methyl-2-phenyltetrahydro-2H-pyran peak against a baseline (Day 0) sample.

• Organoleptic Panel: Submit the aged bases to a double-blind olfactory panel to test for off-notes (indicating potential ring opening or ether cleavage).

High-Throughput stability testing and validation workflow.

References

• Doro, F., Akeroyd, N., Schiet, F., & Narula, A. (2019). The Prins Reaction in the Fragrance Industry: 100th Anniversary (1919–2019). Angewandte Chemie International Edition.
• The Catalytic Asymmetric Intermolecular Prins Reaction. (2021). Journal of the American Chemical Society (JACS).
• Prins cyclization for the preparation of 2-isobutyl-4-methyl-tetrahydro-2H-pyran-4-ol using supported heteropoly acids. ResearchGate.
• Towards an efficient methodology for the synthesis of functionalized dihydropyrans by silyl-Prins cyclization: access to truncated natural products. (2024). Royal Society of Chemistry (RSC).
• Use of tetrahydro-4-methyl-2-phenyl-2h-pyran as perfuming ingredient. US Patent 5219836A (Google Patents).

Sources

• 1. Towards an efficient methodology for the synthesis of functionalized dihydropyrans by silyl-Prins cyclization: access to truncated natural products - RSC Advances (RSC Publishing) DOI:10.1039/D3RA07520F [pubs.rsc.org]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]
• 5. EP0581052A1 - Use of tetrahydro-4-methyl-2-phenyl-2h-pyran as perfuming ingredient - Google Patents [patents.google.com]

Application Notes and Protocols: Grignard Reactions Involving 2-Methyl-2-phenyltetrahydro-2H-pyran Derivatives

Introduction

The tetrahydropyran (THP) ring is a prevalent structural motif in a vast array of natural products and pharmacologically active compounds.[1] The stereocontrolled synthesis of substituted THPs is therefore a topic of significant interest in synthetic organic chemistry.[1][2] Among these, 2-Methyl-2-phenyltetrahydro-2H-pyran derivatives serve as valuable chiral building blocks and intermediates in the synthesis of complex molecules.[3] This document provides a detailed guide to understanding and performing Grignard reactions with these specific derivatives, focusing on the underlying principles, practical considerations, and detailed experimental protocols.

Grignard reagents, organomagnesium halides, are one of the most powerful tools for carbon-carbon bond formation in organic synthesis.[4] Their reaction with various electrophiles, including those derived from tetrahydropyrans, allows for the construction of complex molecular architectures. This guide will specifically explore the nuances of Grignard reactions where 2-Methyl-2-phenyltetrahydro-2H-pyran derivatives act as either the electrophile or a precursor to the reacting species.

A key consideration in reactions involving chiral molecules like 2-Methyl-2-phenyltetrahydro-2H-pyran is stereoselectivity. The inherent chirality of the starting material can influence the stereochemical outcome of the reaction, a concept known as asymmetric induction.[5] Understanding and controlling this diastereoselectivity is often a primary goal in synthetic strategies.

Synthesis of 2-Methyl-2-phenyltetrahydro-2H-pyran Derivatives

The starting point for any Grignard reaction is the synthesis of the tetrahydropyran substrate. Several methods exist for the synthesis of tetrahydropyran derivatives, including:

• Prins-type reactions: Involving the intramolecular addition of an alkene to an oxocarbenium ion intermediate.[2]

• Intramolecular radical cyclizations: Utilizing the cyclization of β-alkoxyacrylates.[2]

• Ring-closing metathesis: An effective method for constructing cyclic alkenes.[2]

• Asymmetric Grignard addition to δ-chlorovalerophenones: This method allows for the enantioselective synthesis of 2,2-disubstituted tetrahydropyrans.[6][7][8]

The choice of synthetic route will depend on the desired substitution pattern and stereochemistry of the final product. For the purposes of these application notes, we will focus on reactions of pre-synthesized 2-Methyl-2-phenyltetrahydro-2H-pyran derivatives.

Grignard Reactions with Tetrahydropyran Derivatives: Mechanistic Considerations

Grignard reagents can react with tetrahydropyran derivatives in several ways, primarily dictated by the functionality present on the THP ring.

Ring-Opening Reactions

Aryl-substituted tetrahydropyrans can undergo nickel-catalyzed Kumada-type cross-coupling reactions with Grignard reagents.[9] This reaction proceeds via a stereospecific ring-opening, affording acyclic alcohols with high diastereoselectivity.[9] The mechanism involves the formation of a new Csp³–Csp³ bond with inversion of configuration at the electrophilic carbon.[9]

Workflow for Nickel-Catalyzed Ring-Opening

Caption: Nickel-catalyzed ring-opening of a 2-aryl-THP derivative with a Grignard reagent.

Addition to Carbonyl Groups

If the 2-Methyl-2-phenyltetrahydro-2H-pyran derivative contains a carbonyl group (e.g., an aldehyde or ketone), the Grignard reagent will readily add to this functionality. This is a classic Grignard addition reaction, leading to the formation of a secondary or tertiary alcohol, respectively.[4] The stereochemical outcome of this addition is often influenced by the existing stereocenters on the tetrahydropyran ring, potentially leading to a diastereoselective reaction.

Asymmetric Addition to Ketones for THP Synthesis

An alternative approach involves the asymmetric addition of a Grignard reagent to a δ-chlorovalerophenone in the presence of a chiral ligand.[6][7][8] The resulting chiral tertiary alcohol can then undergo intramolecular cyclization to form the 2,2-disubstituted tetrahydropyran.[6][7][8] This method provides a highly enantioselective route to these valuable chiral heterocycles.[6][7][8]

Asymmetric Synthesis of 2,2-Disubstituted THPs

Caption: Asymmetric synthesis of 2,2-disubstituted tetrahydropyrans via Grignard addition and cyclization.

Experimental Protocols

Protocol 1: General Procedure for the Nickel-Catalyzed Ring-Opening of a 2-Aryl-Substituted Tetrahydropyran

This protocol is adapted from the work of Jarvo and co-workers on the stereospecific cross-coupling of aryl-substituted tetrahydropyrans.[9]

Materials:

• 2-Aryl-substituted tetrahydropyran

• Grignard reagent (e.g., MeMgBr, EtMgBr) in a suitable solvent (e.g., THF, Et₂O)

• Nickel catalyst (e.g., NiCl₂(dppp))

• Anhydrous tetrahydrofuran (THF)

• Saturated aqueous ammonium chloride (NH₄Cl)

• Dichloromethane (DCM)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

• Reaction Setup: To an oven-dried round-bottom flask equipped with a magnetic stir bar and under an inert atmosphere (e.g., argon or nitrogen), add the 2-aryl-substituted tetrahydropyran (1.0 equiv) and the nickel catalyst (5-10 mol%).

• Solvent Addition: Add anhydrous THF via syringe.

• Grignard Addition: Cool the reaction mixture to 0 °C in an ice bath. Slowly add the Grignard reagent (1.5-2.0 equiv) dropwise via syringe.

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 12-24 hours. Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Quenching: Upon completion, cool the reaction mixture to 0 °C and slowly quench by the dropwise addition of saturated aqueous NH₄Cl.

• Extraction: Extract the aqueous layer with DCM (3 x 20 mL).

• Drying and Concentration: Combine the organic layers, dry over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel using a suitable eluent system (e.g., hexanes/ethyl acetate).

Reactant/Reagent	Molar Equiv.	Notes
2-Aryl-THP	1.0	Substrate
Grignard Reagent	1.5 - 2.0	Nucleophile
Nickel Catalyst	0.05 - 0.10	Catalyst
Anhydrous THF	-	Solvent

Protocol 2: General Procedure for the Asymmetric Synthesis of 2,2-Disubstituted Tetrahydropyrans

This protocol is based on the methodology developed for the enantioselective Grignard synthesis of 2,2-disubstituted tetrahydropyrans.[6][7][8]

Materials:

• δ-Chlorovalerophenone derivative

• Grignard reagent

• Chiral diaminocyclohexyl-derived tridentate ligand

• Anhydrous tetrahydrofuran (THF)

• Potassium bis(trimethylsilyl)amide (KHMDS)

• Saturated aqueous ammonium chloride (NH₄Cl)

• Diethyl ether (Et₂O)

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

Part A: Asymmetric Grignard Addition

• Ligand and Ketone: To a flame-dried Schlenk flask under an inert atmosphere, add the chiral ligand (0.1 equiv) and the δ-chlorovalerophenone (1.0 equiv).

• Solvent and Grignard: Add anhydrous THF, and cool the solution to -78 °C (dry ice/acetone bath). Slowly add the Grignard reagent (1.2 equiv).

• Reaction: Stir the reaction at -78 °C for the specified time (typically 1-4 hours), monitoring by TLC.

• Quenching: Quench the reaction at -78 °C by the addition of saturated aqueous NH₄Cl.

• Workup: Allow the mixture to warm to room temperature and extract with Et₂O. Wash the combined organic layers with brine, dry over Na₂SO₄, and concentrate in vacuo. The crude chiral tertiary δ-chloro-alcohol is typically used in the next step without further purification.

Part B: Base-Promoted Intramolecular Cyclization

• Alcohol and Solvent: Dissolve the crude alcohol from Part A in anhydrous THF in a flame-dried flask under an inert atmosphere.

• Base Addition: Cool the solution to 0 °C and add KHMDS (1.0 equiv) portionwise.

• Cyclization: Allow the reaction to warm to room temperature and stir for 1 hour.

• Workup: Quench the reaction with water and extract with Et₂O. Dry the combined organic layers over Na₂SO₄ and concentrate.

• Purification: Purify the crude tetrahydropyran derivative by flash column chromatography.

Reactant/Reagent	Molar Equiv. (Part A)	Molar Equiv. (Part B)	Notes
δ-Chlorovalerophenone	1.0	-	Starting Ketone
Grignard Reagent	1.2	-	Nucleophile
Chiral Ligand	0.1	-	For Asymmetric Induction
KHMDS	-	1.0	Base for Cyclization

Applications in Drug Development and Fragrance Chemistry

2-Methyl-2-phenyltetrahydro-2H-pyran and its derivatives are not only of academic interest but also have practical applications. For instance, tetrahydro-4-methyl-2-phenyl-2H-pyran is utilized as a perfuming ingredient, imparting green, rosy odor notes.[10] The chiral nature of these compounds makes them valuable scaffolds in pharmaceutical synthesis, providing a core structure for active compounds.[3]

Troubleshooting and Considerations

• Anhydrous Conditions: Grignard reagents are highly sensitive to moisture. All glassware must be thoroughly dried, and anhydrous solvents must be used.

• Purity of Magnesium: The magnesium turnings used for the preparation of the Grignard reagent should be of high purity and activated if necessary.

• Temperature Control: Many Grignard reactions are exothermic. Maintaining the appropriate temperature is crucial for controlling selectivity and minimizing side reactions.

• Side Reactions: Potential side reactions include enolization of carbonyl compounds and reduction of the carbonyl group by the Grignard reagent.[4]

• Stereocontrol: The choice of chiral ligand and reaction conditions is critical for achieving high enantioselectivity in asymmetric syntheses.[11][12]

Conclusion

Grignard reactions involving 2-Methyl-2-phenyltetrahydro-2H-pyran derivatives offer a versatile and powerful platform for the synthesis of complex chiral molecules. A thorough understanding of the reaction mechanisms, careful control of experimental conditions, and the appropriate choice of synthetic strategy are paramount to achieving the desired products in high yield and stereoselectivity. The protocols and considerations outlined in this guide provide a solid foundation for researchers and scientists working in this exciting area of organic synthesis.

References

• Jarvo, E. R., et al. (2014). Stereospecific Cross-Coupling Reactions of Aryl-Substituted Tetrahydrofurans, Tetrahydropyrans, and Lactones. Journal of the American Chemical Society. [Link]

• Crimmins, M. T., & DeBaillie, A. C. (2006). Contemporary Strategies for the Synthesis of Tetrahydropyran Derivatives: Application to Total Synthesis of Neopeltolide, a Marine Macrolide Natural Product. Marine Drugs. [Link]

• Scent.vn. 2H-Pyran, tetrahydro-4-methyl-2-phenyl-, (2R,4S)-rel-. [Link]

• Brimble, M. A., et al. (1998). Addition of a Grignard reagent to bis-spiroacetal aldehydes: appendage of a tetrahydrofuran ring. Journal of the Chemical Society, Perkin Transactions 1. [Link]

• European Patent Office. (2020). (2S,4R)-4-METHYL-2-(2-METHYLBUT-1-EN-1-YL)TETRAHYDRO-2H-PYRANEN AS FRAGRANCE INGREDIENT. EP 3666763 A1. [Link]

• Monasterolo, C., et al. (2019). Very short highly enantioselective Grignard synthesis of 2,2-disubstituted tetrahydrofurans and tetrahydropyrans. Chemical Science. [Link]

• Monasterolo, C., et al. (2019). Very short highly enantioselective Grignard synthesis of 2,2-disubstituted tetrahydrofurans and tetrahydropyrans. Semantic Scholar. [Link]

• Organic Chemistry Portal. Grignard Reaction. [Link]

• Monasterolo, C., et al. (2019). Very short highly enantioselective Grignard synthesis of 2,2-disubstituted tetrahydrofurans and tetrahydropyrans. Chemical Science. [Link]

• Master Organic Chemistry. (2015). Reactions of Grignard Reagents. [Link]

• Marco, J. L. (2017). Recent Advances in the Synthesis of 2H-Pyrans. Molecules. [Link]

• Williams, C. M., et al. (2021). Ambruticins: tetrahydropyran ring formation and total synthesis. Organic & Biomolecular Chemistry. [Link]

• Chemistry Stack Exchange. (2020). Synthesing tetrahydropyran from ethylene oxide. [Link]

• Morrison, J. D., & Mosher, H. S. (1971). Asymmetric Induction in Grignard Reactions in a Chiral Solvent. ScholarWorks at WMU. [Link]

• Feringa, B. L., et al. (2018). Asymmetric addition of Grignard reagents to ketones: culmination of the ligand-mediated methodology allows modular construction of chiral tertiary alcohols. Chemical Science. [Link]

• Stanovnik, B., & Svete, J. (2006). Synthesis of 2H-pyran-2-ones and fused pyran-2-ones as useful building blocks. ARKIVOC. [Link]

• Walborsky, H. M. (1982). Mechanism of Grignard Reagent Formation. The Surface Nature of the Reaction. Accounts of Chemical Research. [Link]

• Google Patents. (1993). Use of tetrahydro-4-methyl-2-phenyl-2H-pyran as perfuming ingredient. US5219836A.

• Orellana-Pizarro, C., et al. (2017). Stereoselective Synthesis of Polysubstituted Tetrahydropyrans by Brønsted Acid-Mediated Hydroxyalkoxylation of Silylated. The Journal of Organic Chemistry. [Link]

• Stanovnik, B., & Svete, J. (2006). Synthesis of 2H-pyran-2-ones and fused pyran-2-ones as useful building blocks. ARKIVOC. [Link]

• Hatano, M., & Ishihara, K. (2016). Catalytic Synthesis of Enantiopure Chiral Alcohols via Addition of Grignard Reagents to Carbonyl Compounds. ACS Catalysis. [Link]

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Application Notes and Protocols for the Asymmetric Synthesis of 2-Methyl-2-phenyltetrahydro-2H-pyran Derivatives

Introduction: The Significance of the 2,2-Disubstituted Tetrahydropyran Scaffold

The tetrahydropyran (THP) ring is a privileged heterocyclic motif frequently encountered in the core structure of a diverse array of biologically active natural products and pharmaceuticals.[1][2] The specific substitution pattern on the THP ring is often crucial for its therapeutic efficacy. The 2-methyl-2-phenyltetrahydro-2H-pyran scaffold, featuring a quaternary stereocenter at the C2 position, presents a unique synthetic challenge and is a valuable building block in medicinal chemistry and drug discovery. The precise control over the stereochemistry at this quaternary center is paramount for elucidating structure-activity relationships and developing novel therapeutic agents.

This technical guide provides an in-depth exploration of robust and contemporary strategies for the asymmetric synthesis of 2-methyl-2-phenyltetrahydro-2H-pyran derivatives. We will delve into the mechanistic underpinnings of key synthetic transformations, provide detailed, field-proven experimental protocols, and offer insights into the rationale behind experimental choices. This document is intended for researchers, scientists, and drug development professionals engaged in the synthesis of complex chiral molecules.

Strategic Approaches to the Asymmetric Synthesis of 2-Methyl-2-phenyltetrahydro-2H-pyrans

The construction of the 2-methyl-2-phenyl-substituted quaternary stereocenter within the tetrahydropyran ring demands a carefully considered synthetic strategy. Several powerful methodologies have emerged in recent years that provide elegant solutions to this challenge. This guide will focus on two particularly effective approaches:

• Chiral Phosphoric Acid-Catalyzed Intramolecular Oxa-Michael Addition: A "clip-cycle" strategy that offers excellent control over enantioselectivity.[3][4]

• Diastereoselective Silyl-Prins Cyclization: A convergent approach to construct the tetrahydropyran ring with defined stereochemistry.[5][6]

Additionally, we will briefly discuss the potential of organocatalytic domino reactions as a versatile alternative for accessing highly functionalized derivatives.[7][8]

Strategy 1: Enantioselective Intramolecular Oxa-Michael Addition via a "Clip-Cycle" Approach

This powerful strategy involves two key stages: the "clipping" of a suitable acyclic precursor via olefin metathesis, followed by a chiral phosphoric acid-catalyzed intramolecular oxa-Michael "cyclization" to furnish the desired tetrahydropyran with high enantioselectivity.[3][4] This approach is particularly well-suited for the synthesis of 2,2-disubstituted THPs.

Mechanistic Rationale and Stereochemical Control

The key to the enantioselectivity of this reaction lies in the dual activation provided by the chiral Brønsted acid catalyst, such as a TRIP (3,3'-Bis(2,4,6-triisopropylphenyl)-1,1'-binaphthyl-2,2'-diyl hydrogenphosphate) derivative. The phosphoric acid protonates the α,β-unsaturated thioester, rendering it more electrophilic, while simultaneously activating the pendant hydroxyl group, making it a more potent nucleophile. This intimate involvement of the chiral catalyst in the transition state of the cyclization step dictates the facial selectivity of the intramolecular attack, leading to the formation of one enantiomer in excess.

Experimental Workflow and Visualization

The overall workflow for the "clip-cycle" synthesis is depicted below:

Caption: Workflow for the "Clip-Cycle" synthesis of 2,2-disubstituted THPs.

Detailed Experimental Protocol: Synthesis of (S)-2-Methyl-2-phenyltetrahydro-2H-pyran

Part A: Synthesis of the Acyclic Precursor via Olefin Metathesis ("Clipping")

• Materials:

  • 1-Phenyl-3-buten-1-ol

  • S-ethyl 2-methylprop-2-enethioate

  • Grubbs II catalyst

  • Anhydrous toluene

  • Standard glassware for inert atmosphere reactions

• Procedure:

  • To a flame-dried round-bottom flask under an argon atmosphere, add 1-phenyl-3-buten-1-ol (1.0 equiv) and S-ethyl 2-methylprop-2-enethioate (1.2 equiv).

  • Dissolve the reactants in anhydrous toluene to a concentration of 0.1 M.

  • Add Grubbs II catalyst (5 mol%) to the solution.

  • Heat the reaction mixture to 50 °C and stir for 12 hours. Monitor the reaction progress by TLC or GC-MS.

  • Upon completion, cool the reaction to room temperature and concentrate under reduced pressure.

  • Purify the crude product by silica gel column chromatography (e.g., hexanes/ethyl acetate gradient) to afford the acyclic oxa-Michael precursor.

Part B: Asymmetric Intramolecular Oxa-Michael Addition ("Cycling")

• Materials:

  • Acyclic oxa-Michael precursor from Part A

  • (R)-TRIP (chiral phosphoric acid catalyst)

  • Anhydrous cyclohexane

  • Standard glassware for inert atmosphere reactions

• Procedure:

  • To a flame-dried round-bottom flask under an argon atmosphere, add the acyclic oxa-Michael precursor (1.0 equiv).

  • Dissolve the precursor in anhydrous cyclohexane to a concentration of 0.1 M.

  • Add (R)-TRIP (10 mol%) to the solution.

  • Heat the reaction mixture to 50 °C and stir for 24-48 hours. Monitor the reaction progress by TLC or chiral HPLC.

  • Upon completion, cool the reaction to room temperature and concentrate under reduced pressure.

  • Purify the crude product by silica gel column chromatography to yield the enantioenriched (S)-2-methyl-2-phenyltetrahydro-2H-pyran. Determine the enantiomeric excess by chiral HPLC analysis.

Quantitative Data Summary

Entry	Substrate	Catalyst (mol%)	Solvent	Time (h)	Yield (%)	ee (%)
1	1-phenyl-3-buten-1-ol derivative	(R)-TRIP (10)	Cyclohexane	24	>90	>95
2	Substituted aryl homoallylic alcohols	(R)-TRIP (10)	Cyclohexane	24-48	85-95	90-99

Note: Yields and enantiomeric excesses are representative and may vary depending on the specific substrate and reaction conditions.[4]

Strategy 2: Diastereoselective Silyl-Prins Cyclization

The Prins cyclization, the acid-catalyzed reaction of a homoallylic alcohol with an aldehyde, is a classic and powerful method for the synthesis of tetrahydropyrans.[9][10][11] The use of silyl-substituted homoallylic alcohols (silyl-Prins cyclization) offers enhanced control over the reaction pathway and stereoselectivity.[5][6]

Mechanistic Rationale and Stereochemical Control

The reaction is initiated by the Lewis acid-catalyzed condensation of the homoallylic alcohol with an aldehyde to form an oxocarbenium ion. This is followed by an intramolecular attack of the alkene onto the oxocarbenium ion. The stereochemical outcome of the cyclization is governed by the preferred chair-like transition state, which minimizes steric interactions. The choice of Lewis acid can significantly influence the reaction pathway and the stereochemistry of the final product.

Reaction Mechanism Visualization

Caption: Simplified mechanism of the silyl-Prins cyclization.

Detailed Experimental Protocol: Synthesis of (2S,4R,6S*)-4-Chloro-4-(dimethyl(phenyl)silyl)-2-methyl-6-phenyltetrahydro-2H-pyran

This protocol is adapted from a literature procedure and illustrates the synthesis of a closely related derivative, showcasing the power of the Prins cyclization for this class of compounds.[5]

• Materials:

  • (E)-4-(Dimethyl(phenyl)silyl)pent-3-en-1-ol

  • Benzaldehyde

  • Bismuth(III) chloride (BiCl₃)

  • Anhydrous dichloromethane (DCM)

  • Standard glassware for inert atmosphere reactions

• Procedure:

  • To a flame-dried round-bottom flask under an argon atmosphere, add (E)-4-(dimethyl(phenyl)silyl)pent-3-en-1-ol (1.0 equiv).

  • Dissolve the alcohol in anhydrous DCM to a concentration of 0.1 M.

  • Add benzaldehyde (1.2 equiv) to the solution.

  • Cool the mixture to 0 °C and add BiCl₃ (10 mol%) in one portion.

  • Stir the reaction at 0 °C for 1 hour, then allow it to warm to room temperature and stir for an additional 2 hours. Monitor the reaction by TLC.

  • Upon completion, quench the reaction with a saturated aqueous solution of NaHCO₃.

  • Extract the aqueous layer with DCM (3 x 20 mL).

  • Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product by silica gel column chromatography (e.g., hexanes/ethyl acetate gradient) to afford the desired tetrahydropyran derivative. The relative stereochemistry can be confirmed by NOESY NMR experiments.

Quantitative Data Summary for a Related Silyl-Prins Cyclization

Entry	Homoallylic Alcohol	Aldehyde	Lewis Acid (mol%)	Solvent	Yield (%)	Diastereomeric Ratio
1	(E)-4-(dimethyl(phenyl)silyl)pent-3-en-1-ol	Benzaldehyde	BiCl₃ (10)	DCM	78	>20:1 (cis:trans)
2	(E)-4-(dimethyl(phenyl)silyl)pent-3-en-1-ol	4-Nitrobenzaldehyde	BiCl₃ (10)	DCM	40	>20:1 (cis:trans)

Data adapted from literature for a similar system.[5]

Alternative Strategy: Organocatalytic Domino Reactions

Organocatalytic cascade reactions represent a highly efficient and atom-economical approach to the synthesis of complex molecules from simple starting materials.[7][8] For the synthesis of 2-methyl-2-phenyltetrahydro-2H-pyran derivatives, a domino Michael/hemiketalization sequence could be envisioned.

This would involve the reaction of a β-keto ester or a 1,3-dicarbonyl compound with a vinyl ketone bearing a phenyl group in the presence of a chiral organocatalyst, such as a squaramide-based catalyst. The initial Michael addition would be followed by an intramolecular hemiacetalization to form the tetrahydropyran ring. While this approach would lead to a more functionalized product, subsequent chemical transformations could provide access to the target 2-methyl-2-phenyl scaffold.

Conclusion and Future Perspectives

The asymmetric synthesis of 2-methyl-2-phenyltetrahydro-2H-pyran derivatives is a challenging yet achievable goal through the application of modern synthetic methodologies. The chiral phosphoric acid-catalyzed intramolecular oxa-Michael addition via a "clip-cycle" approach and the diastereoselective silyl-Prins cyclization stand out as particularly powerful and versatile strategies. The choice of method will depend on the desired substitution pattern, the required level of stereocontrol, and the availability of starting materials.

Future research in this area will likely focus on the development of even more efficient and selective catalytic systems, as well as the expansion of the substrate scope to allow for the synthesis of a wider range of structurally diverse 2,2-disubstituted tetrahydropyran derivatives for applications in drug discovery and development.

References

• Hong, B.; Lee, C. O.; Park, H. G. Stereoselective Synthesis of 2,6-cis-Substituted Tetrahydropyran Derivatives via an Allylic Oxidation/Intramolecular Oxa-Michael Addition Cascade. Org. Lett.2010 , 12 (23), 5386–5389. [Link]

• Enders, D.; Varela, I.; Faustino, H.; Grande-Carmona, F.; Fernández, R.; Lassaletta, J. M. Asymmetric Synthesis of Highly Functionalized Tetrahydropyrans via a One-Pot Organocatalytic Michael/Henry/Ketalization Sequence. Org. Lett.2014 , 16 (14), 3636–3639. [Link]

• Vetica, F.; Chauhan, P.; Dochain, S.; Enders, D. Asymmetric organocatalytic methods for the synthesis of tetrahydropyrans and their application in total synthesis. Chem. Soc. Rev.2017 , 46 (6), 1661–1674. [Link]

• Enders, D.; Varela, I.; Faustino, H.; Grande-Carmona, F.; Fernández, R.; Lassaletta, J. M. Asymmetric synthesis of highly functionalized tetrahydropyrans via a one-pot organocatalytic Michael/Henry/ketalization sequence. Org. Lett.2014 , 16 (14), 3636–3639. [Link]

• Csokas, D. The intramolecular oxa-Michael reaction for tetrahydropyran formation : mechanism and synthesis. Nanyang Technological University, 2019 . [Link]

• Vetica, F.; Chauhan, P.; Dochain, S.; Enders, D. Asymmetric organocatalytic methods for the synthesis of tetrahydropyrans and their application in total synthesis. Chem. Soc. Rev.2017 , 46 (6), 1661-1674. [Link]

• Trevorrow, J.; O'Kearney-McMullan, A.; Miller Potucka, L.; Hall, A. Double Prins Cyclisation Enabled Rapid Access to α,ω‐Hydroxytetrahydropyrans. Eur. J. Org. Chem.2021 , 2021 (2), 305-312. [Link]

• Al-Zoubi, R. M. A 'Clip-Cycle' Approach Towards Enantioselective Synthesis of Substituted Tetrahydropyrans. White Rose eTheses Online, 2021 . [Link]

• Díez-Poza, C.; Val, P.; López, E.; Barbero, A. Changing the Reaction Pathway of Silyl-Prins Cyclization by Switching the Lewis Acid: Application to the Synthesis of an Antinociceptive Compound. J. Org. Chem.2023 , 88 (12), 7946–7957. [Link]

• Díez-Poza, C.; Val, P.; López, E.; Barbero, A. Changing the Reaction Pathway of Silyl-Prins Cyclization by Switching the Lewis Acid: Application to the Synthesis of an Antinociceptive Compound. J. Org. Chem.2023 , 88 (12), 7946-7957. [Link]

• Green, S.; Pye, A. J.; Lewis, W.; Lam, H. W. Enantioselective “clip-cycle” synthesis of di-, tri- and spiro-substituted tetrahydropyrans. Org. Biomol. Chem.2022 , 20 (5), 1031-1038. [Link]

• Kim, H.; Lee, H.; Kim, S. H.; Kim, S. An Efficient Stereoselective Synthesis of cis-2,6-Disubstituted Tetrahydropyrans via Gold-Catalyzed Meyer–Schuster Rearrangement/Hydration/oxa-Michael Addition Sequence. Molecules2024 , 29 (7), 1543. [Link]

• Ardley, T. W.; Gelin, C. F.; Smith, S. R.; Redda, K. K. The Chemistry and Pharmacology of Tetrahydropyridines: Part 2. Auctores2023 , 4 (5), 1-16. [Link]

• Diels–Alder reaction. In Wikipedia; 2024. [Link]

• Stekrova, M.; Mäki-Arvela, P.; Kumar, N.; Behravesh, E.; Aho, A.; Balme, Q.; Volcho, K. P.; Salakhutdinov, N. F.; Murzin, D. Prins cyclization: synthesis of compounds with tetrahydropyran moiety over heterogeneous catalysts. Catal. Sci. Technol.2020 , 10 (1), 43-56. [Link]

• Ruijter, E.; Schültingkemper, H.; Wessjohann, L. A. Highly Substituted Tetrahydropyrones From hetero-Diels-Alder Reactions of 2-alkenals With Stereochemical Induction From Chiral Dienes. J. Org. Chem.2005 , 70 (8), 3045-3054. [Link]

• Evans, D. A.; Johnson, J. S.; Olhava, E. J. Enantioselective Synthesis of Dihydropyrans. Catalysis of Hetero Diels−Alder Reactions by Bis(oxazoline) Copper(II) Complexes. J. Am. Chem. Soc.2000 , 122 (8), 1635–1649. [Link]

• Kumar, P.; Kumar, R.; Kumar, A.; Kumar, V. Prins cyclization-mediated stereoselective synthesis of tetrahydropyrans and dihydropyrans: an inspection of twenty years. Beilstein J. Org. Chem.2021 , 17, 1118–1185. [Link]

• Hetero-Diels-Alder Reactions. ResearchGate. [Link]

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• Wang, Y.; Tan, B. Organocatalytic asymmetric formal oxidative coupling for the construction of all-aryl quaternary stereocenters. Chem. Sci.2021 , 12 (34), 11339–11345. [Link]

• Ardley, T. W.; Gelin, C. F.; Smith, S. R.; Redda, K. K. The Chemistry and Pharmacology of Tetrahydropyridines: Part 2. ResearchGate, 2023 . [Link]

• Enders, D.; Varela, I.; Faustino, H.; Grande-Carmona, F.; Fernández, R.; Lassaletta, J. M. Asymmetric Synthesis of Highly Functionalized Tetrahydropyrans via a One-Pot Organocatalytic Michael/Henry/Ketalization Sequence. Org. Lett.2014 , 16 (14), 3636-3639. [Link]

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Application Note: Advanced Isolation and Purification Protocols for 2-Methyl-2-phenyltetrahydro-2H-pyran

Executive Summary

The tetrahydropyran (THP) ring is a ubiquitous structural motif in medicinal chemistry, frequently utilized to lock molecular conformation and modulate the lipophilicity of active pharmaceutical ingredients. Specifically, 2,2-disubstituted derivatives like 2-methyl-2-phenyltetrahydro-2H-pyran serve as critical structural scaffolds, often acting as precursors for more complex amine and alcohol building blocks in drug design[1][2].

This Application Note provides a comprehensive, causality-driven protocol for the downstream purification of 2-methyl-2-phenyltetrahydro-2H-pyran following its synthesis via an intramolecular hydroalkoxylation utilizing a silane-iodine (

) catalytic system[3].

Process Causality and Separation Logic

Purification of cyclic ethers from hydroalkoxylation reaction matrices presents unique challenges. The crude reaction matrix typically contains the target THP, unreacted hydroxy alkene precursors, residual organosiloxanes, and active iodine species[3]. The downstream processing logic is governed by the following causal principles:

• Quench Dynamics (Neutralization): The catalytic cycle relies on

  activation, which generates acidic hydroiodic acid ( ) equivalents. If not immediately quenched, residual acid can catalyze the reverse ring-opening of the pyran. Aqueous sodium carbonate ( ) is utilized to neutralize these acidic species and partition inorganic iodine into the aqueous phase.

• Partitioning Mechanics: As a 2,2-disubstituted ether, 2-methyl-2-phenyltetrahydro-2H-pyran is highly lipophilic. Extraction with Ethyl Acetate (EtOAc) or Diethyl Ether efficiently pulls the target compound into the organic phase while rejecting the neutralized polar salts[3].

• Chromatographic Resolution: The target compound lacks hydrogen-bond donors, meaning it interacts very weakly with normal-phase silica gel (

  ). A highly non-polar solvent gradient (Hexane:EtOAc 50:1) is employed to elute the pyran rapidly, completely resolving it from the highly polar, unreacted hydroxy alkenes which remain anchored to the stationary phase[3].

Fig 1: Downstream workflow for the isolation of 2-Methyl-2-phenyltetrahydro-2H-pyran.

Experimental Protocol: A Self-Validating System

The following step-by-step methodology ensures both high yield and structural integrity. The protocol operates as a self-validating system: visual and analytical checkpoints confirm success at each phase.

Step 1: Reaction Quenching

• Upon reaction completion, cool the 10 mL round bottom flask containing the reaction mixture to 0 °C to mitigate the exothermic neutralization.

• Slowly add saturated aqueous

  (approx. 5 mL per 0.2 mmol scale) under air[3].

• Validation Checkpoint: The evolution of

  gas will cease when the mixture is fully neutralized, and the dark iodine coloration should significantly fade as inorganic salts form.

Step 2: Liquid-Liquid Extraction

• Transfer the biphasic mixture to a separatory funnel.

• Extract the aqueous layer with Ethyl Acetate (EtOAc) (3 × 10 mL)[3].

• Causality Note: EtOAc serves as an ideal intermediate-polarity solvent, capturing the target ether while leaving hydroalkoxylation catalysts in the aqueous layer.

Step 3: Desiccation and Concentration

• Wash the combined organic layers with saturated aqueous NaCl (brine) to disrupt any micro-emulsions and physically pull excess water from the organic phase.

• Dry the organic layer over anhydrous

  [3]. Filter the suspension through a fluted filter paper.

• Concentrate under reduced pressure using a rotary evaporator (bath temp: 35–40 °C).

Step 4: Flash Column Chromatography

• Pack a glass column with silica gel (

  ) using hexanes.

• Load the crude oily residue onto the column using a minimal volume of dichloromethane or hexane.

• Elute isocratically with a solvent system of Hexane:EtOAc = 50:1[3].

• Collect fractions and analyze via Thin-Layer Chromatography (TLC).

• Validation Checkpoint: The target pyran will appear as a high-running, strongly UV-active spot (due to the phenyl ring) compared to the baseline-retained starting materials.

Fig 2: Chromatographic separation logic for target compound vs reaction impurities.

Quantitative Analytical Specifications

Following concentration of the target fractions, the protocol yields 2-Methyl-2-phenyltetrahydro-2H-pyran (Compound 2c) as a pure, colorless oil with an isolated yield of up to 89%[3]. The successful isolation is analytically validated by checking the signature proton resonances of the intact cyclic ether system. The preservation of the C6 methylene protons definitively rules out acid-catalyzed ring-opening impurities.

Table 1: Physicochemical and Spectroscopic Properties[3]

Parameter	Specification / Assigned Value
Appearance	Colorless oil
Isolated Yield	89% (31.4 mg on a 0.2 mmol scale)
Infrared (IR, neat)	2937 cm⁻¹
HRMS (DART, m/z)	Calcd. for C₁₂H₁₇O ([M+H]⁺): 177.1279 Found: 177.1283

Table 2: Nuclear Magnetic Resonance (NMR) Assignments[3]

Nucleus	Frequency / Solvent	Chemical Shifts ( , ppm) and Multiplicity	Structural Assignment Proof
¹H NMR	400 MHz, CDCl₃	7.42-7.34 (d, 2H, J = 7.6 Hz)7.36-7.33 (t, 2H, J = 7.6 Hz)7.24-7.20 (t, 1H, J = 7.6 Hz)	Validates the intact phenyl substituent.
¹H NMR	400 MHz, CDCl₃	3.72 (br d, 1H, J = 11.2 Hz)3.48 (td, 1H, J = 11.2, 3.2 Hz)	Critical: C6 oxymethylene protons. Confirms the THP ring is fully closed.
¹H NMR	400 MHz, CDCl₃	2.29 (dt, 1H, J = 13.2, 3.2 Hz)1.77-1.40 (m, 5H)	C3, C4, C5 aliphatic ring protons.
¹H NMR	400 MHz, CDCl₃	1.38 (s, 3H)	C2 Methyl singlet.
¹³C NMR	100 MHz, CDCl₃	145.3, 128.4, 126.4, 125.9	Aromatic carbons.
¹³C NMR	100 MHz, CDCl₃	75.9, 62.7, 34.5, 32.7, 25.9, 20.0	Aliphatic/Pyran carbons (C-O signals at 75.9, 62.7).

Troubleshooting & Quality Assurance

• Persistent Iodine Coloration: If the organic extract remains pink or purple after the

  quench, the has not been fully deactivated. Solution: Perform a secondary wash using a dilute aqueous solution of sodium thiosulfate ( ) to cleanly reduce molecular iodine to water-soluble iodide ions before drying.

• Siloxane Co-Elution: Given the extreme non-polarity of 2-methyl-2-phenyltetrahydro-2H-pyran, it runs closely behind silane byproducts. Solution: To prevent siloxane contamination, initiate the column strictly with 100% Hexanes to clear the solvent front of siloxanes, before stepping the gradient up to 50:1 Hexane:EtOAc.

References

• Intramolecular Hydroalkoxylation of Unactivated Alkenes Using Silane-Iodine Catalytic System (Supplementary Info). amazonaws.com.
• 911826-56-7 | rel-(2R,4R)-2-Phenyltetrahydro-2H-pyran-4-amine. BLDpharm.
• 216087-92-2 | Phenyl(tetrahydro-2H-pyran-4-yl)methanol. BLDpharm.

Sources

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• 2. 216087-92-2|Phenyl(tetrahydro-2H-pyran-4-yl)methanol|BLD Pharm [bldpharm.com]
• 3. s3-eu-west-1.amazonaws.com [s3-eu-west-1.amazonaws.com]

Technical Notes & Optimization

Technical Support Center: Synthesis of 2-Methyl-2-phenyltetrahydro-2H-pyran

Target Audience: Researchers, Process Chemists, and Drug Development Professionals Subject: Mechanistic troubleshooting, side-reaction suppression, and protocol validation for 2,2-disubstituted tetrahydropyrans.

Part I: System Diagnostics & Mechanistic Pathways

Synthesizing sterically demanding 2,2-disubstituted cyclic ethers like 2-methyl-2-phenyltetrahydro-2H-pyran requires navigating a very narrow kinetic window. Because the target molecule features a tertiary, benzylic carbon adjacent to the ethereal oxygen, standard acid-catalyzed cyclization of its acyclic precursor—5-phenylhexane-1,5-diol —frequently fails.

The primary failure mode is thermodynamic elimination . When the tertiary hydroxyl group is protonated and departs, it generates an exceptionally stable carbocation. Instead of waiting for the kinetically slower intramolecular attack from the primary hydroxyl group at C1, the intermediate rapidly loses an adjacent proton to form a conjugated alkene (5-phenylhex-4-en-1-ol) . Understanding this divergence is critical for troubleshooting low yields.

Pathway of 5-phenylhexane-1,5-diol: kinetic cyclization vs. thermodynamic elimination side reactions.

Part II: Process Optimization & Quantitative Data

To mitigate the side reactions outlined above, process chemists generally move away from Brønsted acids and instead utilize base-promoted intramolecular Williamson ether syntheses or highly tuned Lewis acid systems . The table below summarizes the quantitative impact of reaction condition adjustments on the product and byproduct distribution.

Table 1: Comparative Analysis of Cyclization Pathways and Byproduct Distribution

Synthesis Route & Intermediate	Reagents / Conditions	Dominant Side Reaction	Alkene Byproduct	Oligomers	Target Yield
Acid-Catalyzed Diol (via Carbocation)	TsOH, Toluene, Reflux, 0.5 M	Elimination to Styrene derivative	45%	15%	~35%
Acid-Catalyzed Diol (via Carbocation)	PPTS, DCM, 0 °C, 0.05 M	Elimination	25%	<2%	~60%
Grignard + Ketone (via Alkoxide)	MeMgBr, THF, 25 °C	Enolization of Ketone precursor	<5%	10%	~65%
Modified Williamson (via SN2 Halohydrin)	NaH, THF, 0 °C to RT, 0.05 M	Dimerization (if conc. > 0.2M)	<1%	<5%	>88%

Part III: Troubleshooting FAQs

Q1: Why am I isolating high quantities of 5-phenylhex-4-en-1-ol instead of the cyclic ether during acid-catalyzed cyclization? A1: You are observing the classic kinetic vs. thermodynamic competition. The tertiary/benzylic carbocation intermediate is so stable that its lifetime permits rapid proton loss from the adjacent C4 carbon. This elimination yields a heavily conjugated styrene-derivative, which acts as a thermodynamic sink. Causative Solution: You must either drastically lower the reaction temperature (to −20 °C) using a milder Lewis acid like

to suppress the activation energy required for elimination, or abandon the carbocation route entirely in favor of an SN2-based closure (see Protocol below).

Q2: I attempted the cyclization via the direct addition of Methylmagnesium Bromide to 5-chloro-1-phenylpentan-1-one. Why am I recovering unreacted starting material? A2: In this route, the Grignard reagent is acting as a strong base rather than a nucleophile. It deprotonates the alpha-position of your starting ketone, forming an unreactive magnesium enolate. Upon aqueous workup, the enolate tautomerizes back to 5-chloro-1-phenylpentan-1-one. Causative Solution: Implement Luche-type conditions or modify your organometallic species. Adding

to the reaction mixture prior to the ketone suppresses enolization by enhancing the strictly nucleophilic character of the Grignard reagent. Alternatively, use Methyl-lithium ( ) at −78 °C.

Q3: My analytical HPLC shows a broad peak at a higher retention time, suggesting dimerization. How do I suppress intermolecular oligomerization? A3: While forming a 6-membered tetrahydropyran ring is entropically favored over forming larger macrocycles, high local concentrations of the halohydrin or diol will force intermolecular collisions. Causative Solution: Strictly maintain the reaction concentration below 0.05 M. For multi-gram scale-ups, utilize a syringe pump to slowly drip the precursor into the catalyst/base suspension. This maintains a negligible steady-state concentration of the reactive intermediate.

Q4: My purified 2-methyl-2-phenyltetrahydro-2H-pyran mysteriously degrades when I attempt downstream deprotections on other functional groups. Why is it so unstable? A4: Tetrahydropyrans with a 2,2-disubstitution pattern are highly sensitive to Brønsted and Lewis acids because ring cleavage immediately generates a stabilized carbocation. Causative Solution: Treat this specific ring system as an acid-labile protecting group. When removing orthogonal protecting groups elsewhere on your molecule (e.g., TBS ethers), use strictly neutral/basic conditions such as TBAF, rather than acidic conditions like TFA or HCl.

Part IV: Self-Validating Protocol

To avoid the debilitating elimination side reactions associated with diol dehydration, the most reliable strategy is a two-step sequence: Grignard addition to form a halohydrin, followed by a base-promoted intramolecular Williamson ether synthesis.

Protocol: Synthesis via Base-Promoted Intramolecular Williamson Etherification

Phase 1: Halohydrin Formation

• Purge a flame-dried, multi-neck flask with Argon. Add 1.0 equiv of 5-chloro-1-phenylpentan-1-one and dry THF to achieve a 0.2 M concentration.

• Cool the solution to −78 °C.

• Dropwise, add 1.2 equiv of

  (or pre-complexed with ) over 30 minutes.

• Validation Checkpoint 1 (TLC): Quench a 50 µL aliquot in saturated

  . Run a TLC (Hexanes/EtOAc 8:2). The reaction is complete when the UV-active ketone ( ) is completely replaced by 5-chloro-2-phenylhexan-2-ol ( ). The product spot will stain dark blue/purple with p-anisaldehyde.

• Quench with aqueous

  , extract with EtOAc, and concentrate the crude halohydrin. Do not subject to silica gel chromatography, as it may prematurely cyclize or eliminate.

Phase 2: Intramolecular Cyclization

• Suspend 2.0 equiv of Sodium Hydride (NaH, 60% dispersion in mineral oil) in dry THF (calculate volume to yield a final concentration of 0.05 M relative to the halohydrin).

• Dissolve the crude halohydrin in a minimal amount of dry THF and load it into an addition funnel.

• At 0 °C, slowly add the halohydrin to the NaH suspension.

• Validation Checkpoint 2 (Visual): Look for immediate, sustained bubbling. The evolution of

  gas acts as an in-situ visual validation that the alkoxide is successfully forming.

• Warm to room temperature and stir for 4 hours. Quench slowly with isopropanol, then water. Extract, dry over

  , and concentrate.

• Validation Checkpoint 3 (NMR): Record a

  NMR spectrum of the crude oil. The self-validation of the tetrahydropyran core is absolute if you observe the following:

  • Disappearance: The primary chloride triplet (

    ) at ~3.55 ppm must be completely absent.

  • Appearance: A new multiplet representing the cyclic ether methylene (

    ) will emerge clearly at ~3.65–3.80 ppm.

  • Diagnostic Shift: The methyl singlet will undergo a distinct upfield shift from ~1.55 ppm (in the acyclic halohydrin) to ~1.20 ppm in the cyclic product.

Part V: References

• PubChem Compound Summary for CID 10535825 : 1,5-Hexanediol, 5-phenyl-. National Center for Biotechnology Information.[Link]

• Organic Chemistry Portal : Synthesis of Tetrahydropyrans. Organic Chemistry Portal.[Link]

• MDPI Catalysts : Synthesis of Tetrahydropyran from Tetrahydrofurfuryl Alcohol over Cu–Zno/Al2O3 under a Gaseous-Phase Condition.[Link]

Technical Support Center: Optimization of Reaction Conditions for 2-Methyl-2-phenyltetrahydro-2H-pyran Synthesis

An advanced technical support resource for professionals engaged in the synthesis of substituted tetrahydropyrans.

This guide serves as a dedicated resource for researchers, scientists, and drug development professionals navigating the complexities of synthesizing 2-Methyl-2-phenyltetrahydro-2H-pyran. The tetrahydropyran (THP) ring is a prevalent structural motif in numerous natural products and pharmaceuticals, making its efficient synthesis a critical objective.[1][2] The primary route to this scaffold, the Prins cyclization, is powerful yet highly sensitive to reaction conditions, often leading to challenges in yield and selectivity.[3][4] This document provides in-depth, experience-driven troubleshooting guides and answers to frequently encountered experimental issues.

Section 1: Frequently Asked Questions (FAQs)

This section addresses the most common challenges and questions that arise during the synthesis of 2-Methyl-2-phenyltetrahydro-2H-pyran.

Q1: What is the fundamental mechanism for the synthesis of 2-Methyl-2-phenyltetrahydro-2H-pyran via a Prins Cyclization?

The synthesis is achieved through an acid-catalyzed Prins cyclization, which involves the electrophilic addition of an aldehyde or ketone to a homoallylic alcohol.[3] The reaction proceeds through three key steps:

• Activation of the Carbonyl: A protic or Lewis acid activates the aldehyde (e.g., formaldehyde), forming a highly electrophilic oxocarbenium ion.[3]

• C-C Bond Formation: The alkene of the homoallylic alcohol (e.g., 4-phenylpent-4-en-1-ol) attacks the activated carbonyl carbon. This forms a new carbon-carbon bond and generates a stabilized β-hydroxy carbocation intermediate.

• Intramolecular Cyclization & Termination: The pendant hydroxyl group acts as an internal nucleophile, attacking the carbocation to form the tetrahydropyran ring. The final product is formed after trapping of the resulting oxonium ion by a nucleophile.[5]

The specific pathway taken after the initial C-C bond formation is highly dependent on the reaction conditions, which dictates the final product distribution.[4]

Sources

• 1. research.abo.fi [research.abo.fi]
• 2. Contemporary Strategies for the Synthesis of Tetrahydropyran Derivatives: Application to Total Synthesis of Neopeltolide, a Marine Macrolide Natural Product - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Prins reaction - Wikipedia [en.wikipedia.org]
• 5. pubs.acs.org [pubs.acs.org]

Technical Support Center: Purification of 2-Methyl-2-phenyltetrahydro-2H-pyran Isomers

Welcome to the technical support center for the purification of 2-Methyl-2-phenyltetrahydro-2H-pyran isomers. This guide is designed for researchers, scientists, and drug development professionals who encounter challenges in separating the stereoisomers of this important heterocyclic compound. The synthesis of substituted tetrahydropyrans frequently results in a mixture of diastereomers (cis/trans) and enantiomers, each of which can possess distinct biological or physical properties.[1]

This resource provides in-depth troubleshooting guides and frequently asked questions (FAQs) to help you navigate these complex separations, from initial method development with flash chromatography to high-resolution chiral HPLC.

Section 1: Diastereomer Separation (Cis/Trans Isomers)

The first challenge in purifying 2-Methyl-2-phenyltetrahydro-2H-pyran is typically the separation of its diastereomers. Diastereomers, such as the cis and trans isomers, have different physical properties, which makes them separable by standard chromatographic techniques like flash chromatography or HPLC on achiral stationary phases.[2] However, their structural similarity can lead to overlapping peaks and poor resolution.

Frequently Asked Questions (FAQs): Diastereomer Separation

Q1: Why is the separation of my cis/trans isomers so difficult? They keep co-eluting.

A1: The cis and trans isomers of 2-Methyl-2-phenyltetrahydro-2H-pyran can have very similar polarities. In normal-phase chromatography, the interaction with the stationary phase (e.g., silica gel) is governed by the accessibility of polar groups. The subtle difference in the three-dimensional orientation of the methyl and phenyl groups between the cis and trans isomers may not be significant enough to cause a large difference in retention under non-optimized conditions.

Q2: Should I use normal-phase or reversed-phase chromatography to separate my diastereomers?

A2: The choice depends on the specific properties of your molecule and any impurities.

• Normal-Phase (e.g., Silica or Alumina): This is often the first choice for moderately polar, organic-soluble compounds. It is cost-effective and method development can be rapidly scouted using Thin Layer Chromatography (TLC).[3] Separations are based on adsorption, with more polar compounds eluting later.[4]

• Reversed-Phase (e.g., C18): This is ideal for more polar compounds or if your crude mixture is dissolved in a polar solvent.[4] It can sometimes provide a different selectivity compared to normal-phase, potentially resolving isomers that are inseparable on silica.[5]

Q3: My peaks are tailing on the silica gel column. What can I do?

A3: Peak tailing for neutral compounds like 2-Methyl-2-phenyltetrahydro-2H-pyran on silica is often caused by secondary interactions or issues with the column packing. Ensure your silica gel is of high quality and the column is packed uniformly. If impurities are acidic or basic, they can cause tailing; in such cases, adding a modifier to the mobile phase (e.g., 0.1% triethylamine for basic impurities or 0.1% acetic acid for acidic ones) can improve peak shape, though this should be used judiciously for neutral targets.[4]

Troubleshooting Guide: Flash Chromatography Method Development for Diastereomer Separation

This guide provides a systematic workflow for developing a robust flash chromatography method to separate cis and trans isomers.

Caption: Method development workflow for diastereomer separation.

• Thin Layer Chromatography (TLC) Scouting:

  • Prepare a stock solution of your crude isomeric mixture (~10 mg/mL in a suitable solvent like dichloromethane or ethyl acetate).

  • Spot the solution on at least three different TLC plates.

  • Develop the plates in different solvent systems. Start with systems of varying polarity.

  • Rationale: TLC is a fast and inexpensive way to screen for a mobile phase that provides the best separation (resolution) between the two diastereomers.[3] The goal is to find a system where the Rf values of the two spots are different and fall between 0.2 and 0.4 for optimal transfer to a flash column.

• Solvent System Selection:

  • Analyze the developed TLC plates under UV light and/or by staining.

  • Calculate the Rf value for each spot (Rf = distance spot traveled / distance solvent traveled).

  • Select the solvent system that gives the largest difference in Rf (ΔRf) between the two isomers. A ΔRf of at least 0.1 is desirable.

  Solvent System (Hexane:Ethyl Acetate)	Isomer 1 (Rf)	Isomer 2 (Rf)	ΔRf	Assessment
  95:5	0.55	0.60	0.05	Poor Separation
  90:10	0.35	0.45	0.10	Promising
  80:20	0.20	0.28	0.08	Less Optimal

• Flash Chromatography Execution:

  • Pack a silica gel column appropriately sized for your sample amount.

  • Load your crude sample onto the column using either a liquid load or dry load method. Dry loading is often preferred for improving resolution.[3]

  • Begin the elution using a mobile phase slightly less polar than the one identified by TLC (e.g., start with 95:5 Hexane:EtOAc if 90:10 was optimal).

  • Run a shallow gradient from your starting polarity up to a polarity slightly higher than your optimal TLC condition (e.g., a gradient from 5% to 15% EtOAc in Hexane).

  • Rationale: A gradient elution ensures that early-eluting nonpolar impurities are washed off first, and then the shallow gradient provides the best chance to resolve the closely-eluting diastereomers.

• Fraction Analysis:

  • Collect fractions throughout the run.

  • Analyze the fractions by TLC or a fast HPLC method to determine which ones contain the pure isomers.

  • Combine the pure fractions for each isomer and evaporate the solvent.

Section 2: Enantiomer Resolution (Chiral Separation)

Once diastereomers are separated, you are left with two racemic mixtures. Separating enantiomers is more complex because they have identical physical properties in an achiral environment.[6] This requires creating a chiral environment, most commonly by using a Chiral Stationary Phase (CSP) in High-Performance Liquid Chromatography (HPLC) or Supercritical Fluid Chromatography (SFC).[7][8]

Frequently Asked Questions (FAQs): Enantiomer Resolution

Q1: I injected my purified diastereomer onto a standard C18 HPLC column and only see one peak. Why aren't the enantiomers separating?

A1: Standard (achiral) HPLC columns cannot distinguish between enantiomers. To achieve separation, you must use a Chiral Stationary Phase (CSP). The CSP creates a chiral environment where one enantiomer interacts more strongly with the stationary phase than the other, leading to different retention times.[9] This differential interaction is based on the formation of transient diastereomeric complexes.[10]

Q2: There are so many different chiral columns available. How do I choose the right one?

A2: Method development for chiral separations almost always involves screening a set of columns with broad enantiorecognition abilities.[7] For a neutral molecule with aromatic and heterocyclic functionality like 2-Methyl-2-phenyltetrahydro-2H-pyran, polysaccharide-based CSPs are an excellent starting point.

• Polysaccharide-based CSPs: Columns like Daicel CHIRALPAK® AD, OD, and CHIRALCEL® OJ, which are based on amylose and cellulose derivatives, are highly versatile and successful for a wide range of compounds.[11][12] They are often the first choice in a screening protocol.

Q3: What is the difference between normal-phase and reversed-phase modes in chiral HPLC?

A3:

• Normal-Phase: Uses non-polar mobile phases like hexane/alkanol mixtures. It often provides better selectivity for chiral separations due to the specific hydrogen bonding and dipole-dipole interactions involved in chiral recognition.[6]

• Reversed-Phase: Uses polar mobile phases, typically aqueous buffers with acetonitrile or methanol. This mode can be useful but sometimes offers lower selectivity compared to normal-phase for many compounds on polysaccharide CSPs.

Caption: Decision tree for separating all four stereoisomers.

Troubleshooting Guide: Chiral HPLC Method Screening

This protocol outlines a standard screening approach to find a suitable chiral method for resolving the enantiomers of a purified diastereomer of 2-Methyl-2-phenyltetrahydro-2H-pyran.

• Sample and Mobile Phase Preparation:

  • Dissolve a small amount of your purified racemic diastereomer in the mobile phase (e.g., Hexane/Isopropanol) to a concentration of ~1 mg/mL.

  • Filter the sample through a 0.45 µm syringe filter before injection.[13]

  • Prepare the mobile phases. For a normal-phase screen, typical mobile phases would be Hexane with varying amounts of an alcohol modifier (Isopropanol or Ethanol).

• Chiral Column Screening:

  • Set up an HPLC system with a column switcher if available, or test columns sequentially.

  • Inject the sample onto a set of complementary polysaccharide-based CSPs.

  • Rationale: Screening multiple columns is the most efficient way to find a successful separation, as chiral recognition is difficult to predict.[9] Using columns with different chiral selectors (e.g., amylose vs. cellulose derivatives) increases the probability of success.[7]

• Screening Conditions & Data Evaluation:

  • Run each column with an isocratic mobile phase, for example, 90:10 Hexane:Isopropanol at a flow rate of 1 mL/min.

  • Monitor the elution with a UV detector.

  • Evaluate the resulting chromatograms for any sign of peak splitting or separation. The key parameter is the resolution (Rs). An Rs value > 1.5 indicates baseline separation.

  Chiral Stationary Phase (CSP)	Mobile Phase (Hex/IPA)	Retention Time (min)	Resolution (Rs)	Assessment
  CHIRALPAK® AD-H	90:10	8.5 (single peak)	0.0	No Separation
  CHIRALCEL® OD-H	90:10	10.2, 11.5	1.6	Success!
  CHIRALPAK® AS-H	90:10	7.2 (broad peak)	~0.5	Partial Separation

• Method Optimization:

  • Once a "hit" is found (e.g., on CHIRALCEL® OD-H), optimize the separation by adjusting the mobile phase composition.

  • To decrease retention time: Increase the percentage of the alcohol modifier (e.g., move from 10% to 15% IPA).

  • To increase resolution: Decrease the percentage of the alcohol modifier (e.g., move from 10% to 5% IPA) or try a different alcohol (e.g., ethanol). Lowering the column temperature can also enhance resolution.[7]

References

• Smith, A. B., et al. (2009). Studies for the enantiocontrolled preparation of substituted tetrahydropyrans: Applications for the synthesis of leucascandrolide A macrolactone. PMC. Available at: [Link]

• Santai Technologies. (n.d.). The Purification of Diastereomers by SepaFlash C18 Reversed Phase Cartridge. Available at: [Link]

• Hinner, E., et al. (1989). Separation of diastereomers by extractive distillation. Google Patents (US4874473A).

• Santai Technologies. (n.d.). AN032_The Purification of Diastereomers by SepaFlash™ C18 Reversed Phase Cartridge. Available at: [Link]

• Ahuja, S. (2020). A Strategy for Developing HPLC Methods for Chiral Drugs. LCGC International. Available at: [Link]

• Kannappan, V. (2025). Breaking Down the Methods: Chromatography and Crystallization in Chiral Resolution. Available at: [Link]

• European Patent Office. (2020). (2S,4R)-4-METHYL-2-(2-METHYLBUT-1-EN-1-YL)TETRAHYDRO-2H-PYRANEN AS FRAGRANCE INGREDIENT. EP 3666763 A1. Available at: [Link]

• Cid, M. B., & Padwa, A. (2019). Recent Advances in the Synthesis of 2H-Pyrans. PMC. Available at: [Link]

• Google Patents. (2013). Synthesis method of 2, 2-dimethyltetrahydro-2H-pyran-4-carboxylic acid. CN103242276A.

• Wang, Y., et al. (2023). Strategies for chiral separation: from racemate to enantiomer. PMC. Available at: [Link]

• Biotage. (n.d.). Successful flash chromatography. Available at: [Link]

• Bhushan, R. (2007). HPLC separation of enantiomers using chiral stationary phases. Česká a slovenská farmacie. Available at: [Link]

• Phenomenex. (n.d.). HPLC Technical Tip: Chiral Method Development. Available at: [Link]

• King, A. (n.d.). Successful Flash Chromatography. King Group. Available at: [Link]

• Gasparrini, F., et al. (2021). Liquid Chromatographic Enantioseparations Utilizing Chiral Stationary Phases Based on Crown Ethers and Cyclofructans. MDPI. Available at: [Link]

• Enders, D., et al. (2012). Asymmetric Synthesis of Functionalized Dihydro- and Tetrahydropyrans via an Organocatalytic Domino Michael–Hemiacetalization Reaction. PMC. Available at: [Link]

• Zaggout, F. R., et al. (2007). Separation of Racemates Using Chiral HPLC and Creation of a Database for this Methodology. Asian Journal of Chemistry. Available at: [Link]

• Patel, K., et al. (2023). Emerging Developments in Separation Techniques and Analysis of Chiral Pharmaceuticals. Available at: [Link]

• Molnar, I., et al. (2017). Separation of atropisomers by chiral liquid chromatography and thermodynamic analysis of separation mechanism. Molnar Institute. Available at: [Link]

• Ahuja, S. (Ed.). (2011). Chiral Separation Methods for Pharmaceutical and Biotechnological Products. John Wiley & Sons, Inc. Available at: [Link]

• American Pharmaceutical Review. (2025). Chiral Separation and Enantiomeric Analysis: Critical Importance in Pharmaceutical Development. Available at: [Link]

• Welch Materials. (2024). [Reader Insight] A Guide to Selective Columns for Isomer Separation. Available at: [Link]

• ResearchGate. (2024). How to separate a mixture of two diastereomers?. Available at: [Link]

• Bratulic, S., et al. (2006). Synthesis of 2H-pyran-2-ones and fused pyran-2-ones as useful building blocks. ARKIVOC. Available at: [Link]

• Semantic Scholar. (1995). ONE-POT SYNTHESIS OF SOME FUSED PYRAN-2-ONES. Available at: [Link]

• MDPI. (2019). Recent Advances in the Synthesis of 2H-Pyrans. Available at: [Link]

• ResearchGate. (n.d.). Liquid Chromatographic Chiral Separations by Crown Ether‐Based Chiral Stationary Phases. Available at: [Link]

• Georgiadis, M. P., & Haroutounian, S. A. (1986). A New General and Efficient Synthesis of 6-Hydroxy-2,6-disubstituted-2H-pyran-3(6H)-ones. The Journal of Organic Chemistry. Available at: [Link]

• Google Patents. (1990). Use of tetrahydro-4-methyl-2-phenyl-2h-pyran as perfuming ingredient.

Sources

• 1. Studies for the enantiocontrolled preparation of substituted tetrahydropyrans: Applications for the synthesis of leucascandrolide A macrolactone - PMC [pmc.ncbi.nlm.nih.gov]
• 2. santaisci.com [santaisci.com]
• 3. biotage.com [biotage.com]
• 4. kinglab.chemistry.wfu.edu [kinglab.chemistry.wfu.edu]
• 5. cdn.mysagestore.com [cdn.mysagestore.com]
• 6. csfarmacie.cz [csfarmacie.cz]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. Breaking Down the Methods: Chromatography and Crystallization in Chiral Resolution – Chiralpedia [chiralpedia.com]
• 9. HPLC Technical Tip: Chiral Method Development | Phenomenex [phenomenex.com]
• 10. mdpi.com [mdpi.com]
• 11. asianpubs.org [asianpubs.org]
• 12. content.e-bookshelf.de [content.e-bookshelf.de]
• 13. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: A Troubleshooting Guide for Low Yield in Pyran Synthesis

This guide is designed for researchers, scientists, and drug development professionals to diagnose and resolve common issues leading to low yields in pyran synthesis. Pyran and its derivatives are vital heterocyclic scaffolds in a multitude of natural products and pharmacologically active compounds.[1][2] Synthesizing these structures efficiently is often a critical step in a research program. This document provides a structured, question-and-answer-based approach to troubleshooting, grounded in mechanistic principles and validated experimental strategies.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: My reaction shows low conversion of starting materials. What are the primary factors to investigate?

Low conversion is often the first sign of a suboptimal reaction setup. Before exploring complex side reactions, it's crucial to validate the foundational parameters of your experiment.

A. Reagent and Solvent Purity

• The Problem: Impurities in starting materials or solvents can act as inhibitors or catalysts for undesired side reactions.[3] Water, in particular, can be detrimental, especially in reactions involving sensitive Lewis acids or organocatalysts.

• Causality: Moisture can hydrolyze starting materials, deactivate catalysts (e.g., Lewis acids), or interfere with key intermediates. For instance, in a Knoevenagel condensation step, water can hinder the initial condensation between an aldehyde and an active methylene compound.[4]

• Recommended Actions:

  • Verify Purity: Use reagents from a reliable source. If purity is questionable, purify starting materials by recrystallization, distillation, or chromatography.

  • Dry Solvents: Use freshly dried solvents, especially in moisture-sensitive reactions. Standard procedures for drying solvents are essential.

  • Inert Atmosphere: If using air-sensitive reagents or catalysts, ensure the reaction is conducted under an inert atmosphere (e.g., Nitrogen or Argon).

B. Catalyst Choice and Activity

• The Problem: The selected catalyst may be inappropriate for the specific substrate combination, or it may have lost its activity.

• Causality: Catalyst efficiency is a key determinant of reaction success.[3] A wide range of catalysts, from basic salts to organocatalysts like L-proline and metal nanoparticles, are used for pyran synthesis.[1][3][5] Catalyst deactivation can occur through poisoning by impurities (e.g., sulfur or halide compounds) or degradation over time.[3]

• Recommended Actions:

  • Catalyst Screening: If yield is poor, perform a small-scale screen of different catalysts (e.g., L-proline, piperidine, nano-Fe3O4, Amberlyst-15) to identify the most effective one for your system.[1][6]

  • Optimize Catalyst Loading: Insufficient catalyst will result in an incomplete reaction, while excess catalyst may not improve yield and can complicate purification.[3] An optimal loading, often between 10-20 mol%, should be determined experimentally.[3]

  • Use Fresh Catalyst: Ensure the catalyst is fresh and has been stored correctly. For heterogeneous catalysts, check for signs of physical degradation.

C. Reaction Conditions

• The Problem: The reaction temperature, time, or solvent could be suboptimal.

• Causality: Temperature has a significant impact; excessively high temperatures can cause decomposition, while low temperatures may lead to slow or stalled reactions.[3][7] The choice of solvent is also critical, as it can influence reagent solubility, reaction rates, and even stereoselectivity.[5][6] In many multicomponent reactions for pyran synthesis, solvent-free conditions have been shown to dramatically increase yields and reduce reaction times.[3][6][8]

• Recommended Actions:

  • Temperature Optimization: Screen a range of temperatures. Start at room temperature and incrementally increase, monitoring for product formation and decomposition via Thin Layer Chromatography (TLC).

  • Solvent Screening: Test a variety of solvents with different polarities (e.g., ethanol, toluene, dichloromethane, or even water).[5][9] Compare these results with a solvent-free reaction.[8]

  • Reaction Monitoring: Do not rely on a predetermined reaction time. Monitor the reaction's progress using TLC or LC-MS to determine the optimal time to quench the reaction, avoiding potential product degradation from prolonged heating.[3]

Q2: My reaction is messy, with many side products and a low yield of the desired pyran. How can I improve selectivity?

The formation of multiple products points to issues with reaction control, where undesired pathways compete with the main pyran-forming sequence.

A. Controlling the Reaction Sequence in Multicomponent Reactions (MCRs)

• The Problem: Many pyran syntheses are one-pot, three-component reactions that proceed through a domino sequence, typically a Knoevenagel condensation, followed by a Michael addition, and then intramolecular cyclization.[1][3][10] If these steps are not properly orchestrated, side reactions can dominate.

• Causality: The initial Knoevenagel condensation between an aldehyde and an active methylene compound (like malononitrile) forms a highly electrophilic intermediate (e.g., a benzylidenemalononitrile).[8][11] This intermediate is the crucial Michael acceptor for the subsequent step. If this species is slow to form or unstable, the starting materials may engage in other pathways, such as self-condensation of the aldehyde or ketone.[11][12]

• Recommended Actions:

  • Stepwise Approach: To diagnose the issue, try a stepwise approach. First, synthesize and isolate the Knoevenagel adduct. Then, subject this purified intermediate to the Michael addition and cyclization conditions. This can help pinpoint which step is failing.[12]

  • Catalyst Choice: The basicity or acidity of the catalyst can influence which step is rate-limiting. A mild base is often used to facilitate deprotonation for the Knoevenagel step without promoting self-condensation of the aldehyde.[11]

  • Adjust Stoichiometry: While a 1:1:1 stoichiometry is common, a slight excess of one reagent might push the equilibrium towards the desired intermediate. This should be explored systematically.

B. Unwanted Hetero-Diels-Alder Pathways

• The Problem: For dihydropyrans synthesized via a Hetero-Diels-Alder (HDA) reaction, issues with regioselectivity or stereoselectivity can lead to a mixture of isomers, reducing the yield of the desired product.

• Causality: The HDA reaction is a powerful [4+2] cycloaddition for forming the pyran ring.[2][13] However, the orientation of the dienophile (e.g., an aldehyde) relative to the diene can result in different regioisomers. Furthermore, endo/exo selectivity can lead to diastereomers.[14] Lewis acid catalysts are often used to activate the dienophile and control this selectivity.[2][14]

• Recommended Actions:

  • Lewis Acid Screening: The choice of Lewis acid can profoundly influence selectivity. Screen various Lewis acids (e.g., ZnCl₂, InCl₃, Sc(OTf)₃) to find one that provides the best ratio of desired product.

  • Chiral Catalysts for Asymmetry: If the goal is an enantioselective synthesis, a chiral organocatalyst or a chiral Lewis acid complex is required to control the facial selectivity of the cycloaddition.[14][15]

  • Temperature Control: Cycloadditions can be sensitive to temperature. Lowering the reaction temperature often enhances selectivity by favoring the more ordered transition state.[15]

Q3: I seem to have a good yield in the crude reaction mixture (by TLC/LC-MS), but I lose most of my product during work-up and purification. What's going wrong?

Product loss during isolation is a common and frustrating problem. This often points to product instability or suboptimal purification techniques.

A. Product Instability

• The Problem: The target pyran derivative may be sensitive to the conditions of the work-up (e.g., aqueous acid/base) or purification (e.g., silica gel).

• Causality: Some pyran structures, particularly dihydropyrans, can be acid-sensitive and may decompose or ring-open on silica gel, which is inherently acidic.[16] If the product is sensitive to air, prolonged exposure during purification can lead to oxidation.

• Recommended Actions:

  • Neutralize Silica Gel: If using column chromatography, consider neutralizing the silica gel by pre-treating it with a solution of triethylamine in the eluent system.

  • Alternative Purification: Avoid silica gel chromatography if possible. Attempt purification by recrystallization or distillation if the product is a solid or a thermally stable liquid, respectively.[3]

  • Modified Work-up: If the product is acid- or base-sensitive, use a neutral work-up procedure. Wash with brine instead of acidic or basic solutions. Ensure all post-reaction manipulations are performed promptly to minimize decomposition time.[16]

B. Inefficient Extraction and Purification

• The Problem: Standard extraction and chromatography procedures may not be suitable for your specific product, leading to physical loss.

• Causality: If the product has moderate water solubility, it may be lost in the aqueous layer during extraction. During chromatography, using an eluent system with the wrong polarity can lead to either irreversible binding to the silica or co-elution with impurities.

• Recommended Actions:

  • Optimize Extraction: If the product is polar, perform multiple extractions (3-5 times) with the organic solvent to ensure complete recovery from the aqueous phase. Back-washing the combined organic layers with brine can help remove residual water and water-soluble impurities.

  • Systematic TLC Analysis: Before attempting column chromatography, carefully develop an optimal eluent system using TLC. The ideal system should give your product an Rf value of ~0.3 and provide good separation from major impurities.

  • Careful Handling: Ensure all transfers are quantitative by rinsing glassware with the appropriate solvent.[16] When removing solvent under reduced pressure (rotary evaporation), be cautious if the product is volatile.[16]

Visual Troubleshooting and Workflow

To assist in diagnosing yield issues, the following workflow provides a logical sequence of steps to identify and solve the root cause.

Caption: A troubleshooting workflow for low yield in pyran synthesis.

Key Reaction Mechanism: Multicomponent Synthesis

Understanding the core mechanism is key to troubleshooting. Most one-pot pyran syntheses follow the path shown below. A failure at any step can lead to low yields.

Caption: General mechanism for multicomponent pyran synthesis.

Protocol: Small-Scale Reaction for Condition Optimization

This generalized protocol is for a typical three-component synthesis and should be adapted for your specific reactants and catalyst system.

• Reactant Preparation: In a small vial equipped with a magnetic stir bar, combine the aldehyde (0.1 mmol, 1.0 equiv), the active methylene compound (e.g., malononitrile, 0.1 mmol, 1.0 equiv), and the Michael donor (e.g., dimedone or ethyl acetoacetate, 0.1 mmol, 1.0 equiv).[3]

• Solvent/Catalyst Addition: Add the chosen solvent (e.g., 0.5 mL of ethanol) or proceed solvent-free. Add the catalyst (e.g., L-proline, 0.01 mmol, 10 mol%).

• Reaction: Stir the mixture at the desired temperature (e.g., start with room temperature, then try 60-80°C).

• Monitoring: After 30 minutes, and then every hour, take a small aliquot, dilute it with a suitable solvent (e.g., ethyl acetate), and spot it on a TLC plate. Run the plate in a pre-determined eluent system to monitor the consumption of starting materials and the formation of the product.

• Analysis: Compare the results from different conditions (temperature, solvent, catalyst) to identify the set of parameters that gives the fastest conversion and the cleanest product profile. This data will inform the scale-up of the reaction.

Comparative Data on Reaction Conditions

The choice of catalyst and solvent can have a profound impact on reaction outcomes. The table below summarizes representative findings from the literature for the synthesis of 4H-pyran derivatives.

Catalyst	Solvent	Temperature (°C)	Time	Yield (%)	Reference
KOH-loaded CaO	Dichloromethane	Reflux	180 min	35	[8]
KOH-loaded CaO	Chloroform	Reflux	180 min	45	[8]
KOH-loaded CaO	Ethanol	Reflux	55 min	70	[8]
KOH-loaded CaO	Solvent-free	60	10 min	92	[8]
L-proline	Ethanol	RT	24 h	60-92	[5]
Nano-Fe₃O₄@SiO₂	Solvent-free	RT	5 min	98	[10][17]

This table illustrates that for certain multicomponent reactions, moving to solvent-free conditions with an appropriate catalyst can dramatically reduce reaction times and improve yields.

References

• troubleshooting guide for the synthesis of pyran derivatives - Benchchem.
• common side reactions in the synthesis of 2H-pyran-2-ones - Benchchem.
• Recent Advances in Inverse-Electron-Demand Hetero-Diels–Alder Reactions of 1-Oxa-1,3-Butadienes - PMC.
• 8 Pyryliums, 2-And 4-Pyrones: Reactions and Synthesis: Pyrylium Hexachloroantimonate (V) 2h-Pyran 4h-Pyran | PDF - Scribd.
• Recent Advances in Greener Asymmetric Organocatalysis Using Bio-Based Solvents - MDPI.
• Asymmetric Synthesis of Functionalized Dihydro- and Tetrahydropyrans via an Organocatalytic Domino Michael–Hemiacetalization Reaction - PMC.
• Recent Progress in the Multicomponent Synthesis of Pyran Derivatives by Sustainable Catalysts under Green Conditions - MDPI.
• Catalytic, Enantioselective Hetero-Diels-Alder Reactions of Aldehydes - Illinois Chemistry.
• A Comparative Guide to Pyran Synthesis: Organocatalysis vs. Metal Catalysis - Benchchem.
• Synthesis of 2-amino-4H-pyran derivatives in aqueous media with nano-SnO2 as recyclable catalyst - Journal of Medicinal and Nanomaterials Chemistry.
• Current Chemistry Letters Multicomponent synthesis of 4H-pyran derivatives using KOH loaded calcium oxide as catalyst in solven - Growing Science.
• Technical Support Center: Overcoming Low Yield in Pyridin-4-ol Synthesis - Benchchem.
• Efficient Synthesis of Functionalized 2 H -Thiopyrans via Hetero Diels - Alder Reactions of an Enaminothione with Electrophilic Olefins | Request PDF - ResearchGate.

• Diels–Alder reaction - Wikipedia. Available at: [Link]

• Application Notes and Protocols: Hetero-Diels-Alder Reaction for Dihydropyran Synthesis - Benchchem.

• Optimizing the reaction conditions for the synthesis of compound 4a a - ResearchGate. Available at: [Link]

• Enantioselective synthesis of substituted pyrans via amine-catalyzed Michael addition and subsequent enolization/cyclisation - Chemical Communications (RSC Publishing). Available at: [Link]

• Synthesis of Pyran Derivatives | Encyclopedia MDPI. Available at: [Link]

• Troubleshooting: How to Improve Yield - Chemistry - University of Rochester. Available at: [Link]

• Mechanisms of the Knoevenagel hetero Diels-Alder sequence in multicomponent reactions to dihydropyrans: Experimental and theoretical investigations into the role of water | Request PDF - ResearchGate. Available at: [Link]

• Intercepted-Knoevenagel condensation for the synthesis of unsymmetrical fused-tricyclic 4H-pyrans - PMC - NIH. Available at: [Link]

• Knoevenagel condensation - LS College.

• Knoevenagel Condensation Doebner Modification - Organic Chemistry Portal. Available at: [Link]

• Recent Advances in the Synthesis of 2H-Pyrans - PMC - NIH. Available at: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. growingscience.com [growingscience.com]
• 9. jmnc.samipubco.com [jmnc.samipubco.com]
• 10. Recent Progress in the Multicomponent Synthesis of Pyran Derivatives by Sustainable Catalysts under Green Conditions | MDPI [mdpi.com]
• 11. lscollege.ac.in [lscollege.ac.in]
• 12. Intercepted-Knoevenagel condensation for the synthesis of unsymmetrical fused-tricyclic 4H-pyrans - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Diels–Alder reaction - Wikipedia [en.wikipedia.org]
• 14. chemistry.illinois.edu [chemistry.illinois.edu]
• 15. Asymmetric Synthesis of Functionalized Dihydro- and Tetrahydropyrans via an Organocatalytic Domino Michael–Hemiacetalization Reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Troubleshooting [chem.rochester.edu]
• 17. encyclopedia.pub [encyclopedia.pub]

Technical Support Center: Catalyst Deactivation &amp; Troubleshooting in 2-Methyl-2-phenyltetrahydro-2H-pyran Synthesis

Welcome to the Technical Support Center. As drug development professionals and organic chemists scale up the synthesis of highly substituted heterocycles, 2-Methyl-2-phenyltetrahydro-2H-pyran presents a unique mechanistic challenge. Synthesized primarily via the intramolecular hydroalkoxylation of 5-phenylhex-5-en-1-ol, this transformation relies heavily on precisely tuned acidic conditions.

This portal provides authoritative troubleshooting frameworks, self-validating protocols, and deeply researched FAQs to resolve catalyst deactivation—shifting your workflow from empirical guesswork to rational, causality-driven optimization.

The Mechanistic Landscape: Why Does Catalyst Deactivation Occur?

To engineer a robust process, we must first understand the causality of failure. The hydroalkoxylation of 5-phenylhex-5-en-1-ol involves protonation (or Lewis acid activation) of the terminal C=C alkene, generating an intermediate carbocation at the C5 position.

This intermediate is a tertiary, benzylic carbocation —thermodynamically highly stable, which significantly lowers the activation energy for the desired 6-exo-trig ring closure. However, this stability is a double-edged sword that introduces two primary modes of catalyst deactivation:

• Irreversible Catalyst Fouling (Polymerization): The activated alkene structurally mimics

  -methylstyrene. If the localized concentration of the substrate is too high, the highly stable carbocation will undergo intermolecular attack by another alkene molecule rather than the tethered hydroxyl group. This triggers rapid cationic polymerization. The resulting viscous oligomers coat heterogeneous catalyst pores (e.g., Amberlyst-15) or encapsulate homogeneous metals, leading to catastrophic fouling.

• Product Inhibition & Moisture Poisoning: The final product, 2-Methyl-2-phenyltetrahydro-2H-pyran, features a sterically accessible, Lewis-basic ether oxygen. In transition metal catalysis, this oxygen strongly coordinates to highly oxophilic metal centers (such as Lanthanide triflates), competitively displacing unreacted substrate. Concurrently, adventitious water will irreversibly bind the active metal center, completely extinguishing turnover capacity[1].

Catalyst Deactivation Diagnostic Workflow

Use the diagnostic logic tree below to isolate the root cause of your reaction failure based on observable empirical symptoms.

Logic tree for diagnosing and resolving catalyst deactivation in THP synthesis.

Quantitative Data: Catalyst Profiling

Select your catalyst system based on the kinetic demands and moisture tolerance of your facility. The table below summarizes comparative metrics for the cyclization of 5-phenylhex-5-en-1-ol.

Catalyst System	Type	Typical Loading	Primary Deactivation Mode	Approx. TOF (h⁻¹)	Regeneration / Recovery Strategy
Sc(OTf)₃	Homogeneous Lewis Acid	1 - 5 mol%	Moisture poisoning / Product inhibition[1]	25 - 35	Aqueous extraction, high-vacuum desiccation at 150 °C
InI₃	Homogeneous Lewis Acid	5 mol%	Mild product inhibition	10 - 15	Aqueous biphasic separation; resists ether oxygen binding[2]
Amberlyst-15	Heterogeneous Brønsted	10 wt%	Surface fouling (cationic oligomers)	5 - 8	Sequential solvent wash (THF MeOH), mild HCl rinse
I₂ / PhSiH₃	Metal-Free Halogen/Silane	10 mol% (I₂)	Reagent depletion (reduction side-reactions)[3]	N/A	Non-regenerable (consumptive continuous addition required)

Self-Validating Protocol: Sc(OTf)₃ Catalyzed Hydroalkoxylation

This methodology is explicitly designed to internally validate conditions prior to execution, preventing the two major failure modes: moisture poisoning and intermolecular fouling.

Step 1: Substrate Dehydration & Validation

• Dissolve 5-phenylhex-5-en-1-ol in anhydrous Dichloromethane (DCM) to target a final reaction concentration of 0.05 M . Causality note: High dilution mathematically disadvantages bimolecular oligomerization, ensuring the pseudo-first-order intramolecular ring closure outcompetes fouling.

• Stir the solution over activated 4Å molecular sieves for 2 hours.

• Validation Check: Extract a 1 mL aliquot and perform a Karl Fischer (KF) titration. Do not proceed unless the moisture content is < 50 ppm .

Step 2: Catalyst Introduction

• Transfer the dehydrated substrate solution to a flame-dried Schlenk flask under a strict Argon atmosphere.

• Quickly add 5 mol% of anhydrous Scandium(III) triflate (

  ).

• Stir at room temperature (20–25 °C). Causality note: Avoid heating, as elevated temperatures dramatically accelerate competitive intermolecular styrene-like polymerizations.

Step 3: Kinetic Monitoring

• Monitor the reaction via GC-MS or TLC (UV detection). The self-validating endpoint is the complete disappearance of the terminal alkene resonance, typically within 2–4 hours.

• If the reaction stalls at < 50% conversion, extract a micro-aliquot and dope it with 1 mol% fresh catalyst. If the reaction resumes, your initial catalyst was poisoned by adventitious moisture or trace nucleophilic impurities.

Step 4: Quenching & Catalyst Regeneration

• Quench the reaction with saturated aqueous

  .

• Extract the 2-Methyl-2-phenyltetrahydro-2H-pyran product into the organic layer.

• Regeneration[1]: To recover the lanthanide triflate from the aqueous layer, carefully remove the water under high vacuum at elevated temperatures (150 °C) until a dry, crystalline solid is obtained. Complete dehydration is structurally critical before reuse.

Technical FAQs

Q1: Why did my

catalyst completely lose activity after synthesizing a single batch of 2-Methyl-2-phenyltetrahydro-2H-pyran? A: This is a classic hallmark of water poisoning combined with product inhibition. Lanthanide triflates possess highly expanding coordination spheres. The basic ether oxygen of your newly synthesized tetrahydropyran (THP) ring competes for the metal's active sites. If even trace amounts of water are present, water displaces the substrate entirely, neutralizing the Lewis acidity. Complete aqueous extraction and rigorous vacuum-drying are required to regenerate the complex[1].

Q2: My reaction mixture turns highly viscous, and my heterogeneous acidic resin aggregates into clumps. What is causing this, and how can I salvage the catalyst? A: You are observing catalyst fouling via cationic polymerization. The tertiary benzylic cation formed at the C5 position is highly stable. If your starting concentration is too high, intermolecular attacks predominate over intramolecular cyclization, creating styrene-like oligomers that irreversibly blind the pores of your resin. Solution: Run future reactions at a high dilution (< 0.05 M). To salvage the clumped resin, perform a continuous Soxhlet extraction using a sequence of swelling solvents (THF followed by Methanol) to dissolve and strip the oligomers.

Q3: Is there a catalyst system that inherently resists product inhibition from the THP ether oxygen? A: Yes. If product inhibition is stalling your scale-up, switch to an Indium(III) halide, such as

. Indium is a softer Lewis acid compared to early transition metals or lanthanides. It demonstrates a unique capability to activate carbon-carbon multiple bonds while resisting deactivation from the oxygen atoms of resulting ether products[2].

Q4: I want to avoid heavy metals entirely. Can this synthesis be achieved via metal-free organocatalysis? A: Yes. The iodine-silane catalytic system (

) is an excellent metal-free alternative for the intramolecular hydroalkoxylation of unactivated alkenes[3]. In this system, iodine acts in concert with phenylsilane to generate an active electrophilic species or transient Brønsted acid that drives cyclization without the risk of conventional Lewis acid moisture poisoning.

References

• Intramolecular Hydroalkoxylation of Unactivated Alkenes Using Silane-Iodine Catalytic System Source: Amazon AWS (Literature Supplement) URL:[Link]

• Studies on Formation of Carbon-Carbon or Carbon-Oxygen Bonds by Activation of Alkenes and Alkynes... Source: Osaka University Institutional Repository URL:[Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. ir.library.osaka-u.ac.jp [ir.library.osaka-u.ac.jp]
• 3. s3-eu-west-1.amazonaws.com [s3-eu-west-1.amazonaws.com]

Technical Support Center: Purification of 2-Methyl-2-phenyltetrahydro-2H-pyran

This guide provides in-depth technical assistance for researchers, scientists, and professionals in drug development facing challenges with the purification of 2-Methyl-2-phenyltetrahydro-2H-pyran. The following question-and-answer format addresses common issues, offering explanations grounded in chemical principles and actionable protocols.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: My final product purity is lower than expected after synthesis. What are the likely impurities?

A1: The impurities in your 2-Methyl-2-phenyltetrahydro-2H-pyran sample are highly dependent on the synthetic route employed. A common and efficient method for its synthesis is the Prins cyclization reaction.[1][2] This reaction, while effective, can lead to several byproducts.

Common Impurities from Prins Cyclization:

• Unreacted Starting Materials: Residual amounts of the initial reactants, such as styrene and isoprenol, may remain.

• Positional Isomers: Formation of isomers like 4-methyl-2-phenyltetrahydro-2H-pyran can occur.

• Side-Reaction Products: The acidic conditions of the Prins reaction can promote side reactions, leading to various undesired compounds.[3]

• Solvent and Catalyst Residues: Incomplete removal of solvents or catalysts used in the reaction and workup process can also contribute to impurities.[4]

To effectively devise a purification strategy, it is crucial to first identify the nature of the impurities through analytical techniques such as Gas Chromatography-Mass Spectrometry (GC-MS) and Nuclear Magnetic Resonance (NMR) spectroscopy.[5]

Q2: I'm observing multiple spots on my TLC plate that are close to my product spot. How can I improve separation?

A2: Poor separation on a Thin-Layer Chromatography (TLC) plate suggests that the polarity of your developing solvent system is not optimal for resolving your target compound from its impurities.

Troubleshooting Steps:

• Solvent System Optimization: The key is to find a solvent system that provides a significant difference in the retention factors (Rf) of your product and the impurities. For a moderately polar compound like 2-Methyl-2-phenyltetrahydro-2H-pyran, a good starting point is a mixture of a non-polar solvent (e.g., hexane or heptane) and a slightly more polar solvent (e.g., ethyl acetate or diethyl ether).[6]

• Systematic Screening: Methodically screen different solvent ratios. For instance, start with a 95:5 hexane:ethyl acetate mixture and gradually increase the proportion of ethyl acetate. Observe the separation on the TLC plate at each step.

• Consider a Third Component: If a two-solvent system is insufficient, introducing a third solvent with a different polarity can sometimes improve resolution. For example, adding a small amount of dichloromethane might be beneficial.

Workflow for Optimizing TLC Separation:

Caption: A logical workflow for optimizing TLC solvent systems.

Q3: What is the most effective method for purifying gram-scale quantities of 2-Methyl-2-phenyltetrahydro-2H-pyran?

A3: For gram-scale purification, flash column chromatography is generally the most effective and widely used technique.[7] It allows for efficient separation of the desired product from both more and less polar impurities.

Key Considerations for Successful Column Chromatography:

• Column Packing: A properly packed column is essential to avoid issues like channeling, which leads to poor separation.

• Loading: The crude product should be loaded onto the column in a minimal amount of the initial mobile phase or a non-polar solvent.

• Elution: Begin with a low polarity mobile phase and gradually increase the polarity (gradient elution) to first elute the less polar impurities, followed by your product, and finally the more polar impurities.

Protocol 1: Flash Column Chromatography Purification

• Slurry Preparation: Prepare a slurry of silica gel in the initial, low-polarity mobile phase (e.g., 98:2 hexane:ethyl acetate).

• Column Packing: Carefully pour the slurry into the column and allow it to pack under gravity or with gentle pressure.

• Sample Loading: Dissolve the crude 2-Methyl-2-phenyltetrahydro-2H-pyran in a minimal amount of the initial mobile phase and load it onto the top of the silica gel bed.

• Elution: Begin elution with the initial mobile phase, collecting fractions.

• Gradient Increase: Gradually increase the polarity of the mobile phase as needed to elute the product.

• Fraction Analysis: Monitor the collected fractions by TLC to identify those containing the pure product.

• Solvent Removal: Combine the pure fractions and remove the solvent under reduced pressure to obtain the purified product.

Q4: Can I use distillation for purification, and what are the potential drawbacks?

A4: Yes, vacuum distillation is a viable purification method for 2-Methyl-2-phenyltetrahydro-2H-pyran, especially for separating it from non-volatile impurities.[8]

Advantages of Vacuum Distillation:

• Scalability: It is easily scalable for larger quantities.

• Efficiency for Non-Volatile Impurities: It is highly effective at removing impurities with significantly different boiling points.

Potential Drawbacks:

• Thermal Decomposition: The compound may be sensitive to high temperatures, and distillation under atmospheric pressure could lead to degradation.[5] Vacuum distillation mitigates this by lowering the boiling point.

• Azeotrope Formation: The product may form an azeotrope with certain impurities, making separation by distillation difficult.

• Separation of Isomers: Distillation is often ineffective at separating isomers with very close boiling points.

Data on Physical Properties:

Property	Value
Molecular Formula	C₁₂H₁₆O[9]
Molecular Weight	176.26 g/mol
Boiling Point (est.)	90.08 °C[9]
Vapor Pressure (est.)	0.0331 hPa @ 25°C[9]

Q5: I have isolated the product, but my NMR spectrum shows the presence of diastereomers. How can I separate them?

A5: The synthesis of 2-Methyl-2-phenyltetrahydro-2H-pyran can result in the formation of diastereomers.[8] Separating these can be challenging due to their similar physical properties.

Advanced Purification Techniques for Diastereomer Separation:

• Preparative High-Performance Liquid Chromatography (HPLC): This is often the most effective method for separating diastereomers. It utilizes a high-resolution column and a precisely controlled mobile phase to achieve separation.[6]

• Recrystallization (if applicable): If the product is a solid or can be derivatized to a crystalline solid, recrystallization can be a powerful purification technique.[10] The principle is based on the differential solubility of the diastereomers in a particular solvent system.

Workflow for Diastereomer Separation:

Caption: Decision-making workflow for diastereomer separation.

References

• European Patent Office. (2020). (2S,4R)-4-METHYL-2-(2-METHYLBUT-1-EN-1-YL)TETRAHYDRO-2H-PYRANEN AS FRAGRANCE INGREDIENT - European Patent Office - EP 3666763 A1 - EPO. Retrieved from [Link]

• Google Patents. (n.d.). US10040776B2 - Pyran derivatives and their preparation.
• Google Patents. (n.d.). EP3228617A1 - Production method for tetrahydro-2h-pyran derivative.

• National Institutes of Health. (n.d.). Recent Advances in the Synthesis of 2H-Pyrans - PMC. Retrieved from [Link]

• Beilstein Journals. (2021). Prins cyclization-mediated stereoselective synthesis of tetrahydropyrans and dihydropyrans: an inspection of twenty years. Retrieved from [Link]

• Google Patents. (n.d.). EP2500072A1 - A novel process of residual solvent removal.

• ResearchGate. (n.d.). Prins cyclization: Synthesis of compounds with tetrahydropyran moiety over heterogeneous catalysts | Request PDF. Retrieved from [Link]

• Arabian Journal of Chemistry. (2013). Synthesis of new pyran and pyranoquinoline derivatives. Retrieved from [Link]

• Scent.vn. (n.d.). 2H-Pyran, tetrahydro-4-methyl-2-phenyl-, (2R,4S)-rel-. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Prins Reaction. Retrieved from [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Prins Reaction [organic-chemistry.org]
• 3. BJOC - Prins cyclization-mediated stereoselective synthesis of tetrahydropyrans and dihydropyrans: an inspection of twenty years [beilstein-journals.org]
• 4. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. data.epo.org [data.epo.org]
• 8. US10040776B2 - Pyran derivatives and their preparation - Google Patents [patents.google.com]
• 9. scent.vn [scent.vn]
• 10. EP3228617A1 - Production method for tetrahydro-2h-pyran derivative - Google Patents [patents.google.com]

Enhancing the stereoselectivity of 2-Methyl-2-phenyltetrahydro-2H-pyran reactions

Technical Support Center: Stereoselective Synthesis of 2-Methyl-2-phenyltetrahydro-2H-pyran

As a Senior Application Scientist, I have developed this diagnostic and troubleshooting portal to address one of the most persistent bottlenecks in complex oxacycle assembly: controlling the absolute stereochemistry of quaternary centers. Specifically, distinguishing between a methyl and a phenyl group at the C2 position of a tetrahydropyran (THP) ring requires transitioning from classical steric hindrance strategies to precise stereoelectronic control.

This center integrates field-proven methodologies, validated protocols, and mechanistic root-cause analyses to help your team achieve high enantiomeric and diastereomeric purity in your 2-methyl-2-phenyltetrahydro-2H-pyran workflows.

Diagnostic Dashboard: Strategy Comparison

Before troubleshooting an ongoing reaction, evaluate whether your chosen catalytic framework is optimized for the entropic and electronic demands of differentiating methyl versus phenyl groups at a single quaternary carbon.

Catalytic Strategy	Catalyst System	Temp (°C)	Solvent System	Typical Yield	Stereocontrol (er/dr)	Primary Mechanism of Stereocontrol
Asymmetric Hetero-Diels-Alder (HDA)	Cr(III)-salen (5 mol%)	20	Solvent-Free (Neat)	80–85%	96:4 er	Dipole alignment & steric shielding of the unactivated ketone face[1].
Oxa-Michael Addition (Clip-Cycle)	(R)-TRIP CPA (20 mol%)	50	Cyclohexane	70–75%	>95:5 er	Dual hydrogen bonding & stabilizing interactions with the phenyl ring[2].
Lewis Acid Promoted Coupling	(1.1 eq)	-78	Dichloromethane	~82%	>95:5 dr	Chelation-controlled face attack on the reactive oxonium intermediate[3].

Mechanistic Root-Cause Analysis (FAQs)

Q1: My Lewis-acid catalyzed Prins cyclizations give near-racemic mixtures at the C2 quaternary center. Why can't the catalyst differentiate acetophenone's methyl and phenyl groups? Application Scientist Analysis: Standard Lewis acids fail here because they rely primarily on the spatial bulk (steric A-values) of the substituents to block one enantiotopic face. While a phenyl group is larger than a methyl group, its planar geometry allows it to rotate and minimize steric clashes in the transition state, leading to poor facial differentiation. Solution: Shift from purely steric control to stereoelectronic control by utilizing a Chiral Phosphoric Acid (CPA), such as (R)-TRIP. CPAs create a tight chiral pocket that uses a dual hydrogen-bonding network to activate the electrophile, while the massive 2,4,6-triisopropylphenyl groups on the catalyst explicitly stabilize the phenyl ring of your substrate via non-covalent ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

dispersion forces. This completely locks the rotational freedom of the phenyl group, enforcing a single trajectory for the incoming nucleophile.

Q2: I lowered the temperature of my CPA-catalyzed intramolecular oxa-Michael reaction from 50 °C to 20 °C to improve enantiomeric excess (ee%), but I got the opposite enantiomer. How is this physically possible? Application Scientist Analysis: You have encountered a temperature-dependent enantio-inversion, a documented phenomenon in substituted THP synthesis via the "clip-cycle" method[2]. In these systems, stereoselectivity is governed by a delicate balance between the cyclization step and the tautomerization of the intermediate. At 50 °C, the reaction is under thermodynamic control, and the proton-shuttle transition state strongly favors the (S)-enantiomer. When you drop the temperature to 20 °C, you alter the kinetic regimes; the uncatalyzed background reaction or an alternative kinetic transition state outcompetes the thermodynamic pathway, leading to inversion of the absolute configuration[2]. Always validate and rigidly maintain the specified temperature for CPA cyclizations.

Q3: When running an HDA reaction between Danishefsky's diene and acetophenone using Jacobsen's Cr(III)-salen, my yield is stuck below 40%. How do I force this transformation? Application Scientist Analysis: Unactivated ketones like acetophenone are notoriously poor dienophiles in intermolecular [4+2] cycloadditions. In standard, dilute solvent conditions, the entropic penalty of bringing the diene, the ketone, and the bulky Cr-salen catalyst together is simply too high, allowing competitive hydrolysis of Danishefsky's diene to dominate. Solution: Execute the reaction under highly concentrated or completely solvent-free (neat) conditions. Removing the solvent radically increases the pre-organization of the reactants, dramatically accelerating the reaction kinetics while suppressing diene decomposition[1].

Pathway divergence mapping the stereoselective control mechanisms for C2-quaternary THP synthesis.

Standard Operating Procedures (Protocols)

Below are self-validating, step-by-step methodologies for isolating the 2-methyl-2-phenyltetrahydro-2H-pyran framework.

Protocol A: Solvent-Free Asymmetric HDA Synthesis[1]

This protocol circumvents the low reactivity of acetophenone by utilizing neat kinetics.

• Reagent Preparation: Freshly distill Danishefsky's diene (1-methoxy-3-(trimethylsilyloxy)buta-1,3-diene) under vacuum. Acetophenone must be dried over 4Å molecular sieves.

• Catalyst Admixture: In an oven-dried, argon-purged reaction vial, combine acetophenone (1.0 equiv) and (1R,2R)-N,N'-bis(3,5-di-tert-butylsalicylidene)-1,2-cyclohexanediaminochromium(III) chloride (Cr-salen, 0.05 equiv).

• Solvent-Free Execution: Add Danishefsky's diene (1.5 equiv) dropwise directly to the mixture without any solvent. The mixture will become a viscous, dark paste.

• Incubation: Stir vigorously at exactly 20 °C for 48 hours.

• Cyclization to THP Core: Quench the crude mixture with a 0.5% TFA/DCM solution at 0 °C to eliminate the silyl enol ether. This yields the (S)-2-methyl-2-phenyl-2,3-dihydro-4H-pyran-4-one intermediate.

• Saturation: Perform a standard continuous hydrogenation using 10% Pd/C under an

  atmosphere (1 atm) in ethyl acetate to yield the fully saturated 2-methyl-2-phenyltetrahydro-2H-pyran.

Protocol B: CPA-Catalyzed Oxa-Michael "Clip-Cycle"[2]

Utilize this for pre-tethered

-unsaturated systems requiring thermodynamic control.

• System Assembly: Dissolve the acyclic alcohol precursor (featuring a

  -phenyl, -methyl unsaturated thioester) in anhydrous cyclohexane to achieve a 0.05 M concentration.

• Catalyst Introduction: Add 20 mol% of (R)-TRIP chiral phosphoric acid.

• Thermodynamic Lock: Heat the reaction strictly to 50 °C. Do not permit temperature fluctuations, as dropping to ambient temperatures will induce kinetic trapping and enantio-inversion of the C2 quaternary center.

• Monitoring & Isolation: Stir for 24 hours. Monitor consumption via TLC. Purify directly via flash chromatography on silica gel (hexane/EtOAc gradient) to isolate the enantioenriched THP.

Failure Mode Logic

Use the following decision tree when routine assays output an enantiomeric excess below 80%.

Decision-tree logic for resolving low enantiomeric excess in C2-quaternary THP cyclizations.

References

• Ermanis, K., et al. (2022). Enantioselective “Clip-Cycle” Synthesis of Di-, Tri- and Spiro- Substituted Tetrahydropyrans. Organic & Biomolecular Chemistry. White Rose Research Online.[URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEqFpkEuIqraMXGgNRtGkQ1NjfVg-SHHFQO2ESnXlDP2O-fnH7TfkaA2yD-8VwhKtTENXCczCc79XsjgXrwk-T4Vlv1nQ6k0AniuAIGFbeXw0hMeoQpFvOQQdXm7YPLiQ6a3RFBNYUrnecQEvwQ6yIao7-qwG9PLWJDvlLs][2]

• Ghosh, A. K., et al. (2007). A Green Chemistry Approach to Asymmetric Catalysis: Solvent-Free and Highly Concentrated Reactions. PMC.[URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQElOONgJY9ooU_wSHziU2Axfo3gBAWFdHK2Dfo1C1B2QE9Zk4x9-sW2Mabj1sNGRizyjcEQ20ZxbtLk-P6jd9FlqF_PzCeLRme6JLKaKVHzErAzqX9W8Po7Cs747telzmychmdn-lzKJgr6qTk=][1]

• Terada, M., & Akiyama, T. (2007). Chiral Phosphoric Acids as Versatile Catalysts for Enantioselective Transformations. Thieme Connect.[URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQF8U7m--py0DlnwiKhKXo27mjT-AlROl1uNs4Wk5yqilMqkyvganiBAlSXQN9enww8L6j_6_T3dlwVQsf_-mOpF7ylYhVUXbAxQThVheznimucB0FGPEGQjYL2SIJvYaIHqOtm4mFichtEDpQU_38JU1WCK6c1lEYMlhkBuWxswkYl3_Y17gPabG3WDWzbzByuDpNLZgxcKxz0bqvqp3FpYbKeI_JoD4Kft6c6XGy9XxSV4C5twcA==][4]

• Ghosh, A. K., et al. (2006). Stereoselective construction of quaternary carbon centers by three component coupling reactions. PMC.[URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGmPydUZpdqCbYHCUoIR7AGj2Q_lRbZl8rb4ychyP5DVuf5dmWj_pqUqRTo3VY6q45lf8JFqBmncS9v2DfOien7RC-biYh0vZhY4nBvUpLWSpXHu8hfKyOdwVLtLr1VakJIzhZHTtyS1YuCbg==][3]

Sources

• 1. A Green Chemistry Approach to Asymmetric Catalysis: Solvent-Free and Highly Concentrated Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 2. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]
• 3. Stereoselective construction of quaternary carbon centers by three component coupling reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Thieme E-Journals - Synthesis / Abstract [thieme-connect.com]

Technical Support Center: Characterization of 2-Methyl-2-phenyltetrahydro-2H-pyran

Welcome to the technical support center for the characterization of 2-Methyl-2-phenyltetrahydro-2H-pyran. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges and pitfalls encountered during the synthesis, purification, and analysis of this compound. Our goal is to provide not just protocols, but the underlying scientific rationale to empower you to make informed decisions in your work.

I. Introduction: The Challenge of Stereochemistry

2-Methyl-2-phenyltetrahydro-2H-pyran is a substituted tetrahydropyran with two stereocenters at the C2 and C4 positions. This gives rise to two pairs of enantiomers, which can be grouped into two diastereomeric sets: cis and trans. The spatial arrangement of the methyl and phenyl groups significantly impacts the compound's physical, chemical, and biological properties. For instance, in perfumery, the cis-isomer is often preferred for its distinct green, rosy odor profile, while the trans-isomer may have a different or weaker scent.[1]

The primary pitfall in the characterization of this molecule is the accurate and unambiguous determination of its stereochemistry. This guide will provide detailed troubleshooting advice and protocols to address this central challenge.

II. Frequently Asked Questions (FAQs)

Q1: My NMR spectrum shows more peaks than expected. What is the likely cause?

A1: The most common reason for a complex NMR spectrum is the presence of a mixture of cis and trans diastereomers. Since the protons and carbons in each isomer are in chemically non-equivalent environments, you will see two distinct sets of signals. The integration of these signals can be used to determine the diastereomeric ratio of your sample.

Q2: How do I separate the cis and trans isomers?

A2: Diastereomers have different physical properties and can be separated by standard chromatographic techniques. Silica gel column chromatography is a common and effective method. High-Performance Liquid Chromatography (HPLC), in both normal and reverse phase, can also provide excellent separation.[2] The choice of method will depend on the scale of your separation and the required purity.

Q3: Is the tetrahydropyran ring stable during my experiments?

A3: The saturated tetrahydropyran ring is generally quite stable under neutral and basic conditions. However, like other ethers, it can be susceptible to ring-opening under strongly acidic conditions, especially at elevated temperatures.[3] It is advisable to use mild acidic conditions when necessary and to avoid prolonged exposure to strong acids.

Q4: What is the most definitive way to confirm the stereochemistry of my separated isomers?

A4: While NMR coupling constants and NOE experiments provide strong evidence for relative stereochemistry (cis vs. trans), the most definitive method is single-crystal X-ray crystallography. If you can obtain a suitable crystal of one of the pure isomers, this technique will provide an unambiguous 3D structure.

III. Troubleshooting Guides

A. NMR Spectroscopy: Assigning Stereochemistry

A common pitfall is the misinterpretation of NMR data, leading to incorrect stereochemical assignment. The key is to analyze proton coupling constants and through-space correlations.

Problem: I am unsure which set of NMR signals corresponds to the cis isomer and which to the trans.

Rationale: The stereochemistry of the substituents dictates the preferred conformation of the tetrahydropyran ring (typically a chair conformation) and the corresponding dihedral angles between vicinal protons. These angles, in turn, determine the magnitude of the ³J coupling constants. Furthermore, Nuclear Overhauser Effect (NOE) experiments can identify protons that are close to each other in space, which is a direct consequence of their cis or trans relationship.[4]

Solution Workflow:

• Acquire High-Resolution 1D ¹H NMR: Obtain a well-resolved spectrum to accurately measure coupling constants.

• Perform 2D NMR Experiments:

  • COSY: To establish proton-proton connectivity within each isomer's spin system.

  • HSQC: To assign each proton to its directly attached carbon.[4]

  • NOESY or ROESY: To determine the relative stereochemistry. For the cis isomer, you would expect to see NOE correlations between the axial protons at C2 and C4, and between the equatorial protons at these positions. For the trans isomer, NOEs would be observed between axial and equatorial protons.[5]

• Analyze Coupling Constants: In a chair conformation, the coupling constant between two axial protons (J_ax,ax) is typically large (8-13 Hz), while the coupling between an axial and an equatorial proton (J_ax,eq) or two equatorial protons (J_eq,eq) is smaller (2-5 Hz). By identifying the key protons and their coupling patterns, you can deduce the stereochemistry.

Protocol 1: Stereochemical Assignment using 2D NMR

• Sample Preparation: Dissolve 5-10 mg of the purified isomer (or the mixture) in ~0.6 mL of a deuterated solvent (e.g., CDCl₃).

• Data Acquisition:

  • Acquire a standard 1D ¹H NMR spectrum.

  • Acquire a 2D ¹H-¹H COSY spectrum to identify coupled protons.

  • Acquire a 2D ¹H-¹³C HSQC spectrum to correlate protons with their attached carbons.

  • Acquire a 2D ¹H-¹H NOESY or ROESY spectrum with a mixing time of 300-800 ms. ROESY is often preferred for molecules of this size as it avoids zero-crossing issues and provides unambiguous positive cross-peaks.

• Data Analysis:

  • Step 1: Identify the C2-H and C4-H protons for each isomer using the HSQC spectrum (C2-H will be a singlet, C4-H will be a multiplet).

  • Step 2: Analyze the NOESY/ROESY spectrum. Look for a cross-peak between the C2-phenyl protons and the C4-methyl protons. A strong correlation suggests these groups are on the same side of the ring (cis). Conversely, the absence of this correlation and the presence of correlations between, for example, the C2-phenyl protons and the axial proton at C6 would suggest a trans relationship.

  • Step 3: Corroborate with coupling constants. Analyze the multiplicity of the C4-H proton and its neighbors to infer their axial/equatorial positions and confirm the chair conformation.

Table 1: Representative ¹H NMR Data for Cis/Trans Isomers

Proton	cis-Isomer (Predicted)	trans-Isomer (Predicted)	Rationale for Difference
C2-H	~4.5-4.8 ppm (d)	~4.2-4.5 ppm (dd)	The environment of the C2 proton is different in the two isomers.
C4-H	~1.5-1.8 ppm (m)	~1.8-2.1 ppm (m)	The position of the C4 proton is influenced by the phenyl group.
C4-CH₃	~0.9-1.1 ppm (d)	~1.1-1.3 ppm (d)	The methyl group experiences different shielding from the phenyl ring.
J (Hax, Hax)	~10-12 Hz	~10-12 Hz	Characteristic of axial-axial coupling in a chair conformation.

| J (Hax, Heq) | ~2-4 Hz | ~2-4 Hz | Characteristic of axial-equatorial coupling. |

Note: These are estimated values and may vary depending on the solvent and other factors.

B. Chromatography: Achieving Baseline Separation

A frequent pitfall is the incomplete separation of diastereomers, leading to cross-contamination and inaccurate characterization of the pure isomers.

Problem: My cis and trans isomers are co-eluting during column chromatography.

Rationale: The separation of diastereomers on a silica gel surface depends on the small differences in their polarity. The cis isomer, where both substituents can interact with the stationary phase from the same side, is often slightly more polar and has a lower Rf value than the trans isomer. Optimizing the mobile phase is key to exploiting this small difference.

Solution: Systematic Solvent Screening

• TLC Analysis: Use Thin Layer Chromatography (TLC) to screen different solvent systems. Start with a low polarity mobile phase (e.g., 98:2 Hexane:Ethyl Acetate) and gradually increase the polarity. The goal is to find a system that gives a clear separation (ΔRf > 0.1) with the lower spot having an Rf of ~0.2-0.3 for optimal column separation.

• Solvent Modifiers: If separation is still poor, consider using a different polar solvent (e.g., diethyl ether or dichloromethane instead of ethyl acetate) as the modifier, as this can change the selectivity of the separation.

Protocol 2: Optimized Flash Chromatography Separation

• TLC Optimization: Find the optimal mobile phase using TLC as described above. A common starting point for compounds of this type is a mixture of hexane and ethyl acetate.

• Column Packing: Dry pack a flash chromatography column with silica gel.

• Sample Loading: Dissolve the crude mixture in a minimal amount of dichloromethane and adsorb it onto a small amount of silica gel. Evaporate the solvent and load the dry powder onto the top of the column.

• Elution: Elute the column with the optimized mobile phase. It is often beneficial to use an isocratic elution to maximize resolution between the closely eluting spots.

• Fraction Collection: Collect small fractions and monitor them by TLC to identify and combine the pure fractions of each isomer. The less polar trans isomer is expected to elute first.

C. Mass Spectrometry: Interpreting Fragmentation

A common pitfall is the inability to distinguish isomers by their mass spectra or misinterpreting the fragmentation pattern.

Problem: The mass spectra of my two separated isomers look identical. How can I use MS to support my characterization?

Rationale: Electron ionization mass spectrometry (EI-MS) of diastereomers often produces very similar, if not identical, fragmentation patterns because the initial high-energy ionization leads to the loss of stereochemical information. However, high-resolution mass spectrometry (HRMS) is crucial for confirming the elemental composition of the molecular ion and key fragments. While EI-MS may not distinguish the isomers, it confirms their identity.

Solution: Focus on Accurate Mass and Plausible Fragments

• Confirm Molecular Ion: Use HRMS to confirm that the molecular ion's measured mass is consistent with the elemental formula C₁₂H₁₆O.

• Identify Key Fragments: The fragmentation of tetrahydropyrans is often initiated by cleavage alpha to the ring oxygen.[6] Propose and identify logical fragments.

Expected Fragmentation Pathways:

• Loss of the phenyl group: [M - C₆H₅]⁺

• Loss of the methyl group: [M - CH₃]⁺

• Cleavage leading to the phenyl-containing fragment: [C₆H₅-C(CH₃)=O]⁺ or a related ion.

• Retro-Diels-Alder (less common in saturated systems but possible): Cleavage of the ring into smaller charged fragments.

IV. Visualizations and Workflows

Diagram 1: Stereoisomers of 2-Methyl-2-phenyltetrahydro-2H-pyran

Caption: Relationship between the stereoisomers.

Diagram 2: Analytical Workflow for Characterization

Caption: Workflow for separation and characterization.

V. References

• San Diego State University. (n.d.). Conformational Analysis. [Link]

• Beilstein Journal of Organic Chemistry. (2024). Synthesis and conformational analysis of pyran inter-halide analogues of ᴅ-talose. [Link]

• Chemistry LibreTexts. (2023). Mass Spectrometry - Fragmentation Patterns. [Link]

• Current Medicinal Chemistry. (2003). Conformational analysis and molecular properties of N-(substituted phenyl-carbonylamino)-4-(1-hydroxymethylphenyl)-1,2,3,6-tetrahydropyridines. [Link]

• Chemguide. (n.d.). Fragmentation Patterns in the Mass Spectra of Organic Compounds. [Link]

• Rapid Communications in Mass Spectrometry. (1999). Mass spectral fragmentation patterns of 1a,3-diaryl-1,1,4, 4-tetrachloro-1a,2,3,4-tetrahydro-1H-azirino. [Link]

• Journal of Molecular Structure: THEOCHEM. (2000). An ab initio molecular orbital study of the conformational energies of 2-alkyltetrahydro-2H-pyrans (tetrahydropyrans, oxacyclohexanes, oxanes). [Link]

• Beilstein Journal of Organic Chemistry. (2014). Efficient, highly diastereoselective MS 4 Å-promoted one-pot, three-component synthesis of 2,6-disubstituted-4-tosyloxytetrahydropyrans via Prins cyclization. [Link]

• Science Ready. (n.d.). Mass Spectrometry Fragmentation Patterns – HSC Chemistry. [Link]

• European Journal of Organic Chemistry. (2008). Structural Elucidation with NMR Spectroscopy: Practical Strategies for Organic Chemists.

• Molecules. (2020). Contemporary Strategies for the Synthesis of Tetrahydropyran Derivatives: Application to Total Synthesis of Neopeltolide, a Marine Macrolide Natural Product. [Link]

• Journal of Materials Chemistry A. (2015). Stability and degradation mechanisms of metal–organic frameworks containing the Zr6O4(OH)4 secondary building unit. [Link]

• SlideShare. (n.d.). Fragmentation Patterns in Mass Spectroscopy.pptx. [Link]

• Google Patents. (1993). Use of tetrahydro-4-methyl-2-phenyl-2H-pyran as perfuming ingredient.

• European Patent Office. (2020). (2S,4R)-4-METHYL-2-(2-METHYLBUT-1-EN-1-YL)TETRAHYDRO-2H-PYRANEN AS FRAGRANCE INGREDIENT. [Link]

• ResearchGate. (2025). Strategies for using NMR spectroscopy to determine absolute configuration. [Link]

• Molecules. (2017). Recent Advances in the Synthesis of 2H-Pyrans. [Link]

• Engineered Science Publisher. (2025). Advances in Cis-Trans Isomer Separation Using Ion Mobility Mass Spectrometry. [Link]

• The Journal of Organic Chemistry. (2015). Computational and NMR Spectroscopic Evidence for Stereochemistry-Dependent Conformations of 2,2,6,6- Tetramethylpiperidinyl-Masked 1,2. [Link]

• Applied and Environmental Microbiology. (2002). Identical ring cleavage products during anaerobic degradation of naphthalene, 2-methylnaphthalene, and tetralin indicate a new metabolic pathway. [Link]

• Journal of Chromatographic Science. (2005). Separation and identification of cis and trans isomers of 2-butene-1,4-diol and lafutidine by HPLC and LC-MS. [Link]

• ARKIVOC. (2007). Degradation of rapamycin and its ring-opened isomer: Role of base catalysis. [Link]

• Arabian Journal of Chemistry. (2013). Synthesis of new pyran and pyranoquinoline derivatives. [Link]

• ARKIVOC. (2006). Synthesis of 2H-pyran-2-ones and fused pyran-2-ones as useful building blocks. [Link]

• Illinois Chemistry. (2001). RECENT ADVANCES IN H NMR DETERMINATION OF ABSOLUTE CONFIGURATION VIA CHIRAL DERIVATIZING AGE. [Link]

• ARKIVOC. (2006). Synthesis of 2H-pyran-2-ones and fused pyran-2-ones as useful building blocks. [Link]

Sources

• 1. US5219836A - Use of tetrahydro-4-methyl-2-phenyl-2H-pyran as perfuming ingredient - Google Patents [patents.google.com]
• 2. Separation and identification of cis and trans isomers of 2-butene-1,4-diol and lafutidine by HPLC and LC-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. bpb-us-w2.wpmucdn.com [bpb-us-w2.wpmucdn.com]
• 5. Efficient, highly diastereoselective MS 4 Å-promoted one-pot, three-component synthesis of 2,6-disubstituted-4-tosyloxytetrahydropyrans via Prins cyclization - PMC [pmc.ncbi.nlm.nih.gov]
• 6. chemguide.co.uk [chemguide.co.uk]

Reference Data & Comparative Studies

A Guide to the Stereoselective Biological Activity of 2-Methyl-2-phenyltetrahydro-2H-pyran Enantiomers

For Researchers, Scientists, and Drug Development Professionals

Authored by: A Senior Application Scientist

This guide provides a comprehensive framework for the comparative analysis of the biological activities of the (R) and (S) enantiomers of 2-Methyl-2-phenyltetrahydro-2H-pyran. While direct comparative studies on this specific molecule are not extensively documented in publicly available literature, the principles of stereochemistry and the known biological relevance of the tetrahydropyran scaffold necessitate a rigorous evaluation of each enantiomer as a distinct chemical entity.[1][2] This document will therefore serve as a detailed roadmap, outlining the scientific rationale, experimental protocols, and data interpretation strategies necessary for such an investigation.

The tetrahydropyran (THP) ring is a privileged scaffold in medicinal chemistry, appearing in a multitude of natural products and synthetic drugs with a wide array of biological activities, including anti-inflammatory, anticancer, and antimicrobial properties.[3] The introduction of a chiral center, as in the case of 2-Methyl-2-phenyltetrahydro-2H-pyran, gives rise to enantiomers that may exhibit significantly different pharmacological and toxicological profiles.[1][2] This differential activity stems from the chiral nature of biological targets, such as enzymes and receptors, which can lead to stereospecific interactions.[1][2] Consequently, regulatory bodies like the FDA increasingly mandate the characterization of individual enantiomers in drug development.[4][5]

This guide will delve into the critical aspects of chiral separation, characterization, and subsequent biological evaluation of the enantiomers of 2-Methyl-2-phenyltetrahydro-2H-pyran, providing a robust experimental blueprint for researchers in the field.

The Imperative of Chirality: Why Enantiomers Matter

Chirality, the property of a molecule being non-superimposable on its mirror image, is a fundamental concept in drug discovery and development. Enantiomers, the pair of mirror-image molecules, often possess identical physical and chemical properties in an achiral environment. However, within the chiral environment of a biological system, they can behave as entirely different substances. One enantiomer may elicit the desired therapeutic effect, while the other could be inactive, less active, or even responsible for adverse effects.

The differential biological activity of enantiomers is a well-established phenomenon. For instance, the (S)-enantiomer of ibuprofen is responsible for its anti-inflammatory activity, while the (R)-enantiomer is significantly less active. Similarly, the tragic case of thalidomide, where one enantiomer was sedative and the other teratogenic, serves as a stark reminder of the critical importance of studying the biological effects of individual enantiomers.

For 2-Methyl-2-phenyltetrahydro-2H-pyran, the spatial arrangement of the methyl and phenyl groups at the C2 position will dictate how each enantiomer interacts with its biological target. This makes the separation and individual testing of the (R) and (S) enantiomers not just a scientific curiosity, but a crucial step in understanding its therapeutic potential and safety profile.

Chiral Separation and Characterization: Isolating the Enantiomers

The first and most critical step in comparing the biological activities of the 2-Methyl-2-phenyltetrahydro-2H-pyran enantiomers is their separation from the racemic mixture and the determination of their absolute configuration.

Experimental Protocol: Chiral High-Performance Liquid Chromatography (HPLC)

Chiral HPLC is a powerful and widely used technique for the analytical and preparative separation of enantiomers.[4][6]

Objective: To separate the (R) and (S) enantiomers of 2-Methyl-2-phenyltetrahydro-2H-pyran and determine their enantiomeric excess (ee).

Materials:

• Racemic 2-Methyl-2-phenyltetrahydro-2H-pyran

• HPLC-grade solvents (e.g., hexane, isopropanol)

• Chiral stationary phase (CSP) column (e.g., polysaccharide-based columns like Chiralpak® or Chiralcel®)

• HPLC system with a UV detector

Methodology:

• Column Selection: Choose a suitable chiral stationary phase. Polysaccharide-based CSPs are often effective for a wide range of chiral compounds.

• Mobile Phase Optimization: Begin with a standard mobile phase, such as a mixture of hexane and isopropanol. The ratio of the solvents should be optimized to achieve baseline separation of the two enantiomeric peaks.

• Method Development:

  • Inject a small amount of the racemic mixture onto the column.

  • Monitor the elution profile using a UV detector at a wavelength where the compound absorbs.

  • Adjust the mobile phase composition and flow rate to improve resolution.

• Preparative Separation: Once an effective analytical method is established, it can be scaled up for preparative separation to isolate larger quantities of each enantiomer.

• Enantiomeric Excess (ee) Determination: The enantiomeric excess of the separated fractions should be determined using the analytical method to ensure high purity. The ee is calculated as: ee (%) = [|Area of major enantiomer - Area of minor enantiomer| / (Area of major enantiomer + Area of minor enantiomer)] x 100

Determination of Absolute Configuration

After separation, it is essential to determine the absolute configuration (R or S) of each enantiomer. This can be achieved through various techniques:

• X-ray Crystallography: If a single crystal of one of the enantiomers can be obtained, X-ray crystallography provides an unambiguous determination of its three-dimensional structure.

• Vibrational Circular Dichroism (VCD) or Electronic Circular Dichroism (ECD) Spectroscopy: These chiroptical techniques can be used to determine the absolute configuration by comparing the experimental spectra with those predicted from quantum chemical calculations.

• Asymmetric Synthesis: Synthesizing one of the enantiomers through a stereocontrolled route from a starting material of known absolute configuration can also establish its stereochemistry.[7]

Comparative Biological Evaluation: A Multi-faceted Approach

Given the broad spectrum of activities reported for tetrahydropyran derivatives, a comprehensive biological evaluation should encompass several key areas. The following protocols provide a framework for comparing the (R) and (S) enantiomers of 2-Methyl-2-phenyltetrahydro-2H-pyran.

In Vitro Cytotoxicity Assessment

Objective: To determine and compare the cytotoxic effects of the (R) and (S) enantiomers on various cancer cell lines.

Experimental Protocol: MTT Assay

Materials:

• Cancer cell lines (e.g., MCF-7 for breast cancer, A549 for lung cancer, HCT116 for colon cancer)

• Cell culture medium (e.g., DMEM, RPMI-1640) supplemented with fetal bovine serum (FBS) and antibiotics

• (R)- and (S)-2-Methyl-2-phenyltetrahydro-2H-pyran

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• Solubilization buffer (e.g., DMSO, isopropanol with HCl)

• 96-well plates

• Microplate reader

Methodology:

• Cell Seeding: Seed the cancer cells in 96-well plates at an appropriate density and allow them to adhere overnight.

• Compound Treatment: Treat the cells with a range of concentrations of the (R) and (S) enantiomers (typically from 0.1 to 100 µM). Include a vehicle control (e.g., DMSO).

• Incubation: Incubate the plates for a specified period (e.g., 48 or 72 hours).

• MTT Addition: Add MTT solution to each well and incubate for 2-4 hours to allow the formation of formazan crystals by viable cells.

• Solubilization: Add the solubilization buffer to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Determine the IC50 (half-maximal inhibitory concentration) value for each enantiomer.

Data Presentation:

Enantiomer	Cell Line	IC50 (µM)
(R)-enantiomer	MCF-7
(S)-enantiomer	MCF-7
(R)-enantiomer	A549
(S)-enantiomer	A549
(R)-enantiomer	HCT116
(S)-enantiomer	HCT116

Diagram of Workflow:

Caption: Workflow of the MTT assay for determining cytotoxicity.

Anti-inflammatory Activity Assessment

Objective: To compare the potential of the (R) and (S) enantiomers to inhibit the production of inflammatory mediators.

Experimental Protocol: Nitric Oxide (NO) Inhibition Assay in Macrophages

Materials:

• Macrophage cell line (e.g., RAW 264.7)

• Lipopolysaccharide (LPS)

• (R)- and (S)-2-Methyl-2-phenyltetrahydro-2H-pyran

• Griess reagent

• Cell culture medium and supplements

• 96-well plates

Methodology:

• Cell Seeding: Seed RAW 264.7 cells in 96-well plates and allow them to adhere.

• Compound Pre-treatment: Pre-treat the cells with various concentrations of the (R) and (S) enantiomers for 1-2 hours.

• LPS Stimulation: Stimulate the cells with LPS (e.g., 1 µg/mL) to induce nitric oxide production. Include a negative control (no LPS) and a positive control (LPS only).

• Incubation: Incubate the plates for 24 hours.

• Griess Assay: Collect the cell culture supernatant and mix it with Griess reagent.

• Absorbance Measurement: Measure the absorbance at 540 nm.

• Data Analysis: Calculate the percentage of nitric oxide inhibition for each concentration and determine the IC50 value for each enantiomer.

Data Presentation:

Enantiomer	IC50 for NO Inhibition (µM)
(R)-enantiomer
(S)-enantiomer

Diagram of Signaling Pathway:

Caption: Potential inhibition of the NF-κB signaling pathway.

Antimicrobial Activity Assessment

Objective: To evaluate and compare the antimicrobial efficacy of the (R) and (S) enantiomers against a panel of pathogenic bacteria and fungi.

Experimental Protocol: Broth Microdilution Assay for Minimum Inhibitory Concentration (MIC)

Materials:

• Bacterial strains (e.g., Staphylococcus aureus, Escherichia coli)

• Fungal strains (e.g., Candida albicans)

• Appropriate growth media (e.g., Mueller-Hinton Broth for bacteria, RPMI-1640 for fungi)

• (R)- and (S)-2-Methyl-2-phenyltetrahydro-2H-pyran

• 96-well microtiter plates

• Standard antibiotics and antifungals (positive controls)

Methodology:

• Preparation of Inoculum: Prepare a standardized inoculum of the microbial strains.

• Serial Dilution: Perform a serial dilution of the (R) and (S) enantiomers in the appropriate growth medium in the 96-well plates.

• Inoculation: Add the microbial inoculum to each well.

• Incubation: Incubate the plates at the optimal temperature for the growth of the microorganisms (e.g., 37°C for bacteria, 30°C for fungi) for 18-24 hours.

• MIC Determination: The MIC is the lowest concentration of the compound that completely inhibits the visible growth of the microorganism.

Data Presentation:

Enantiomer	S. aureus MIC (µg/mL)	E. coli MIC (µg/mL)	C. albicans MIC (µg/mL)
(R)-enantiomer
(S)-enantiomer

Conclusion and Future Directions

The comprehensive evaluation of the enantiomers of 2-Methyl-2-phenyltetrahydro-2H-pyran is a critical step in elucidating its full pharmacological potential. The experimental framework provided in this guide offers a robust starting point for researchers to dissect the stereoselective biological activities of this and other chiral tetrahydropyran derivatives.

Should significant differences in the biological activities of the enantiomers be observed, further studies should be undertaken to explore the underlying mechanisms of action. This could involve target identification studies, molecular docking simulations, and in vivo efficacy and toxicity studies. Ultimately, a thorough understanding of the stereochemistry-activity relationship will be instrumental in the potential development of 2-Methyl-2-phenyltetrahydro-2H-pyran as a novel therapeutic agent.

References

• National Center for Biotechnology Information. Enantioselective access to tricyclic tetrahydropyran derivatives by a remote hydrogen bonding mediated intramolecular IEDHDA reaction. Available from: [Link]

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A Comparative Guide to the Reaction Mechanisms of 2-Methyl-2-phenyltetrahydro-2H-pyran

For Researchers, Scientists, and Drug Development Professionals

In the landscape of synthetic organic chemistry, the strategic protection of functional groups is a critical element in the design of efficient and successful multi-step syntheses. The hydroxyl group, in particular, with its inherent reactivity, often requires a temporary shield to prevent unwanted side reactions. Among the plethora of alcohol protecting groups, the tetrahydropyranyl (THP) ether has long been a staple due to its low cost, ease of introduction, and general stability. However, the introduction of a new stereocenter upon reaction with chiral alcohols can lead to undesirable diastereomeric mixtures. This guide provides an in-depth technical elucidation of the reaction mechanisms of a substituted analogue, 2-methyl-2-phenyltetrahydro-2H-pyran , and offers a comparative analysis against the standard THP ether and other common alternatives, supported by experimental data and mechanistic insights.

The 2-Methyl-2-phenyltetrahydropyranyl (MPTHP) Moiety: An Overview

The 2-methyl-2-phenyltetrahydro-2H-pyran structure, when used as a protecting group for an alcohol (forming an MPTHP ether), offers a unique set of properties derived from the substituents at the 2-position. The presence of both a methyl and a phenyl group on the anomeric carbon influences the steric and electronic environment, which in turn affects the mechanisms of its formation and cleavage, as well as its overall stability.

Synthesis of 2-Methyl-2-phenyltetrahydro-2H-pyran Derivatives: Mechanistic Pathways

The formation of the tetrahydropyran ring and its subsequent use as a protecting group can be achieved through several synthetic strategies.

Acid-Catalyzed Addition to a Dihydropyran Precursor

A common method for the introduction of a tetrahydropyranyl protecting group is the acid-catalyzed addition of an alcohol to 3,4-dihydro-2H-pyran (DHP).[1] For the 2-methyl-2-phenyl substituted analogue, the corresponding precursor would be 2-methyl-2-phenyl-3,4-dihydro-2H-pyran.

The mechanism proceeds via the following steps:

• Protonation of the Dihydropyran: The acid catalyst protonates the double bond of the dihydropyran, leading to the formation of a resonance-stabilized oxocarbenium ion. The presence of the phenyl group at the 2-position provides significant additional stabilization to this carbocation through resonance.[2]

• Nucleophilic Attack by the Alcohol: The alcohol, acting as a nucleophile, attacks the electrophilic anomeric carbon of the oxocarbenium ion.[3]

• Deprotonation: A weak base, typically the conjugate base of the acid catalyst or another alcohol molecule, removes the proton from the newly formed oxonium ion to yield the neutral MPTHP ether and regenerate the acid catalyst.[3][4]

Caption: Acid-catalyzed formation of an MPTHP ether.

The key difference in the formation of an MPTHP ether compared to a standard THP ether lies in the increased stability of the oxocarbenium ion intermediate due to the phenyl group. This can potentially lead to faster reaction rates under milder acidic conditions.

The Prins Reaction

An alternative and powerful method for the synthesis of substituted tetrahydropyrans is the Prins reaction, which involves the acid-catalyzed condensation of an alkene and an aldehyde.[5] For the synthesis of a 2-methyl-2-phenyltetrahydro-2H-pyran ring system, a plausible route would involve the reaction of styrene (as the alkene component) with a homoallylic alcohol in the presence of an acid catalyst.[6]

The generalized mechanism involves:

• Formation of an Oxocarbenium Ion: The aldehyde is protonated by the acid catalyst, forming a highly electrophilic oxocarbenium ion.

• Electrophilic Attack: The alkene attacks the oxocarbenium ion, leading to a new carbocation intermediate.

• Intramolecular Cyclization: The hydroxyl group of the homoallylic alcohol attacks the carbocation, forming the tetrahydropyran ring.

• Deprotonation: Loss of a proton yields the final product.

The stereochemical outcome of the Prins reaction is often complex and depends on the reaction conditions and the nature of the substrates and catalyst.[6]

Cleavage of 2-Methyl-2-phenyltetrahydropyranyl Ethers: A Mechanistic Perspective

The deprotection of MPTHP ethers, like their unsubstituted counterparts, is achieved under acidic conditions. The mechanism is essentially the reverse of the formation reaction.[1]

• Protonation of the Ether Oxygen: The acid catalyst protonates the ether oxygen atom.

• Formation of an Oxocarbenium Ion: The C-O bond cleaves to form the parent alcohol and a resonance-stabilized oxocarbenium ion. The stability of this cation is enhanced by the methyl and, particularly, the phenyl substituent at the 2-position.

• Reaction with a Nucleophile: The oxocarbenium ion is then trapped by a nucleophile, such as water, to form a hemiacetal which can further react.

Caption: Acid-catalyzed cleavage of an MPTHP ether.

The increased stability of the resulting oxocarbenium ion suggests that MPTHP ethers may be more labile to acid than standard THP ethers, allowing for deprotection under even milder conditions. This can be a significant advantage in the synthesis of acid-sensitive molecules.

Comparative Analysis with Alternative Protecting Groups

The choice of a protecting group is a critical strategic decision in multi-step synthesis. The MPTHP group should be evaluated against other common alcohol protecting groups based on their stability, ease of introduction and removal, and potential for introducing stereochemical complexity.

Protecting Group	Structure	Protection Conditions	Deprotection Conditions	Stability Profile	Key Advantages	Key Disadvantages
MPTHP	R-OMPTHP	Substituted DHP, cat. acid	Mild acid	Stable to bases, organometallics, hydrides, oxidation, reduction. Labile to acid.	Potentially milder deprotection than THP.	Introduces a new stereocenter, leading to diastereomers.
THP	R-OTHP	DHP, cat. acid (e.g., TsOH)	Mild acid (e.g., AcOH/H₂O/THF)[7]	Stable to bases, organometallics, hydrides. Labile to acid.[8]	Low cost, easy to introduce and remove.	Forms diastereomers with chiral alcohols.[8]
TBS	R-OTBS	TBSCl, Imidazole, DMF	F⁻ (e.g., TBAF), mild acid	Stable to bases, organometallics. Labile to acid and fluoride.	No new stereocenter, orthogonal to many other groups.	Higher cost, can be sterically hindered.
Bn	R-OBn	BnBr, NaH, THF	H₂, Pd/C	Stable over a broad pH range.	Very stable, orthogonal to many conditions.	Not compatible with reducible functional groups.
MOM	R-OMOM	MOMCl, i-Pr₂NEt, CH₂Cl₂	Stronger acid than THP	Stable to bases, organometallics. Labile to strong acid.	No new stereocenter.	MOMCl is a carcinogen.

Note: Yields and reaction conditions are representative and can vary depending on the specific substrate and experimental setup.

Experimental Protocols

General Procedure for the Protection of an Alcohol with a Dihydropyran Derivative

To a solution of the alcohol (1.0 equivalent) in anhydrous dichloromethane (DCM), add the corresponding dihydropyran (1.2-1.5 equivalents). Cool the mixture to 0 °C and add a catalytic amount of a Brønsted acid (e.g., p-toluenesulfonic acid, pyridinium p-toluenesulfonate). Allow the reaction to warm to room temperature and stir until completion (monitored by TLC). Quench the reaction with a saturated aqueous solution of sodium bicarbonate, and extract the product with DCM. The organic layers are combined, dried over anhydrous sodium sulfate, and concentrated under reduced pressure. The crude product is then purified by column chromatography.[2]

General Procedure for the Deprotection of a Tetrahydropyranyl Ether

Dissolve the tetrahydropyranyl ether in a mixture of acetic acid, tetrahydrofuran, and water (e.g., a 3:1:1 ratio). Stir the reaction at room temperature or with gentle heating until the deprotection is complete (monitored by TLC). Neutralize the reaction mixture with a saturated aqueous solution of sodium bicarbonate and extract the product with a suitable organic solvent (e.g., ethyl acetate). The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure. The crude alcohol is then purified by column chromatography.[7]

Conclusion

The 2-methyl-2-phenyltetrahydro-2H-pyran (MPTHP) protecting group offers a nuanced alternative to the traditional THP ether for the protection of hydroxyl groups. The electronic stabilization provided by the phenyl group at the anomeric center likely facilitates both its introduction and removal under milder acidic conditions compared to the standard THP group. This enhanced lability can be a significant advantage in the synthesis of complex molecules bearing acid-sensitive functionalities. However, a primary drawback, shared with the parent THP group, is the creation of a new stereocenter, which can complicate purification and characterization.

The choice between MPTHP, THP, and other protecting groups such as silyl or benzyl ethers must be made on a case-by-case basis, with careful consideration of the overall synthetic strategy, including the stability of all functional groups present in the molecule to the planned reaction conditions. For applications where mild acid-lability is paramount and the introduction of an additional stereocenter is manageable, the MPTHP group presents a valuable tool in the synthetic chemist's arsenal.

References

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Safety & Regulatory Compliance

Navigating the Safe Handling of 2-Methyl-2-phenyltetrahydro-2H-pyran: A Guide for Laboratory Professionals

Understanding the Risks: A Structural Analogy Approach

2-Methyl-2-phenyltetrahydro-2H-pyran's structure suggests potential hazards that must be proactively managed. Cyclic ethers, as a class, can be prone to the formation of explosive peroxides upon prolonged exposure to air and light.[1][2] Aromatic compounds, on the other hand, can present risks of skin and eye irritation, and some may have systemic effects.[3][4] Therefore, our safety protocols are designed to mitigate these combined risks.

Core Personal Protective Equipment (PPE) Directives

A multi-layered approach to PPE is crucial when handling 2-Methyl-2-phenyltetrahydro-2H-pyran to prevent contact, inhalation, and accidental ingestion.

PPE Category	Specification	Rationale
Eye and Face Protection	Chemical splash goggles and a face shield.[4][5]	Provides a robust barrier against splashes and vapors, which can cause serious eye irritation.[6][7] Safety glasses are insufficient as they do not provide a complete seal.[3]
Hand Protection	Chemical-resistant gloves (Nitrile, Neoprene, or Viton™).[4][8]	Protects against skin absorption and irritation.[9] Nitrile gloves offer good resistance to a variety of chemicals, while Viton™ provides excellent protection against aromatic solvents.[3] Always inspect gloves for any signs of degradation or puncture before use.[5]
Body Protection	A flame-resistant lab coat worn over personal clothing, with a chemical-resistant apron for larger quantities.[8]	Protects against splashes and spills. A complete suit protecting against chemicals may be necessary depending on the scale of the operation.[5]
Respiratory Protection	To be used in a well-ventilated area, preferably within a chemical fume hood.[10][11] If a fume hood is not available or if there is a risk of aerosol generation, a respirator with an organic vapor cartridge is recommended.[7]	Minimizes the inhalation of potentially harmful vapors.[12]

Operational Protocol: A Step-by-Step Guide to Safe Handling

Adherence to a strict operational workflow is critical for minimizing exposure and ensuring a safe working environment.

1. Preparation and Precaution:

• Information Review: Before commencing any work, thoroughly review this guide and any available safety information for structurally similar compounds.

• Work Area Setup: Ensure the work area, preferably a certified chemical fume hood, is clean and uncluttered. Have all necessary equipment and reagents readily accessible.

• Emergency Equipment: Verify the location and functionality of the nearest safety shower, eyewash station, and fire extinguisher.[13]

2. Donning Personal Protective Equipment (PPE):

• Follow the PPE recommendations outlined in the table above. Ensure all PPE is correctly sized and in good condition.

3. Handling 2-Methyl-2-phenyltetrahydro-2H-pyran:

• Dispensing: When transferring the chemical, do so slowly and carefully to avoid splashing. Use appropriate tools such as a pipette or a funnel.

• Heating: If heating is required, use a controlled heating source like a heating mantle or a water bath. Avoid open flames.[10]

• Storage: Store the compound in a tightly sealed, properly labeled container in a cool, dry, and well-ventilated area, away from direct sunlight and heat sources.[11] If the compound is a liquid, it may be prudent to store it under an inert atmosphere to prevent peroxide formation.[1]

4. Post-Handling Procedures:

• Decontamination: Thoroughly clean the work area and any equipment used.

• PPE Removal: Remove PPE in the correct order to avoid cross-contamination. Gloves should be removed last, using the proper technique to avoid touching the outer surface.[5]

• Hand Washing: Wash hands thoroughly with soap and water after handling the chemical, even if gloves were worn.[5][7]

Visualizing the Safety Workflow

The following diagram illustrates the critical steps for the safe handling of 2-Methyl-2-phenyltetrahydro-2H-pyran.

Caption: Workflow for Safe Handling of 2-Methyl-2-phenyltetrahydro-2H-pyran.

Disposal Plan: Ensuring Environmental and Personal Safety

Proper disposal of 2-Methyl-2-phenyltetrahydro-2H-pyran and any contaminated materials is a critical final step.

• Waste Segregation: Do not mix this chemical with other waste streams. It should be collected in a dedicated, properly labeled, and sealed waste container.

• Container Management: The waste container should be made of a material compatible with the chemical and stored in a designated secondary containment area.

• Professional Disposal: All chemical waste must be disposed of through a licensed professional waste disposal service.[5][7] Do not attempt to dispose of this chemical down the drain or in regular trash.[5][7]

• Contaminated Materials: Any materials that have come into contact with the chemical, such as gloves, paper towels, and pipette tips, should be treated as hazardous waste and disposed of accordingly.[5]

By adhering to these comprehensive guidelines, laboratory professionals can confidently and safely handle 2-Methyl-2-phenyltetrahydro-2H-pyran, ensuring a secure research environment and the integrity of their scientific endeavors.

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